Dac 5945
Description
Properties
CAS No. |
124065-13-0 |
|---|---|
Molecular Formula |
C19H30ClN3O |
Molecular Weight |
351.9 g/mol |
IUPAC Name |
1-cyclohexyl-2-(4-methanimidoylpiperazin-1-yl)-1-phenylethanol;hydrochloride |
InChI |
InChI=1S/C19H29N3O.ClH/c20-16-22-13-11-21(12-14-22)15-19(23,17-7-3-1-4-8-17)18-9-5-2-6-10-18;/h1,3-4,7-8,16,18,20,23H,2,5-6,9-15H2;1H |
InChI Key |
ABECNUXOXSXJCR-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)C(CN2CCN(CC2)C=N)(C3=CC=CC=C3)O.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
DAC 5945 DAC-5945 N-iminomethyl-N'-((2-hydroxy-2-phenyl-2-cyclohexyl)ethyl)piperazine hydrochloride |
Origin of Product |
United States |
Foundational & Exploratory
An In-depth Technical Guide to the HPE FlexFabric 5945 Switch Series for High-Performance Computing Environments
The HPE FlexFabric 5945 Switch Series represents a line of high-density, low-latency Top-of-Rack (ToR) switches engineered for the demanding requirements of modern data centers.[1][2][3][4] For researchers, scientists, and drug development professionals leveraging high-performance computing (HPC) for complex data analysis and simulations, the network infrastructure is a critical component for timely and efficient data processing. This guide provides a detailed technical overview of the HPE FlexFabric 5945 series, focusing on its capabilities to support data-intensive scientific workflows.
Core Capabilities and Performance
The HPE FlexFabric 5945 series is designed to provide high-performance switching to eliminate network bottlenecks in computationally intensive environments. These switches offer a combination of high port density and wire-speed performance, crucial for large-scale data transfers common in genomics, molecular modeling, and other research areas.
Performance Specifications
The following table summarizes the key performance metrics across different models in the HPE FlexFabric 5945 series. This data is essential for designing a network architecture that can handle large datasets and high-speed interconnects between compute and storage nodes.
| Feature | HPE FlexFabric 5945 48SFP28 8QSFP28 (JQ074A) | HPE FlexFabric 5945 2-slot Switch (JQ075A) | HPE FlexFabric 5945 4-slot Switch (JQ076A) | HPE FlexFabric 5945 32QSFP28 (JQ077A) |
| Switching Capacity | 4 Tb/s[5] | 3.6 Tb/s[5] | 6.4 Tb/s[5] | 6.4 Tb/s[5] |
| Throughput | 2024 Mpps[5] | 2024 Mpps[5] | 2024 Mpps[5] | 2024 Mpps[5] |
| Latency | < 1 µs (64-byte packets)[5] | < 1 µs (64-byte packets)[5] | < 1 µs (64-byte packets)[5] | < 1 µs (64-byte packets)[5] |
| MAC Address Table Size | 288K Entries[5] | 288K Entries[5] | 288K Entries[5] | 288K Entries[5] |
| Routing Table Size (IPv4/IPv6) | 324K / 162K Entries[5] | 324K / 162K Entries[5] | 324K / 162K Entries[5] | 324K / 162K Entries[5] |
| Packet Buffer Size | 32 MB | 32MB[5] | 16MB[5] | 32MB[5] |
| Flash Memory | 1 GB[5] | 1 GB[5] | 1GB[5] | 1 GB[5] |
| SDRAM | 8 GB | 8GB[5] | 4GB[5] | 8GB[5] |
Port Configurations
The series offers various models with flexible port configurations to accommodate diverse connectivity requirements, from 10GbE to 100GbE, allowing for the aggregation of numerous servers and high-speed uplinks to the core network.
| Model | I/O Ports and Slots |
| HPE FlexFabric 5945 48SFP28 8QSFP28 (JQ074A) | 48 x 25G SFP28 Ports, 8 x 100G QSFP28 Ports, 2 x 1G SFP ports.[5] Supports up to 80 x 10GbE ports with splitter cables. |
| HPE FlexFabric 5945 2-slot Switch (JQ075A) | 2 module slots, 2 x 100G QSFP28 ports. Supports a maximum of 48 x 10/25 GbE and 4 x 100 GbE ports, or up to 16 x 100 GbE ports.[5] |
| HPE FlexFabric 5945 4-slot Switch (JQ076A) | 4 Module slots, 2 x 1G SFP ports.[5] Supports a maximum of 96 x 10/25 GbE and 8 x 100 GbE ports, or up to 32 x 100 GbE ports.[5] |
| HPE FlexFabric 5945 32QSFP28 (JQ077A) | 32 x 100G QSFP28 ports, 2 x 1G SFP ports.[5] |
Methodologies for Performance Verification
In a research context, it is imperative to validate the performance claims of network hardware. The following methodologies outline standard procedures for testing the key performance indicators of the HPE FlexFabric 5945 switch series.
Experimental Protocol: Latency Measurement
-
Objective: To measure the port-to-port latency of the switch for various packet sizes.
-
Apparatus:
-
Two high-performance servers with network interface cards (NICs) supporting the desired speed (e.g., 100GbE).
-
HPE FlexFabric 5945 switch.
-
High-precision network traffic generator and analyzer (e.g., Ixia, Spirent).
-
Appropriate cabling (e.g., QSFP28 DACs or transceivers with fiber).
-
-
Procedure:
-
Connect the two servers to two ports on the 5945 switch.
-
Configure the traffic generator to send a stream of packets of a specific size (e.g., 64, 128, 256, 512, 1024, 1518 bytes) from one server to the other.
-
The analyzer measures the time from the last bit of the packet leaving the transmitting port to the first bit arriving at the receiving port.
-
Repeat the measurement for a statistically significant number of packets to calculate the average latency.
-
Vary the packet sizes and traffic rates to characterize the latency under different load conditions.
-
-
Data Analysis: Plot latency as a function of packet size and throughput.
Experimental Protocol: Throughput and Switching Capacity Verification
-
Objective: To verify the maximum forwarding rate and non-blocking switching capacity of the switch.
-
Apparatus:
-
Multiple high-performance servers or a multi-port network traffic generator.
-
HPE FlexFabric 5945 switch with all ports to be tested populated with appropriate transceivers.
-
Cabling for all connected ports.
-
-
Procedure:
-
Connect the traffic generator ports to the switch ports in a full mesh or a pattern that exercises the switch fabric comprehensively.
-
Configure the traffic generator to send traffic at the maximum line rate for each port simultaneously. The traffic pattern should be designed to avoid congestion at a single egress port (e.g., a "many-to-many" traffic pattern).
-
The analyzer on the receiving ports measures the aggregate traffic received.
-
The throughput is calculated in millions of packets per second (Mpps) and the switching capacity in gigabits per second (Gbps) or terabits per second (Tbps).
-
-
Data Analysis: Compare the measured throughput and switching capacity against the manufacturer's specifications. The switch is considered non-blocking if the measured throughput equals the theoretical maximum based on the number of ports and their line rates.
Logical Architecture and Data Flow
Understanding the logical architecture of how the HPE FlexFabric 5945 can be deployed is crucial for network design. The following diagrams illustrate key concepts and a typical deployment scenario.
Caption: High-level data flow within the HPE FlexFabric 5945 switch.
The above diagram illustrates the simplified internal data path of a packet transiting the switch. Upon arrival at an ingress port, the packet processor makes a forwarding decision based on Layer 2 (MAC address) or Layer 3 (IP address) information. The high-speed switch fabric then directs the packet to the appropriate egress port. Packet buffers are utilized to handle temporary congestion.
Caption: Typical Top-of-Rack deployment in a high-performance computing cluster.
This diagram shows the HPE FlexFabric 5945 switches deployed as ToR switches, aggregating connections from servers and storage within a rack and providing high-speed uplinks to the core network. This architecture is common in HPC environments to minimize latency between compute nodes.
Advanced Features for Demanding Environments
The HPE FlexFabric 5945 series is equipped with a range of advanced features that are particularly beneficial for scientific and research computing.
-
Virtual Extensible LAN (VXLAN): Support for VXLAN allows for the creation of virtualized network overlays, which can improve flexibility and scalability in large, multi-tenant research environments.[6]
-
Intelligent Resilient Fabric (IRF): IRF technology enables multiple 5945 switches to be virtualized and managed as a single logical device.[2] This simplifies network management and improves resiliency, as a failure of one switch in the IRF fabric does not lead to a complete network outage.
-
Data Center Bridging (DCB): DCB protocols, including Priority-based Flow Control (PFC) and Enhanced Transmission Selection (ETS), are supported to provide a lossless Ethernet fabric, which is critical for storage traffic such as iSCSI and RoCE (RDMA over Converged Ethernet).[2]
-
Low Latency Cut-Through Switching: The switches utilize cut-through switching, which begins forwarding a packet before it is fully received, significantly reducing latency for demanding applications.[6]
Management and Automation
The HPE FlexFabric 5945 series supports a comprehensive set of management interfaces and protocols, including a command-line interface (CLI), SNMP, and out-of-band management.[5][6] For large-scale environments, automation is key. The switches can be managed through HPE's Intelligent Management Center (IMC), which provides a centralized platform for network monitoring, configuration, and automation.
References
HPE 5945 Switch: An In-depth Technical Guide to Ultra-Low-Latency Performance for Research and Drug Development
Authored for Researchers, Scientists, and Drug Development Professionals, this guide provides a comprehensive technical overview of the HPE 5945 switch series, with a core focus on its ultra-low-latency performance capabilities. This document delves into the switch's key performance metrics, the architectural features that enable high-speed data transfer, and its application in demanding research environments.
The relentless pace of innovation in fields such as genomics, computational chemistry, and artificial intelligence-driven drug discovery necessitates a network infrastructure that can keep pace with the exponential growth in data volumes and the demand for real-time processing. The HPE 5945 switch series is engineered to meet these challenges, offering a high-density, ultra-low-latency solution ideal for the aggregation or server access layer of large enterprise data centers and high-performance computing (HPC) clusters.
Core Performance Characteristics
The HPE 5945 switch series is built to deliver consistent, high-speed performance for data-intensive workloads. Its architecture is optimized for minimizing the time it takes for data packets to traverse the network, a critical factor in HPC and real-time analytics environments.
Quantitative Performance Data
The following tables summarize the key performance specifications of the HPE 5945 switch series, providing a clear comparison of its capabilities.
| Metric | Performance Specification | Source(s) |
| Latency | < 1 µs (for 64-byte packets) | [1][2] |
| Switching Capacity | Up to 6.4 Tb/s (model dependent) | [2] |
| Throughput | Up to 2024 Mpps (million packets per second) | [1] |
| MAC Address Table Size | 288,000 entries | [2] |
| IPv4 Routing Table Size | 324,000 entries | [2] |
| IPv6 Routing Table Size | 162,000 entries | [2] |
| Packet Buffer Size | Up to 32 MB |
These specifications underscore the switch's capacity to handle massive data flows with minimal delay, a crucial requirement for the large datasets and iterative computational processes common in drug development and scientific research.
Experimental Protocols for Performance Validation
While specific internal HPE testing methodologies for the HPE 5945 are not publicly detailed, the performance of network switching hardware is typically validated using standardized testing procedures. The most common of these is the RFC 2544 benchmark suite from the Internet Engineering Task Force (IETF). This suite of tests provides a framework for measuring key performance metrics in a consistent and reproducible manner.
RFC 2544 Benchmarking: A General Overview
For the benefit of researchers and scientists who value methodological rigor, this section outlines the typical tests included in an RFC 2544 evaluation. These tests are designed to stress the device under test (DUT) and measure its performance under various load conditions.
-
Throughput: This test determines the maximum rate at which the switch can forward frames without any loss. The test is conducted with various frame sizes, as performance can vary depending on the packet size.
-
Latency: Latency is the time it takes for a frame to travel from the source port to the destination port. In RFC 2544, this is typically measured as a round-trip time and then halved. The test is usually performed at the maximum throughput rate determined in the throughput test. The sub-microsecond latency of the HPE 5945 is a key indicator of its high-performance design, likely achieved through a cut-through switching architecture.
-
Frame Loss Rate: This test measures the percentage of frames that are dropped by the switch at various load levels. The test helps to understand the switch's behavior under congestion.
-
Back-to-Back Frames (Burstability): This test measures the switch's ability to handle a continuous stream of frames without any loss. It is a good indicator of the switch's buffer performance.
While a specific RFC 2544 test report for the HPE 5945 is not publicly available, the advertised performance figures suggest that the switch has undergone rigorous testing to validate its ultra-low-latency capabilities.[3][4][5]
Architectural Deep Dive: Enabling Ultra-Low Latency
The HPE 5945's impressive performance is not merely a result of powerful silicon, but also a combination of architectural features designed to minimize packet processing overhead and maximize data transfer efficiency.
Cut-Through Switching
The HPE 5945 utilizes a cut-through switching architecture.[1][6] In this mode, the switch begins forwarding a frame as soon as it has read the destination MAC address, without waiting for the entire frame to be received. This significantly reduces the latency compared to the traditional store-and-forward method, where the entire frame is buffered before being forwarded. For latency-sensitive applications prevalent in research, this architectural choice is paramount.
High-Density, High-Speed Connectivity
The HPE 5945 series offers a variety of high-density port configurations, including 10GbE, 25GbE, 40GbE, and 100GbE ports.[1][6] This flexibility allows for the creation of high-bandwidth connections to servers, storage, and other network infrastructure, ensuring that the network does not become a bottleneck for data-intensive applications.
Logical Workflows and Signaling Pathways
Understanding the logical workflows and signaling pathways within a network is crucial for designing and troubleshooting high-performance environments. The HPE 5945 supports several key technologies that enable resilient and scalable network architectures.
HPE Intelligent Resilient Framework (IRF)
HPE's Intelligent Resilient Framework (IRF) is a virtualization technology that allows multiple HPE 5945 switches to be interconnected and managed as a single logical device.[7][8] This simplifies network administration and enhances resiliency.
Caption: A logical diagram of an HPE IRF ring topology, showcasing the master and slave switch roles.
In an IRF fabric, one switch is elected as the "master" and is responsible for managing the entire virtual switch. The other switches act as "slaves," providing additional ports and forwarding capacity. In the event of a master switch failure, a new master is elected, ensuring business continuity.
IRF Failover Signaling Pathway:
Caption: A simplified workflow illustrating the IRF failover process upon master switch failure.
Spine-and-Leaf Architecture for HPC
In HPC environments, a spine-and-leaf network architecture is often employed to provide high-bandwidth, low-latency connectivity between compute nodes and storage. The HPE 5945 is well-suited for both the "leaf" (server access) and "spine" (aggregation) layers of such an architecture.
Caption: A typical spine-and-leaf network architecture using HPE 5945 switches for HPC.
This architecture ensures that there are only two "hops" between any two servers in the network, minimizing latency and providing predictable performance.
Application in Drug Discovery and Genomics Research
Logical Workflow in a Drug Discovery HPC Environment:
References
- 1. au-cloud-production-media.s3.ap-southeast-2.amazonaws.com [au-cloud-production-media.s3.ap-southeast-2.amazonaws.com]
- 2. support.hpe.com [support.hpe.com]
- 3. scribd.com [scribd.com]
- 4. solwise.co.uk [solwise.co.uk]
- 5. scribd.com [scribd.com]
- 6. etevers-marketing.com [etevers-marketing.com]
- 7. arubanetworking.hpe.com [arubanetworking.hpe.com]
- 8. medium.com [medium.com]
- 9. biosolveit.de [biosolveit.de]
HPE FlexFabric 5945: An In-Depth Technical Guide for High-Performance Computing Environments
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of the HPE FlexFabric 5945 switch series, focusing on the core features and performance metrics relevant to demanding research and high-performance computing (HPC) environments. The information is presented to align with the data-centric and methodological expectations of the scientific community.
Core Performance Capabilities
The HPE FlexFabric 5945 series is engineered for high-density, ultra-low-latency data center environments, making it well-suited for computationally intensive workloads characteristic of scientific research and drug development. Key performance indicators are summarized below.
Performance and Throughput Specifications
The following table outlines the key performance metrics of the HPE FlexFabric 5945 switch series. These specifications are critical for understanding the switch's capacity to handle large data flows and minimize processing delays.
| Metric | Value | Significance in a Research Context |
| Switching Capacity | Up to 2.56 Tb/s[1] | Enables the transfer of large datasets, such as genomic sequences or molecular modeling outputs, without bottlenecks. |
| Throughput | Up to 1904 MPPS (Million Packets Per Second)[1] | Ensures that a high volume of smaller data packets, common in certain analytical workflows, can be processed efficiently. |
| Latency | Under 1µs for 40 GbE[1] | Crucial for latency-sensitive applications, such as real-time data analysis and synchronized computational clusters. |
| MAC Address Table Size | 288K Entries | Supports large and complex network topologies with numerous connected devices. |
| IPv4/IPv6 Routing Table Size | 324K/162K Entries | Facilitates operation in large, routed networks, ensuring scalability for growing research infrastructures. |
| Packet Buffer Size | 16MB / 32MB (model dependent) | Helps to absorb bursts of traffic without dropping packets, ensuring data integrity during periods of high network load. |
High-Density Port Configurations
The 5945 series offers a variety of high-density port configurations to accommodate diverse and expanding laboratory and data center needs. This flexibility allows for the aggregation of numerous servers and storage devices, essential for large-scale data analysis.
| Model Variant | Port Configuration |
| Fixed Port Models | 48 x 10GbE (SFP or BASE-T) with 6 x 40GbE ports[1] |
| 48 x 10GbE (SFP or BASE-T) with 6 x 100GbE ports[1] | |
| 32 x 40GbE ports | |
| Modular Models | 2-slot modular version with two 40GbE ports |
| 4-slot modular version with four 40GbE ports |
Methodologies for Performance Benchmarking
While specific, in-house experimental protocols for the HPE FlexFabric 5945 are not publicly detailed, the performance metrics are determined using standardized industry methodologies. A key standard in this domain is RFC 2544 , "Benchmarking Methodology for Network Interconnect Devices." This standard provides a framework for testing the performance of network devices in a repeatable and comparable manner.
Key RFC 2544 Test Parameters:
-
Throughput: Measures the maximum rate at which frames can be forwarded without any loss. This is determined by sending a specific number of frames at a defined rate and verifying that all frames are received.
-
Latency: Characterizes the time delay for a frame to travel from the source to the destination through the device under test.
-
Frame Loss Rate: Reports the percentage of frames that are lost at various load levels, which is particularly important for understanding behavior under network congestion.
-
Back-to-Back Frames: Measures the maximum number of frames that can be sent in a burst without any frame loss.
These standardized tests ensure that the reported performance metrics are reliable and can be used to accurately predict the switch's behavior under demanding workloads.
Core Technologies for Research Environments
The HPE FlexFabric 5945 incorporates several key technologies that are particularly beneficial for scientific and research applications.
Intelligent Resilient Framework (IRF)
IRF technology allows multiple HPE FlexFabric 5945 switches to be virtualized and managed as a single logical device. This simplifies network administration and enhances resiliency. In a research setting, this means that the network can tolerate the failure of a single switch without disrupting critical computational tasks.
Caption: Logical diagram of an HPE IRF virtual device.
Virtual Extensible LAN (VXLAN)
VXLAN is a network virtualization technology that allows for the creation of a large number of isolated virtual networks over a physical network infrastructure. This is highly beneficial for multi-tenant research environments where different research groups or projects require secure and isolated network segments for their data.
Caption: VXLAN logical overlay network.
Data Center Bridging (DCB)
Data Center Bridging (DCB) is a suite of IEEE standards that enhances Ethernet for use in data center environments. Key features include Priority-based Flow Control (PFC), Enhanced Transmission Selection (ETS), and Data Center Bridging Exchange Protocol (DCBX). For research applications, DCB ensures lossless data transmission for storage protocols like iSCSI and RoCE, which is critical for the integrity of large datasets.
High Availability and Environmental Specifications
Ensuring uptime is critical in research environments where long-running computations can be costly to restart. The HPE FlexFabric 5945 is designed with redundant, hot-swappable power supplies and fans to mitigate hardware failures. Additionally, its reversible airflow design allows for flexible deployment in hot-aisle/cold-aisle data center layouts, contributing to efficient cooling and operational stability.
Environmental and Physical Specifications
| Specification | Value |
| Operating Temperature | 32°F to 113°F (0°C to 45°C) |
| Operating Relative Humidity | 10% to 90% (noncondensing) |
| Acoustic Noise | Varies by model and fan speed, typically in the range of 60-70 dBA |
| Power Supply | Dual, hot-swappable AC or DC power supplies |
| Airflow | Front-to-back or back-to-front (reversible) |
Management and Monitoring
The HPE FlexFabric 5945 series supports a comprehensive set of management and monitoring tools. These include a full-featured command-line interface (CLI), SNMP v1, v2c, and v3, and sFlow (RFC 3176) for traffic monitoring. For large-scale environments, integration with HPE's Intelligent Management Center (IMC) provides centralized control and visibility.
Of particular interest to data-intensive research is the support for HPE FlexFabric Network Analytics, which provides real-time telemetry and microburst detection. This allows network administrators to identify and troubleshoot transient network congestion that could impact the performance of sensitive applications.
Caption: Monitoring and management workflow.
References
HPE 5945 switch for top-of-rack deployment
An In-depth Technical Guide to the HPE 5945 Switch for Top-of-Rack Deployments in Research and Drug Development
For researchers, scientists, and drug development professionals, the efficient transfer and processing of large datasets are paramount. The network infrastructure forms the backbone of these data-intensive workflows, directly impacting the speed of research and discovery. The HPE 5945 Switch Series, designed for top-of-rack (ToR) data center deployments, offers high-performance, low-latency connectivity essential for demanding computational and data-driven environments. This guide provides a technical deep dive into the capabilities of the HPE 5945 switch, tailored for a scientific audience.
Core Performance and Scalability
The HPE 5945 series is engineered to handle the rigorous demands of high-performance computing (HPC) clusters, next-generation sequencing (NGS) data analysis, and other data-intensive scientific applications. Its architecture is optimized for minimizing latency and maximizing throughput, critical factors in accelerating research timelines.
Quantitative Performance Specifications
The following tables summarize the key performance metrics of the HPE 5945 switch series, providing a clear comparison of its capabilities.
| Performance Metric | HPE FlexFabric 5945 Switch Series | Significance in Research Environments |
| Switching Capacity | Up to 6.4 Tb/s[1][2] | Enables wire-speed performance for large data transfers between servers, crucial for genomic data processing and large-scale simulations. |
| Throughput | Up to 2024 Mpps (Million packets per second)[1][2] | Ensures that a high volume of network packets can be processed without degradation, important for applications with high-frequency, small-packet traffic. |
| Latency | < 1 µs (64-byte packets)[1] | Ultra-low latency is critical for tightly coupled HPC applications and real-time data analysis, reducing computational wait times. |
| MAC Address Table Size | 288K Entries[1] | Supports a large number of connected devices, accommodating dense server racks and virtualized environments common in research data centers. |
| Routing Table Size | 324K Entries (IPv4), 162K Entries (IPv6)[1] | Provides scalability for large and complex network topologies, ensuring efficient routing of data across different subnets and research groups. |
| Model Specific Port Configurations | Description |
| JQ074A | 48 x 1/10/25GbE SFP28 ports and 8 x 40/100GbE QSFP28 ports[3] |
| JQ075A | 2-slot modular switch[3][4] |
| JQ076A | 4-slot modular switch[3][4] |
| JQ077A | 32 x 40/100GbE QSFP28 ports[3] |
These specifications highlight the switch's capacity to serve as a high-density, high-speed aggregation point for servers in a ToR architecture, directly connecting powerful computational resources.
Key Features for Scientific Workflows
The HPE 5945 switch series incorporates several advanced features that are particularly beneficial for research and drug development environments.
-
Data Center Bridging (DCB): Provides a set of enhancements to Ethernet to support lossless data transmission, which is critical for storage traffic (iSCSI, FCoE) and other sensitive data streams often found in scientific computing.[3][5] DCB ensures that no data packets are dropped during periods of network congestion.
-
Virtual Extensible LAN (VXLAN): Enables the creation of virtualized overlay networks on top of the physical infrastructure.[5][6] This is highly valuable for securely isolating different research projects or datasets, allowing for multi-tenant environments within the same physical network.
-
Intelligent Resilient Framework (IRF): Allows multiple HPE 5945 switches to be virtualized and managed as a single logical device.[5] This simplifies network management and enhances resiliency, as the failure of one switch in the IRF fabric does not lead to a complete network outage.
-
Low Latency Cut-Through Switching: The switch can forward a packet as soon as the destination MAC address is read, without waiting for the entire packet to be received.[3][5] This significantly reduces latency, a key advantage for HPC applications that rely on rapid communication between nodes.
Experimental Protocols: Measuring Network Performance
To substantiate the performance claims of network hardware, standardized testing methodologies are employed. While specific internal testing protocols from HPE are proprietary, the following outlines the general experimental procedures for measuring key network switch performance metrics, relevant for any researcher looking to validate their network infrastructure.
Latency Measurement (RFC 2544)
Objective: To measure the time delay a packet experiences as it traverses the switch.
Methodology:
-
Test Setup: A dedicated network traffic generator/analyzer is connected to two ports on the HPE 5945 switch.
-
Frame Size: The test is repeated for various frame sizes (e.g., 64, 128, 256, 512, 1024, 1280, 1518 bytes) to understand the latency characteristics across different packet types.
-
Traffic Generation: The traffic generator sends a known number of frames at a specific rate through one port of the switch.
-
Timestamping: The analyzer records the timestamp of when each frame is sent and when it is received on the second port.
-
Calculation: Latency is calculated as the difference between the receive time and the send time for each frame. The average, minimum, and maximum latency values are reported. For store-and-forward devices, latency will vary with frame size. For cut-through devices, latency should remain relatively constant.
Throughput Measurement (RFC 2544)
Objective: To determine the maximum rate at which the switch can forward packets without any drops.
Methodology:
-
Test Setup: Similar to the latency test, a traffic generator/analyzer is connected to two ports on the switch.
-
Traffic Profile: A continuous stream of frames of a specific size is sent from the generator to the switch.
-
Iterative Testing: The offered load (traffic rate) is increased incrementally. At each step, the number of frames sent by the generator is compared to the number of frames received by the analyzer.
-
Throughput Determination: The throughput is the highest rate at which the number of received frames equals the number of sent frames (i.e., zero frame loss). This test is repeated for different frame sizes.
Visualizing Network Architecture and Workflows
The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the HPE 5945 switch in a research environment.
Top-of-Rack Deployment Architecture
This diagram shows a typical ToR deployment where HPE 5945 switches connect servers within a rack and then aggregate uplinks to the core network.
Caption: Typical Top-of-Rack data center design with HPE 5945 switches.
Logical Workflow for HPC Data Processing
This diagram illustrates a simplified logical workflow for processing large datasets in an HPC environment, highlighting the role of the network.
References
Navigating Lossless Data Transmission: A Technical Guide to HPE 5945 Data Center Bridging Capabilities
For Researchers, Scientists, and Drug Development Professionals
In the data-intensive realms of scientific research and drug development, the integrity and speed of data transmission are paramount. The HPE FlexFabric 5945 Switch Series, a line of high-density, ultra-low-latency switches, addresses these critical needs through its robust implementation of Data Center Bridging (DCB). This technical guide provides an in-depth exploration of the HPE 5945's DCB capabilities, offering a comprehensive resource for professionals who rely on seamless and efficient data flow for their mission-critical applications.
The HPE 5945 Switch Series is engineered for deployment in the aggregation or server access layer of large enterprise data centers, and it is also well-suited for the core layer of medium-sized enterprises.[1] With support for high-density 10/25/40/100GbE connectivity, these switches are designed to handle the demanding throughput requirements of virtualized environments and server-to-server traffic.[1][2]
Core Data Center Bridging Technologies
Data Center Bridging is a suite of IEEE standards that enhances Ethernet to support converged networks, where storage, data networking, and management traffic can coexist on a single fabric without compromising performance or reliability. The HPE 5945 Switch Series implements the key DCB protocols to enable a lossless and efficient network.[1]
Priority-based Flow Control (PFC) - IEEE 802.1Qbb
Priority-based Flow Control is a mechanism that prevents packet loss due to network congestion. Unlike traditional Ethernet flow control that pauses all traffic on a link, PFC operates on individual priority levels. This allows for the selective pausing of lower-priority traffic to prevent buffer overruns for high-priority, loss-sensitive traffic such as iSCSI or RoCE (RDMA over Converged Ethernet).
Enhanced Transmission Selection (ETS) - IEEE 802.1Qaz
Enhanced Transmission Selection provides a method for allocating bandwidth to different traffic classes. This ensures that critical applications receive a guaranteed portion of the network bandwidth, while also allowing other traffic to utilize any unused bandwidth. This is crucial in a converged network to prevent a high-volume data stream from starving other essential applications.
Data Center Bridging Capability Exchange Protocol (DCBX) - IEEE 802.1Qaz
DCBX is a discovery and configuration exchange protocol that allows network devices to communicate their DCB capabilities and configurations to their peers. It ensures consistent configuration of PFC and ETS across the network, which is vital for the proper functioning of a lossless fabric. DCBX leverages the Link Layer Discovery Protocol (LLDP) for this exchange.
Quantitative Data and Specifications
The following tables summarize the key quantitative specifications of the HPE FlexFabric 5945 Switch Series, providing a clear overview of its performance and capabilities.
| Performance Metric | Specification | Source |
| Switching Capacity | Up to 2.56 Tb/s | |
| Throughput | Up to 1904 MPPS | |
| Latency | Under 1µs for 40 GbE | |
| Jumbo Frames | Up to 9416 bytes |
| Hardware Specification | Details | Source |
| Ports | High-density 10/25/40/100GbE options | |
| Modularity | 2-slot and 4-slot modular versions available | |
| Memory and Processor | Varies by model, e.g., 1GB Flash, 16MB Packet buffer, 4GB SDRAM | |
| MAC Address Table Size | Up to 288K Entries | |
| Routing Table Size | Up to 324K Entries (IPv4), 162K Entries (IPv6) |
Signaling Pathways and Logical Workflows
To visualize the operational flow of Data Center Bridging protocols on the HPE 5945, the following diagrams illustrate the key signaling pathways and logical relationships.
Caption: PFC prevents packet loss by sending a pause frame for a specific priority when the receiver's buffer is congested.
Caption: ETS allocates guaranteed bandwidth to different traffic classes, ensuring quality of service.
Caption: DCBX uses LLDP to exchange and negotiate DCB capabilities and configurations between peer devices.
Experimental Protocols and Methodologies
While specific, detailed experimental protocols from HPE for the 5945 Switch Series are not publicly available, the following outlines a general methodology for validating the performance of Data Center Bridging in a lab environment. This approach is standard in the industry for testing the efficacy of lossless networking configurations.
Objective:
To verify the lossless nature of the network under congestion and to measure the performance of priority-based flow control and enhanced transmission selection.
Materials:
-
Two or more HPE FlexFabric 5945 Switches.
-
Servers with network interface cards (NICs) that support DCB, particularly for RoCE or iSCSI traffic.
-
A high-speed traffic generator and analyzer (e.g., Ixia, Spirent).
-
Cabling appropriate for the port speeds being tested (e.g., 100GbE QSFP28).
Methodology:
-
Baseline Performance Measurement:
-
Establish a baseline of network performance without DCB enabled. Measure latency and packet loss under normal and congested conditions.
-
-
DCB Configuration:
-
Enable DCB features on the HPE 5945 switches, including PFC for the desired priority queues and ETS to allocate bandwidth.
-
Configure the server NICs to trust the DCB settings from the switch and to tag traffic with the appropriate priority levels (e.g., using DSCP or CoS values).
-
-
Lossless Verification with PFC:
-
Configure the traffic generator to send a high-priority, loss-sensitive traffic stream (e.g., simulating RoCE) and a lower-priority, best-effort traffic stream.
-
Create congestion by oversubscribing a link.
-
Monitor the traffic analyzer for any packet drops in the high-priority stream. The expectation is zero packet loss.
-
Observe the PFC pause frames being sent from the receiving switch to the sending device.
-
-
Bandwidth Allocation Verification with ETS:
-
Configure ETS to assign specific bandwidth percentages to different traffic classes.
-
Use the traffic generator to send traffic for each class at a rate that exceeds its guaranteed bandwidth.
-
Verify that each traffic class receives its allocated bandwidth and that unused bandwidth is fairly distributed among other traffic classes.
-
-
DCBX Verification:
-
Connect two HPE 5945 switches and enable DCBX.
-
Verify that the switches exchange their DCB capabilities and that the operational state of the DCB features is consistent between the two devices.
-
Introduce a configuration mismatch on one switch and verify that DCBX identifies and flags the inconsistency.
-
Conclusion
The HPE FlexFabric 5945 Switch Series provides a robust and feature-rich platform for building high-performance, lossless data center networks. For researchers, scientists, and drug development professionals, leveraging the Data Center Bridging capabilities of the HPE 5945 can significantly enhance the reliability and efficiency of critical data workflows. By understanding and implementing Priority-based Flow Control, Enhanced Transmission Selection, and the Data Center Bridging Capability Exchange Protocol, organizations can create a converged network infrastructure that meets the stringent demands of modern scientific computing.
References
HPE FlexFabric 5945 Switch Series: A Technical Guide for Data-Intensive Research
In the realms of modern scientific research, particularly in genomics, computational biology, and drug discovery, the ability to process and move massive datasets quickly and efficiently is paramount. The network infrastructure forms the backbone of these high-performance computing (HPC) environments, where bottlenecks can significantly hinder research progress. The HPE FlexFabric 5945 Switch Series offers a family of high-density, ultra-low-latency switches designed to meet the demanding requirements of these data-intensive applications. This guide provides a technical overview of the HPE FlexFabric 5945 series, with a focus on its relevance to researchers, scientists, and drug development professionals.
Core Capabilities for Research Environments
The HPE FlexFabric 5945 Switch Series is engineered for deployment in aggregation or server access layers of large enterprise data centers and is also robust enough for the core layer of medium-sized enterprises.[1][2][3] For research computing clusters, this translates to a versatile platform that can function as a high-speed top-of-rack (ToR) switch, connecting servers and storage, or as a spine switch in a leaf-spine architecture, providing a high-bandwidth, low-latency fabric for east-west traffic. The switches' support for cut-through switching ensures minimal delay in data transmission, a critical factor in tightly coupled HPC clusters.[2][4]
A key advantage for scientific workflows is the switch's high-performance data center switching capabilities, with a switching capacity of up to 2.56 Tb/s and throughput of up to 1904 MPPS. This high throughput is essential for data-intensive environments. Furthermore, with latency under 1 microsecond for 40GbE, the 5945 series helps to accelerate applications that are sensitive to delays, such as those involving real-time data analysis or complex simulations.
Quantitative Specifications
The following tables summarize the key quantitative specifications of the HPE FlexFabric 5945 Switch Series, allowing for easy comparison between different models.
Performance and Capacity
| Feature | Specification | Models |
| Switching Capacity | Up to 6.4 Tb/s | JQ076A, JQ077A |
| Up to 4.0 Tb/s | JQ074A | |
| Up to 3.6 Tb/s | JQ075A | |
| Throughput | Up to 2024 Mpps | All Models |
| Latency | < 1 µs (64-byte packets) | All Models |
| MAC Address Table Size | 288,000 Entries | All Models |
| Routing Table Size (IPv4/IPv6) | 324,000 / 162,000 Entries | All Models |
Memory and Processor
| Component | Specification | Models |
| Flash Memory | 1 GB | All Models |
| SDRAM | 8 GB | JQ075A, JQ077A |
| 4 GB | JQ074A, JQ076A | |
| Packet Buffer Size | 32 MB | JQ075A, JQ077A |
| 16 MB | JQ074A, JQ076A |
Port Configurations
| Model | Description | Ports |
| JQ074A | HPE FlexFabric 5945 48SFP28 8QSFP28 Switch | 48 x 1/10/25G SFP28, 8 x 40/100G QSFP28 |
| JQ075A | HPE FlexFabric 5945 2-slot Switch | 2 module slots, 2 x 40/100G QSFP28 |
| JQ076A | HPE FlexFabric 5945 4-slot Switch | 4 module slots |
| JQ077A | HPE FlexFabric 5945 32QSFP28 Switch | 32 x 40/100G QSFP28 |
Network Performance Benchmarking Methodology
To quantify the performance of the HPE FlexFabric 5945 switch in a research context, a standardized testing methodology is crucial. The following protocols, based on industry-standard practices, can be employed to evaluate key performance indicators.
Throughput Test
-
Objective: To determine the maximum rate at which the switch can forward frames without any loss.
-
Methodology:
-
Connect a traffic generator/analyzer to two ports on the switch.
-
Configure a test stream of frames of a specific size (e.g., 64, 128, 256, 512, 1024, 1280, 1518 bytes).
-
Transmit the stream from the source port to the destination port at a known rate, starting at 100% of the theoretical maximum for the link speed.
-
At the destination port, measure the number of frames received.
-
If any frames are lost, reduce the transmission rate and repeat the test.
-
The throughput is the highest rate at which no frames are lost.
-
Repeat this procedure for each frame size.
-
Latency Test
-
Objective: To measure the time delay a frame experiences as it is forwarded through the switch.
-
Methodology:
-
Use the same setup as the throughput test.
-
For each frame size, set the transmission rate to the maximum throughput determined in the previous test.
-
The traffic generator sends a frame and records a timestamp upon transmission.
-
Upon receiving the same frame, the analyzer records a second timestamp.
-
The latency is the difference between the two timestamps.
-
This test should be repeated multiple times to determine an average latency.
-
Frame Loss Rate Test
-
Objective: To determine the percentage of frames lost at various load conditions.
-
Methodology:
-
Use the same setup as the throughput test.
-
Configure a stream of frames of a specific size.
-
Transmit the stream at a rate higher than the determined throughput to induce congestion.
-
Measure the number of frames transmitted and the number of frames received.
-
The frame loss rate is calculated as: ((Frames Transmitted - Frames Received) / Frames Transmitted) * 100%.
-
Repeat this test for various transmission rates and frame sizes.
-
Visualizing Network Architecture and Data Workflows
The following diagrams illustrate how the HPE FlexFabric 5945 can be integrated into a research computing environment and the logical flow of data in a drug discovery pipeline.
Caption: A leaf-spine network architecture for a research computing cluster.
Caption: Data flow in a computational drug discovery workflow.
Advanced Features for Resilient and Scalable Research Networks
Beyond raw performance, the HPE FlexFabric 5945 series incorporates several features that are critical for the demanding nature of research environments:
-
Intelligent Resilient Fabric (IRF): This technology allows up to ten 5945 switches to be virtualized and managed as a single logical device. For research computing, this simplifies network management, enhances scalability, and provides high availability with rapid convergence times in the event of a link or device failure.
-
Data Center Bridging (DCB): DCB protocols are essential for converged network environments where storage traffic (like iSCSI or FCoE) and traditional Ethernet traffic share the same fabric. This is particularly relevant for research clusters that rely on high-performance, low-latency access to shared storage.
-
VXLAN Support: Virtual Extensible LAN (VXLAN) allows for the creation of virtualized Layer 2 networks over a Layer 3 infrastructure. This enables researchers to create isolated and secure network segments for different projects or user groups, enhancing flexibility and security within a shared computing environment.
-
Flexible High Port Density: The 5945 series offers a variety of high-density port configurations, including 10GbE, 25GbE, 40GbE, and 100GbE ports. This allows for the creation of scalable networks that can accommodate the ever-increasing bandwidth demands of modern scientific instruments and computational workloads.
References
An In-depth Technical Guide to Direct Attach Copper (DAC) Cables for High-Speed Switching Environments
Authored for Researchers, Scientists, and Drug Development Professionals
In modern high-performance computing (HPC) and data-intensive scientific research, the efficiency and reliability of the underlying network infrastructure are paramount. The rapid transfer of large datasets, such as those generated in genomic sequencing, molecular modeling, and clinical trial data analysis, necessitates a robust and low-latency interconnect solution. Direct Attach Copper (DAC) cables have emerged as a critical component in data center and laboratory networks, offering a cost-effective and high-performance alternative to traditional fiber optic solutions for short-reach applications. This guide provides a comprehensive technical overview of DAC cable technology, its performance characteristics, and the rigorous experimental protocols used for its validation.
Core Principles of Direct Attach Copper (DAC) Cables
A Direct Attach Copper (DAC) cable is a high-speed, twinaxial copper cable assembly with integrated transceiver modules on both ends.[1][2] These modules, which come in various form factors such as SFP+, QSFP+, and QSFP28, allow the cable to be plugged directly into the ports of network switches, servers, and storage devices, bypassing the need for separate optical transceivers.[3][4] The core of a DAC cable consists of shielded copper wires, typically with American Wire Gauge (AWG) ratings of 24, 28, or 30, which transmit data as electrical signals.[3]
DAC cables are broadly categorized into two main types:
-
Passive DAC Cables: These cables do not contain any active electronic components for signal conditioning. They rely on the host device's signal processing capabilities to ensure signal integrity. Consequently, passive DACs have extremely low power consumption (typically less than 0.15W) and offer the lowest latency. However, their transmission distance is limited, generally up to 7 meters for 10G and progressively shorter for higher data rates.
-
Active DAC Cables (ADCs): Also known as Active Copper Cables (ACCs), these assemblies incorporate electronic circuitry within the transceiver modules to amplify and equalize the signal. This signal conditioning allows for longer transmission distances, typically up to 15 meters, and can accommodate thinner gauge wires. The trade-off is slightly higher power consumption (around 0.5W to 1.5W) and a marginal increase in latency compared to their passive counterparts.
A key advantage of DAC cables is their direct electrical signaling path, which eliminates the electro-optical conversion process inherent in fiber optic systems. This results in significantly lower latency, a critical factor in latency-sensitive applications.
Breakout DAC Cables
Breakout DACs, also known as fanout or splitter cables, feature a higher-speed connector on one end (e.g., 40G QSFP+) that is split into multiple lower-speed connectors on the other end (e.g., four 10G SFP+). This configuration is highly efficient for connecting a high-bandwidth switch port to multiple lower-bandwidth server or storage ports, thereby increasing port density and simplifying cabling.
Quantitative Performance Metrics
The selection of an appropriate interconnect solution requires a thorough comparison of key performance indicators. The following tables summarize the quantitative data for DAC cables in comparison to Active Optical Cables (AOCs) and traditional fiber optic transceivers.
| Parameter | Passive DAC | Active DAC | Active Optical Cable (AOC) | Fiber Optic Transceiver |
| Latency | Lowest (<1 µs) | Very Low (<1 µs) | Low | Higher (due to E/O conversion) |
| Power Consumption | < 0.15 W | 0.5 - 1.5 W | 1 - 2 W | 1 - 4 W (per transceiver) |
| Bit Error Rate (BER) | Typically < 10⁻¹² | Typically < 10⁻¹² | Typically < 10⁻¹² | Typically < 10⁻¹² |
| Bend Radius | Less sensitive | Less sensitive | More sensitive | More sensitive |
| EMI Susceptibility | Susceptible | Less Susceptible | Immune | Immune |
Table 1: Comparative Analysis of Interconnect Technologies
| Data Rate | Passive DAC Max. Length | Active DAC Max. Length | Typical Wire Gauge (AWG) |
| 10 Gbps | 7 m | 15 m | 24, 28, 30 |
| 25 Gbps | 5 m | 10 m | 24, 28, 30 |
| 40 Gbps | 5 m | 10 m | 24, 28, 30 |
| 100 Gbps | 3 m | 5 m | 24, 26 |
| 200 Gbps | 3 m | 5 m | 24, 26 |
| 400 Gbps | 2 m | 5 m | 24, 26 |
Table 2: Maximum Length of DAC Cables by Data Rate
Experimental Protocols for Performance Validation
To ensure the reliability and performance of DAC cables in critical applications, a series of rigorous experimental tests are conducted. These tests validate the signal integrity and compliance with industry standards.
Bit Error Rate (BER) Testing
The Bit Error Rate (BER) is a fundamental metric of transmission quality, representing the ratio of erroneously received bits to the total number of transmitted bits. A lower BER indicates a more reliable link. For data communications, a BER of 10⁻¹² or lower is generally considered acceptable.
Methodology for BER Testing:
-
Equipment Setup: A Bit Error Rate Tester (BERT) is used. The BERT consists of a pattern generator and an error detector. For DAC cable testing, a specialized tester with SFP/QSFP ports is often employed.
-
Pattern Generation: The pattern generator transmits a predefined, complex data pattern, typically a Pseudo-Random Binary Sequence (PRBS), through the DAC cable. The PRBS pattern is designed to simulate a wide range of bit combinations to effectively stress the communication link.
-
Error Detection: The DAC cable is connected in a loopback configuration or between two BERT units. The error detector at the receiving end compares the incoming data stream with the known transmitted PRBS pattern.
-
Data Analysis: Any discrepancies between the received and expected patterns are counted as bit errors. The BER is calculated by dividing the total number of bit errors by the total number of bits transmitted over a specified period.
Signal Integrity Analysis using Eye Diagrams
An eye diagram is a powerful visualization tool used to assess the quality of a digital signal. It is generated by overlaying multiple segments of a digital waveform, creating a pattern that resembles an eye.
Methodology for Eye Diagram Analysis:
-
Equipment Setup: A high-bandwidth oscilloscope is the primary instrument for generating eye diagrams. A signal source, such as a pattern generator, provides the input signal, and differential probes are used to connect to the DAC cable.
-
Signal Acquisition: The oscilloscope samples the signal at the receiving end of the DAC cable over many bit intervals.
-
Diagram Generation: The oscilloscope's software superimposes these sampled waveforms, aligning them based on the clock cycle. The resulting image is the eye diagram.
-
Interpretation:
-
Eye Opening: A wide and tall eye opening indicates a high-quality signal with good timing and voltage margins.
-
Eye Height: Represents the signal-to-noise ratio. A larger height signifies a cleaner signal.
-
Eye Width: Indicates the timing margin and the extent of jitter (timing variations). A wider eye is desirable.
-
Eye Closure: A closed or constricted eye suggests significant signal degradation due to factors like noise, jitter, and inter-symbol interference (ISI), which can lead to a high BER.
-
Time-Domain Reflectometry (TDR) for Fault Localization
Time-Domain Reflectometry (TDR) is a diagnostic technique used to locate faults and impedance discontinuities in metallic cables. A TDR instrument sends a low-voltage pulse down the cable and analyzes the reflections that occur at any point where the cable's impedance changes.
Methodology for TDR Testing:
-
Equipment Setup: A TDR instrument is connected to one end of the DAC cable.
-
Pulse Injection: The TDR injects a fast-rise time pulse into the cable.
-
Reflection Analysis: The instrument monitors for reflected pulses. The shape and polarity of the reflection indicate the nature of the impedance change (e.g., an open circuit, a short circuit, or a crimp).
-
Distance Calculation: By measuring the time it takes for the reflection to return and knowing the velocity of propagation (VoP) of the signal in the cable, the TDR can calculate the precise distance to the fault. This is invaluable for troubleshooting and quality control.
References
Navigating High-Speed Data: A Technical Guide to HPE 5945 Switch Series Transceivers
In the realm of modern scientific research and drug development, the ability to rapidly process and transfer vast datasets is paramount. The HPE 5945 Switch Series, a family of high-density, low-latency switches, provides the foundational network infrastructure required for these demanding environments.[1][2] A critical component of this infrastructure is the selection of appropriate transceivers, which enable connectivity between the switch and other network devices. This guide provides a comprehensive overview of the supported transceivers for the HPE 5945 Switch Series, designed to assist network architects and IT professionals in building robust and high-performance networks for research applications.
Understanding Transceiver Compatibility
The HPE 5945 Switch Series supports a wide array of transceivers to accommodate diverse networking requirements, from 1 Gigabit Ethernet (GbE) to 100 GbE.[1][3] The compatibility of a transceiver is determined by its form factor (e.g., SFP, QSFP), data rate, and the specific HPE-validated firmware. It is crucial to use HPE-approved transceivers to ensure optimal performance, reliability, and support.
While detailed experimental protocols for transceiver validation are proprietary to Hewlett Packard Enterprise and not publicly available, the supported transceivers listed in this guide have undergone rigorous testing to ensure interoperability with the 5945 series switches. This testing encompasses signal integrity, power consumption, and thermal performance to guarantee stable operation in a production environment.
Supported Transceiver Modules
The following tables summarize the supported transceivers for the HPE 5945 Switch Series, categorized by their form factor and data rate.
SFP (Small Form-factor Pluggable) Transceivers
These transceivers are typically used for management ports and lower-speed data connections.
| Part Number | Description | Data Rate |
| JD102B | HPE Networking X115 100M SFP LC FX Transceiver | 100 Mbps |
| JD120B | HPE Networking X110 100M SFP LC LX Transceiver | 100 Mbps |
| JD090A | HPE X110 100M SFP LC LH40 Transceiver | 100 Mbps |
| JD089B | HPE X120 1G SFP RJ45 T Transceiver | 1 Gbps |
| JD118B | HPE X120 1G SFP LC SX Transceiver | 1 Gbps |
| JD119B | HPE X120 1G SFP LC LX Transceiver | 1 Gbps |
| JD103A | HPE Networking X120 1G SFP LC LH100 Transceiver | 1 Gbps |
| JD061A | HPE X125 1G SFP LC LH40 1310nm Transceiver | 1 Gbps |
| JD062A | HPE X120 1G SFP LC LH40 1550nm Transceiver | 1 Gbps |
| JD063B | HPE X125 1G SFP LC LH80 Transceiver | 1 Gbps |
SFP+ (Enhanced Small Form-factor Pluggable) Transceivers
SFP+ transceivers are used for 10 Gigabit Ethernet connections.
| Part Number | Description | Data Rate |
| S2N61A | HPE Networking Comware 10GBASE-T SFP+ RJ45 30m Cat6A Transceiver | 10 Gbps |
| JD092B | HPE X130 10G SFP+ LC SR Transceiver | 10 Gbps |
| JD094B | HPE X130 10G SFP+ LC LR Transceiver | 10 Gbps |
| JG234A | HPE Networking X130 10G SFP+ LC ER 40km Transceiver | 10 Gbps |
| JG915A | HPE Networking X130 10G SFP+ LC LH 80km Transceiver | 10 Gbps |
| JL737A | HPE X130 10G SFP+ LC BiDi 10 km Uplink transceiver | 10 Gbps |
| JL738A | HPE X130 10G SFP+ LC BiDi 10 km Downlink transceiver | 10 Gbps |
| JL739A | HPE X130 10G SFP+ LC BiDi 40 km Uplink transceiver | 10 Gbps |
| JL740A | HPE X130 10G SFP+ LC BiDi 40 km Downlink transceiver | 10 Gbps |
SFP28 (Enhanced Small Form-factor Pluggable 28) Transceivers
SFP28 transceivers support 25 Gigabit Ethernet, providing a high-density, high-bandwidth solution.
| Part Number | Description | Data Rate |
| JL293A | HPE X190 25G SFP28 LC SR 100m MM Transceiver | 25 Gbps |
| JL855A | HPE Networking 25G SFP28 LC LR 10km SMF Transceiver | 25 Gbps |
QSFP+ (Quad Small Form-factor Pluggable Plus) Transceivers
QSFP+ transceivers are used for 40 Gigabit Ethernet connectivity.
| Part Number | Description | Data Rate |
| JG325B | HPE X140 40G QSFP+ MPO SR4 Transceiver | 40 Gbps |
| JG709A | HPE X140 40G QSFP+ MPO MM 850nm CSR4 300-m Transceiver | 40 Gbps |
| JL251A | HPE X140 40G QSFP+ LC BiDi 100 m MM Transceiver | 40 Gbps |
| JG661A | HPE X140 40G QSFP+ LC LR4 SM 10 km 1310nm Transceiver | 40 Gbps |
| JL286A | HPE X140 40G QSFP+ LC LR4L 2 km SM Transceiver | 40 Gbps |
QSFP28 (Quad Small Form-factor Pluggable 28) Transceivers
QSFP28 transceivers are the standard for 100 Gigabit Ethernet, offering the highest bandwidth available on the 5945 series.
| Part Number | Description | Data Rate |
| JL274A | HPE Networking X150 100G QSFP28 MPO SR4 100m MM Transceiver | 100 Gbps |
| JH419A | HPE X150 100G QSFP28 LC SWDM4 100m MM Transceiver | 100 Gbps |
| JQ344A | HPE X150 100G QSFP28 LC BiDi 100m MM Transceiver | 100 Gbps |
| JH672A | HPE X150 100G QSFP28 eSR4 300m MM Transceiver | 100 Gbps |
| JH420A | HPE X150 100G QSFP28 MPO PSM4 500m SM Transceiver | 100 Gbps |
| S4J89A | HPE Networking Comware 100G DR QSFP28 LC 500m SM Transceiver | 100 Gbps |
| JH673A | HPE X150 100G QSFP28 CWDM4 2km SM Transceiver | 100 Gbps |
| S2P29A | HPE Networking Comware 100G FR1 QSFP28 LC 2km SMF Transceiver | 100 Gbps |
| JL275A | HPE X150 100G QSFP28 LC LR4 10km SM Transceiver | 100 Gbps |
Direct Attach and Active Optical Cables
In addition to transceivers, the HPE 5945 series supports various Direct Attach Copper (DAC) and Active Optical Cables (AOC) for short-distance interconnects.
| Part Number | Description |
| JD095C | HPE FlexNetwork X240 10G SFP+ to SFP+ 0.65m Direct Attach Copper Cable |
| JL290A | HPE X2A0 10G SFP+ to SFP+ 7m Active Optical Cable |
| JL291A | HPE X2A0 10G SFP+ to SFP+ 10m Active Optical Cable |
| JL292A | HPE X2A0 10G SFP+ to SFP+ 20m Active Optical Cable |
| JG326A | HPE FlexNetwork X240 40G QSFP+ QSFP+ 1m Direct Attach Copper Cable |
| JG327A | HPE FlexNetwork X240 40G QSFP+ QSFP+ 3m Direct Attach Copper Cable |
| JG328A | HPE FlexNetwork X240 40G QSFP+ QSFP+ 5m Direct Attach Copper Cable |
| JG329A | HPE FlexNetwork X240 40G QSFP+ to 4x10G SFP+ 1m Direct Attach Copper Splitter Cable |
| JG330A | HPE FlexNetwork X240 40G QSFP+ to 4x10G SFP+ 3m Direct Attach Copper Splitter Cable |
| JG331A | HPE FlexNetwork X240 40G QSFP+ to 4x10G SFP+ 5m Direct Attach Copper Splitter Cable |
| JL271A | HPE X240 100G QSFP28 to QSFP28 1m Direct Attach Copper Cable |
| JL272A | HPE X240 100G QSFP28 to QSFP28 3m Direct Attach Copper Cable |
| JL273A | HPE X240 100G QSFP28 to QSFP28 5m Direct Attach Copper Cable |
| JL276A | HPE X2A0 100G QSFP28 to QSFP28 7m Active Optical Cable |
| JL277A | HPE X2A0 100G QSFP28 to QSFP28 10m Active Optical Cable |
| JL278A | HPE X2A0 100G QSFP28 to QSFP28 20m Active Optical Cable |
| JL282A | HPE X240 QSFP28 4xSFP28 1m Direct Attach Copper Cable |
| JL283A | HPE X240 QSFP28 4xSFP28 3m Direct Attach Copper Cable |
| JL284A | HPE X240 QSFP28 4xSFP28 5m Direct Attach Copper Cable |
Logical Connectivity Workflow
The following diagram illustrates the logical connectivity options for an HPE 5945 switch, showcasing how different transceivers and cables can be used to connect to various network components such as servers, storage arrays, and other switches.
References
HPE 5945 Switch: A Technical Deep Dive for High-Performance Computing Environments
For Researchers, Scientists, and Drug Development Professionals
In the data-intensive realms of scientific research and drug development, the network infrastructure is a critical component that dictates the pace of discovery. The Hewlett Packard Enterprise (HPE) 5945 Switch series is engineered to meet the demanding requirements of these environments, offering a high-performance, low-latency platform for data center and high-performance computing (HPC) workloads. This technical guide provides an in-depth look at the architecture and design of the HPE 5945 switch, tailored for professionals who rely on robust and efficient data transit for their research.
Core Architecture: A High-Throughput, Low-Latency Design
The HPE 5945 switch series is designed as a top-of-rack (ToR) or aggregation layer switch, providing high-density 10/25/40/100GbE connectivity. At its core, the architecture is built to deliver wirespeed performance with ultra-low latency, a crucial requirement for HPC clusters and large-scale data analysis.
Control Plane and Data Plane Separation
The HPE 5945 operates on the Comware 7 operating system, which employs a modular design that separates the control plane and data plane. This separation is fundamental to the switch's stability and performance. The control plane is responsible for routing protocols, network management, and other control functions, while the data plane is dedicated to the high-speed forwarding of packets. This ensures that control plane tasks do not impact the performance of data forwarding.
A logical representation of this separation is illustrated below:
Hardware and ASIC Architecture
While HPE does not publicly disclose the specific ASIC (Application-Specific Integrated Circuit) vendor and model used in the 5945 series, its performance characteristics suggest a modern, high-capacity, and programmable chipset. This ASIC is the heart of the data plane, responsible for line-rate packet processing, and features like cut-through switching to minimize latency. The hardware is designed for data center environments with features like front-to-back or back-to-front airflow for efficient cooling and redundant, hot-swappable power supplies and fans for high availability.
Performance and Scalability
The HPE 5945 series is engineered for high performance and scalability, making it suitable for demanding research and development environments. Key performance metrics are summarized in the table below.
| Metric | HPE 5945 Series Specifications | Relevance to Research & Drug Development |
| Switching Capacity | Up to 6.4 Tbps | Enables the transfer of massive datasets, such as genomic sequences or molecular simulation results, without bottlenecks. |
| Throughput | Up to 2024 Mpps (Million packets per second)[1] | Ensures high-speed processing of transactional workloads and real-time data streams common in laboratory environments. |
| Latency | Sub-microsecond (< 1 µs)[1][2] | Critical for tightly coupled HPC clusters where inter-node communication speed directly impacts application performance. |
| MAC Address Table Size | Up to 288,000 entries | Supports large Layer 2 domains with a high number of connected devices, typical in extensive research networks. |
| IPv4/IPv6 Routing Table Size | Up to 324,000/162,000 entries | Allows for complex network designs and scaling of routed networks across large research campuses or data centers. |
| Port Density | High-density 10/25/40/100GbE configurations | Provides flexible and high-speed connectivity for a diverse range of servers, storage, and scientific instruments. |
Key Features for Research Environments
The HPE 5945 switch incorporates several features that are particularly beneficial for scientific and research workloads.
Intelligent Resilient Framework (IRF)
HPE's IRF technology allows multiple 5945 switches to be virtualized and managed as a single logical device. This simplifies network design and management, enhances resiliency, and enables load balancing across the members of the IRF fabric. For critical research workloads, an IRF setup provides high availability by ensuring that the failure of a single switch does not disrupt the network.
The logical workflow of an IRF configuration is depicted below:
Virtual Extensible LAN (VXLAN)
For environments with large-scale virtualization or multi-tenant research groups, VXLAN provides a mechanism to create isolated Layer 2 networks over a Layer 3 infrastructure. The HPE 5945 has hardware support for VXLAN, offloading the encapsulation and decapsulation of VXLAN packets to the ASIC for line-rate performance. This is particularly useful for creating secure, isolated networks for different research projects or collaborations.
Packet Forwarding Pipeline
Understanding the packet forwarding pipeline is essential for comprehending how the switch processes data. While the exact internal pipeline of the proprietary ASIC is not public, a logical representation can be constructed based on standard switch architectures and the features of the 5945.
A simplified logical packet flow is as follows:
Experimental Protocols: Methodologies for performance testing of network switches typically involve specialized hardware and software for traffic generation and analysis. Key tests include:
-
RFC 2544: A standard set of tests that measure throughput, latency, frame loss rate, and back-to-back frames.
-
RFC 2889: A suite of tests for measuring the performance of LAN switching devices.
-
RFC 3918: Defines methodologies for testing multicast forwarding performance.
These tests are conducted using traffic generators from vendors like Ixia or Spirent, which can create line-rate traffic and measure performance with high precision.
Conclusion
The HPE 5945 switch series provides a robust, high-performance, and scalable networking foundation for data-intensive research and drug development. Its low-latency, high-throughput architecture, combined with key features like IRF and VXLAN, enables the rapid and efficient movement of large datasets, which is paramount for accelerating the pace of scientific discovery. Understanding the core architectural principles of this switch allows researchers and IT professionals to better design and optimize their network infrastructure to meet the unique demands of their work.
References
Revolutionizing Research Data Centers: A Technical Guide to the HPE 5945 Switch Series
For Immediate Release
In the fast-paced world of scientific research, drug development, and high-performance computing (HPC), the ability to rapidly process and analyze massive datasets is paramount. The network infrastructure of a research data center forms the bedrock of these capabilities. The HPE FlexFabric 5945 Switch Series emerges as a pivotal technology, engineered to meet the stringent demands of modern research environments by delivering high-density, ultra-low-latency, and scalable connectivity. This guide provides an in-depth technical overview of the HPE 5945, tailored for researchers, scientists, and drug development professionals.
Core Capabilities for Research and Development
Research data centers are characterized by their need for high-bandwidth, low-latency communication to support data-intensive applications, large-scale simulations, and collaborative research. The HPE 5945 switch series is specifically designed for deployment at the aggregation or server access layer of large enterprise data centers, and is also robust enough for the core layer of medium-sized enterprises.[1][2][3] Its architecture addresses the critical requirements of these environments.
A key advantage of the HPE 5945 is its high-performance switching capability, featuring a cut-through and nonblocking architecture that delivers very low latency, approximately 1 microsecond for 100GbE, which is crucial for demanding enterprise applications.[1] This ultra-low latency is critical for HPC clusters and storage networks where minimizing communication overhead is essential for overall application performance. The switch series also supports high-density 10GbE, 25GbE, 40GbE, and 100GbE deployments, providing flexible and scalable connectivity for server edges.[1][4]
Quantitative Performance Metrics
The HPE 5945 series offers a range of models with varying specifications to suit different deployment scales and performance requirements. The following tables summarize the key quantitative data for easy comparison.
Table 1: Performance Specifications of HPE FlexFabric 5945 Switch Models
| Feature | HPE FlexFabric 5945 48SFP28 8QSFP28 (JQ074A) | HPE FlexFabric 5945 2-slot Switch (JQ075A) | HPE FlexFabric 5945 4-slot Switch (JQ076A) | HPE FlexFabric 5945 32QSFP28 (JQ077A) |
| Switching Capacity | 4 Tb/s[5] | 3.6 Tb/s[5] | 6.4 Tb/s[5] | 6.4 Tb/s[5] |
| Throughput | Up to 2024 Mpps[5] | Up to 2024 Mpps[5] | Up to 2024 Mpps[5] | Up to 2024 Mpps[5] |
| Latency | < 1 µs (64-byte packets)[5] | < 1 µs (64-byte packets)[5] | < 1 µs (64-byte packets)[5] | < 1 µs (64-byte packets)[5] |
| MAC Address Table Size | 288K Entries[5] | 288K Entries[5] | 288K Entries[5] | 288K Entries[5] |
| IPv4 Routing Table Size | 324K Entries[5] | 324K Entries[5] | 324K Entries[5] | 324K Entries[5] |
| IPv6 Routing Table Size | 162K Entries[5] | 162K Entries[5] | 162K Entries[5] | 162K Entries[5] |
Table 2: Port Configurations of HPE FlexFabric 5945 Switch Models
| Model | I/O Ports and Slots |
| HPE FlexFabric 5945 48SFP28 8QSFP28 (JQ074A) | 48 x 25G SFP28 Ports, 8 x 100G QSFP28 Ports, 2 x 1G SFP ports.[5] Supports up to 80 x 10GbE ports with splitter cables.[6] |
| HPE FlexFabric 5945 2-slot Switch (JQ075A) | 2 module slots, 2 x 100G QSFP28 ports. Supports up to 48 x 10/25 GbE and 4 x 100 GbE ports, or up to 16 x 100 GbE ports.[5] |
| HPE FlexFabric 5945 4-slot Switch (JQ076A) | 4 Module slots, 2 x 1G SFP ports. Supports up to 96 x 10/25 GbE and 8 x 100 GbE ports, or up to 32 x 100 GbE ports.[5] |
| HPE FlexFabric 5945 32QSFP28 (JQ077A) | 32 x 100G QSFP28 ports. |
Advanced Features for Research Data Centers
The HPE 5945 series is equipped with a comprehensive set of features that are highly beneficial for research data centers.
High-Performance Computing and Storage Networking
For research workloads that rely on high-performance computing, such as genomics sequencing, molecular modeling, and computational fluid dynamics, the HPE 5945 provides support for RoCE v1/v2 (RDMA over Converged Ethernet).[7] RoCE enables remote direct memory access over an Ethernet network, significantly reducing CPU overhead and improving application performance. The switch series also supports Fibre Channel over Ethernet (FCoE) and NVMe over Fabrics, making it a versatile solution for modern storage networks.[1]
Virtualization and Cloud-Native Environments
Modern research often involves virtualized environments and containerized workloads. The HPE 5945 supports VXLAN (Virtual Extensible LAN) and EVPN (Ethernet VPN), which are essential technologies for building scalable and flexible network overlays in virtualized data centers.[4][8] This allows for the creation of isolated logical networks for different research projects or tenants, enhancing security and manageability.
High Availability and Resiliency
To ensure uninterrupted research operations, the HPE 5945 incorporates several high-availability features. HPE Intelligent Resilient Fabric (IRF) technology allows up to 10 HPE 5945 switches to be combined and managed as a single virtual switch, simplifying network architecture and improving resiliency.[1] Additionally, features like Distributed Resilient Network Interconnect (DRNI) offer high availability by combining multiple physical switches into one virtual distributed-relay system.[1] Redundant, hot-swappable power supplies and fans further enhance the reliability of the platform.
Experimental Workflow and Logical Relationships
The following diagram illustrates the logical workflow of how the HPE 5945's features cater to the demands of a typical research data center environment.
Methodologies for Key Experiments and Protocols
While this document does not detail specific biological or chemical experiments, the networking protocols and technologies mentioned are based on well-defined industry standards. For instance, the implementation of RoCE follows the specifications set by the InfiniBand Trade Association. Similarly, VXLAN and EVPN are standardized by the Internet Engineering Task Force (IETF). The performance metrics cited, such as latency and throughput, are typically measured in controlled lab environments using industry-standard traffic generation and analysis tools. These tests involve sending a high volume of packets of a specific size (e.g., 64-byte packets for latency measurements) between ports on the switch and measuring the time taken for the packets to be forwarded.
Conclusion
The HPE 5945 Switch Series provides a robust, high-performance, and scalable networking foundation for modern research data centers. Its combination of ultra-low latency, high-density port configurations, and advanced features for HPC, storage, and virtualization directly addresses the demanding requirements of data-intensive scientific and drug development workflows. By leveraging the capabilities of the HPE 5945, research institutions can accelerate their discovery processes and drive innovation.
References
- 1. etevers-marketing.com [etevers-marketing.com]
- 2. HPE Networking Comware Switch Series 5945 | HPE Store US [buy.hpe.com]
- 3. andovercg.com [andovercg.com]
- 4. HPE FlexFabric 5945 Switch Series [hpe.com]
- 5. support.hpe.com [support.hpe.com]
- 6. Options | HPE Store EMEA [buy.hpe.com]
- 7. 2nd-source.de [2nd-source.de]
- 8. support.hpe.com [support.hpe.com]
HPE FlexFabric 5945: A Technical Guide for High-Performance Computing in Scientific Research
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
In the relentless pursuit of scientific discovery, from unraveling the complexities of the human genome to designing life-saving pharmaceuticals, high-performance computing (HPC) stands as an indispensable tool. The sheer volume and velocity of data generated in modern research demand an underlying network infrastructure that is not merely fast, but exceptionally responsive and scalable. This guide provides a comprehensive technical overview of the HPE FlexFabric 5945 switch series, detailing its core capabilities and its pivotal role in accelerating research and development within high-performance computing clusters.
The HPE FlexFabric 5945 series is engineered to meet the stringent demands of HPC environments, offering a high-density, ultra-low-latency networking solution. For researchers and scientists, this translates into faster time-to-insight, whether processing vast genomics datasets, running complex molecular dynamics simulations, or analyzing high-resolution cryo-electron microscopy (cryo-EM) images.
Core Capabilities for Scientific HPC
At the heart of the HPE FlexFabric 5945's suitability for scientific HPC are its high-density port options, cut-through switching with ultra-low latency, and support for Remote Direct Memory Access (RDMA) over Converged Ethernet (RoCE).[1][2][3] These features directly address the primary bottlenecks in HPC clusters: data movement and inter-process communication.
High Port Density and Scalability: The 5945 series offers a variety of models with high-density 10/25/40/100GbE ports, allowing for flexible and scalable network designs.[3] This enables research institutions to build out their HPC clusters to accommodate a growing number of compute nodes and storage systems, ensuring that the network can keep pace with expanding research needs.
Ultra-Low Latency: With latency of less than 1 microsecond, the HPE FlexFabric 5945 ensures that communication between compute nodes is nearly instantaneous.[4] This is particularly critical for tightly coupled HPC applications, such as molecular dynamics simulations, where frequent, small data exchanges between nodes can significantly impact overall performance.
RDMA over Converged Ethernet (RoCE): The support for RoCE v1 and v2 is a cornerstone of the 5945's HPC capabilities.[1][2][3][5] RoCE allows for direct memory access between servers without involving the CPU of the target server, drastically reducing latency and freeing up CPU cycles for computational tasks.[6][7] For data-intensive applications in drug discovery and genomics, this translates to significant performance gains.
Quantitative Data Summary
The following tables provide a structured overview of the key quantitative specifications of the HPE FlexFabric 5945 switch series, facilitating easy comparison of different models.
Table 1: Performance Specifications
| Feature | Specification |
| Switching Capacity | Up to 6.4 Tb/s[4][8] |
| Throughput | Up to 2024 Mpps[4][8] |
| Latency | < 1 µs (64-byte packets)[4] |
| MAC Address Table Size | 288K Entries[4] |
| IPv4 Routing Table Size | 324K Entries[4] |
| IPv6 Routing Table Size | 162K Entries[4] |
| Packet Buffer Size | Up to 32MB[4] |
Table 2: Port Configurations
| Model | Port Configuration |
| HPE FlexFabric 5945 48SFP28 8QSFP28 | 48 x 1/10/25GbE SFP28 ports, 8 x 40/100GbE QSFP28 ports[5][9] |
| HPE FlexFabric 5945 32QSFP28 | 32 x 40/100GbE QSFP28 ports[5] |
| HPE FlexFabric 5945 2-slot | Modular chassis with support for various high-density port modules[5][10] |
| HPE FlexFabric 5945 4-slot | Modular chassis with support for various high-density port modules[5] |
Experimental Protocols
To illustrate the tangible impact of the HPE FlexFabric 5945 on scientific research, this section outlines detailed methodologies for key experiments where a high-performance network is critical.
Experimental Protocol 1: Accelerating Molecular Dynamics Simulations for Drug Discovery
Objective: To evaluate the performance improvement of a molecular dynamics (MD) simulation of a protein-ligand complex when utilizing an HPC cluster networked with HPE FlexFabric 5945 switches supporting RoCE.
Methodology:
-
Cluster Setup:
-
A 16-node HPC cluster with each node containing dual multi-core processors, ample RAM, and a RoCE-capable network interface card (NIC).
-
Nodes are interconnected using an HPE FlexFabric 5945 switch in a top-of-rack (ToR) configuration.
-
The network is configured to support RoCE v2.
-
-
Software and Simulation Parameters:
-
MD Simulation Software: GROMACS or NAMD.
-
Protein-Ligand System: A well-characterized protein target (e.g., a kinase) with a known inhibitor.
-
Force Field: AMBER or CHARMM.
-
Simulation size: A system of at least 100,000 atoms, solvated in a water box with periodic boundary conditions.
-
-
Execution and Data Collection:
-
Run two sets of simulations, each for 100 nanoseconds:
-
Scenario A (Standard TCP/IP): RoCE is disabled on the NICs, and communication between nodes occurs over the standard TCP/IP stack.
-
Scenario B (RoCE Enabled): RoCE is enabled on the NICs and the HPE FlexFabric 5945 switch.
-
-
Measure the following metrics for both scenarios:
-
Total simulation wall-clock time.
-
Simulation performance in nanoseconds per day.
-
Inter-node communication latency.
-
CPU utilization on each compute node.
-
-
-
Analysis:
-
Compare the performance metrics between Scenario A and Scenario B. The expectation is that the RoCE-enabled simulation will show a significant reduction in wall-clock time and an increase in nanoseconds per day, attributed to lower communication latency and reduced CPU overhead.
-
Experimental Protocol 2: High-Throughput Genomic Data Analysis
Objective: To assess the efficiency of a primary and secondary genomic analysis pipeline on a large dataset using an HPC cluster with a high-bandwidth, low-latency network provided by the HPE FlexFabric 5945.
Methodology:
-
Cluster and Storage Setup:
-
An HPC cluster with multiple compute nodes and a high-performance parallel file system (e.g., Lustre or GPFS) for storing large genomic datasets.
-
The compute nodes and storage servers are connected via an HPE FlexFabric 5945 switch fabric.
-
-
Dataset and Pipeline:
-
Dataset: A cohort of 100 whole-genome sequencing (WGS) datasets in FASTQ format.
-
Pipeline: A standard GATK best-practices pipeline for variant calling, including alignment (BWA-MEM), sorting, duplicate marking, base quality score recalibration, and haplotype calling.
-
-
Execution and Data Collection:
-
Execute the entire pipeline on the 100 WGS datasets in parallel across the HPC cluster.
-
Monitor and record the following:
-
Total time to complete the entire analysis for the cohort.
-
I/O performance metrics from the parallel file system.
-
Network bandwidth utilization between compute nodes and the storage system.
-
-
-
Analysis:
-
Analyze the total processing time and identify any bottlenecks in the workflow. The high-throughput and low-latency characteristics of the HPE FlexFabric 5945 are expected to minimize data transfer times between the storage and compute nodes, thereby accelerating the overall analysis.
-
Visualizations
The following diagrams, generated using the DOT language, illustrate key concepts and architectures relevant to the deployment of the HPE FlexFabric 5945 in a scientific HPC environment.
Caption: A simplified workflow for computational drug discovery.
Caption: A typical HPC cluster network architecture with the HPE 5945.
References
- 1. Computational approaches to drug design | Drug Discovery News [drugdiscoverynews.com]
- 2. medium.com [medium.com]
- 3. Drug Discovery Workflow - What is it? [vipergen.com]
- 4. infohub.delltechnologies.com [infohub.delltechnologies.com]
- 5. researchgate.net [researchgate.net]
- 6. cloudswit.ch [cloudswit.ch]
- 7. naddod.medium.com [naddod.medium.com]
- 8. oracle.com [oracle.com]
- 9. pubs.acs.org [pubs.acs.org]
- 10. researchgate.net [researchgate.net]
Methodological & Application
Configuring the HPE 5945 Switch for a High-Performance Research Network
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for configuring the HPE 5945 switch series to meet the demanding requirements of a modern research network. The guidance is tailored for environments characterized by large-scale data transfers, high-performance computing (HPC) clusters, and the need for robust security and data segmentation.
Core Research Network Requirements
Research networks present a unique set of challenges that differentiate them from typical enterprise environments. Understanding these core requirements is fundamental to designing and configuring a network that can accelerate research rather than impede it.
| Requirement | Description | HPE 5945 Feature Alignment |
| High-Speed Data Transfer | Efficient movement of large datasets (e.g., genomic sequences, microscopy images, simulation results) between servers, storage, and collaborators. | High-density 10/25/40/100GbE ports, Jumbo Frames, Link Aggregation (LACP).[1] |
| Low Latency | Minimal delay in data transmission, critical for HPC, real-time data analysis, and sensitive instrumentation. | Cut-through switching architecture, support for RDMA over Converged Ethernet (RoCE).[1] |
| Data Segmentation & Security | Isolation of different research groups, projects, or sensitive datasets to prevent unauthorized access and interference.[2][3][4] | Virtual LANs (VLANs), Access Control Lists (ACLs), 802.1X Network Access Control. |
| Quality of Service (QoS) | Prioritization of critical network traffic to ensure that essential research applications are not impacted by less important network activities. | Differentiated Services Code Point (DSCP) marking, priority queuing, and traffic shaping. |
| Scalability | The ability to expand the network to accommodate a growing number of devices, users, and increasing data volumes without a complete redesign. | Intelligent Resilient Framework (IRF) for stacking multiple switches into a single logical unit. |
Experimental Protocols: HPE 5945 Configuration
The following protocols provide step-by-step command-line interface (CLI) instructions for configuring the HPE 5945 switch. These are foundational configurations that can be adapted to specific research needs.
Initial Switch Setup and Access
This protocol covers the initial steps to connect to and secure the switch.
-
Physical Connection: Connect a console cable from your computer to the console port on the switch.
-
Terminal Emulation: Use a terminal emulator (e.g., PuTTY, SecureCRT) with the following settings:
-
Baud rate: 9600
-
Data bits: 8
-
Parity: None
-
Stop bits: 1
-
Flow control: None
-
-
Power On and Login: Power on the switch. The default username is admin with no password.
-
Enter System View:
-
Set a Strong Password for the Admin User:
-
Create a Management VLAN and IP Address:
-
Configure a Default Route for Management:
-
Save the Configuration:
VLAN Configuration for Data Segmentation
This protocol demonstrates how to create VLANs to logically separate different research groups or traffic types.
-
Enter System View:
-
Create VLANs for Different Research Groups:
-
Assign Ports to VLANs (Access Ports):
Repeat for other ports and VLANs as needed.
-
Configure a Trunk Port to Carry Multiple VLANs (e.g., to another switch):
-
Save the Configuration:
Quality of Service (QoS) for Prioritizing Research Traffic
This protocol outlines a basic QoS configuration to prioritize traffic from the HPC cluster.
-
Enter System View:
-
Create an ACL to Identify HPC Traffic:
-
Create a Traffic Classifier to Match the ACL:
-
Create a Traffic Behavior to Mark with a High Priority DSCP Value:
-
Create a QoS Policy to Link the Classifier and Behavior:
-
Apply the QoS Policy to the Ingress Interface:
-
Save the Configuration:
High-Performance Configuration: Jumbo Frames and Link Aggregation
This protocol is for optimizing the network for large data transfers.
-
Enter System View:
-
Enable Jumbo Frames on Interfaces Connected to Servers and Storage:
Note: The MTU size should be consistent across all devices in the data path.
-
Create a Link Aggregation Group (LACP):
-
Add Physical Interfaces to the Aggregation Group:
-
Configure the Aggregation Interface (e.g., as a trunk port):
-
Save the Configuration:
Visualizations of Network Concepts
Logical VLAN Segmentation
The following diagram illustrates how VLANs create logically separate networks on a single physical switch.
Caption: Logical separation of research groups using VLANs.
QoS Traffic Prioritization Workflow
This diagram shows the logical flow of how Quality of Service policies are applied to prioritize network traffic.
Caption: QoS workflow for prioritizing HPC traffic.
High-Availability with Link Aggregation
This diagram illustrates how link aggregation provides both increased bandwidth and redundancy.
Caption: Redundant high-speed connection using LACP.
References
- 1. andovercg.com [andovercg.com]
- 2. Protecting Sensitive Digital Research Data | UT Austin Information Security Office [security.utexas.edu]
- 3. Data Security in Research: Protecting Sensitive Information [falconediting.com]
- 4. What are Some Best Practices for Researchers to Protect Research Data? | IT Services for Faculty | TTU [ttu.edu]
Application Notes and Protocols for Deploying the HPE 5945 in a Spine and Leaf Architecture
Audience: Researchers, scientists, and drug development professionals.
Introduction
Modern research and drug development environments generate and consume vast quantities of data. The underlying network infrastructure is a critical component, ensuring rapid and reliable access to computational resources, storage, and analytical instruments. A spine and leaf network architecture provides a high-performance, scalable, and resilient foundation for these demanding workloads. This document details the deployment of the HPE 5945 switch series within such an architecture, offering a robust solution for data-intensive scientific computing.
The spine and leaf topology, a departure from traditional three-tier network designs, offers a flat, predictable, and low-latency network fabric. In this model, every leaf switch is connected to every spine switch, ensuring that traffic is always a single hop away from any other point in the network. This design is particularly beneficial for the "east-west" traffic patterns prevalent in modern data centers, where data moves laterally between servers for processes like data analysis and distributed computing.[1] The HPE 5945 series, with its high port density, low latency, and support for advanced data center technologies like VXLAN and EVPN, is ideally suited for both spine and leaf roles in this architecture.[2][3][4][5]
HPE 5945 Quantitative Data
The HPE 5945 switch series offers a range of models with varying port configurations and performance characteristics. The following tables summarize key quantitative data for representative models in the series.
Table 1: HPE 5945 Performance Specifications
| Metric | Value | Reference |
| Latency | < 1 µs (64-byte packets) | |
| Throughput | Up to 2024 Mpps | |
| Routing/Switching Capacity | Up to 6.4 Tbps | |
| MAC Address Table Size | 288K Entries | |
| IPv4 Routing Table Size | 324K Entries | |
| IPv6 Routing Table Size | 162K Entries |
Table 2: HPE 5945 Port Configurations (Example Model: JQ074A)
| Port Type | Quantity | Reference |
| 25GbE SFP28 | 48 | |
| 100GbE QSFP28 | 8 | |
| 1GbE SFP (Management) | 2 | |
| Console Port | 1 | |
| Mini USB Console Port | 1 | |
| USB Port | 1 | |
| Out-of-Band Management | 2 (1x Fiber, 1x Copper) |
Experimental Protocols
This section outlines the detailed methodologies for deploying the HPE 5945 in a spine and leaf architecture using VXLAN and BGP EVPN. This combination creates a highly scalable and flexible network fabric.
Protocol: Physical Topology and Initial Switch Access
Objective: To physically cable the spine and leaf switches and establish initial management access.
Methodology:
-
Rack and Cable:
-
Install the HPE 5945 switches in the equipment racks.
-
Connect each leaf switch to every spine switch. For high bandwidth, use the 100GbE QSFP28 ports on the leaf switches to connect to the spine switches.
-
Connect servers and other end devices to the 25GbE SFP28 ports on the leaf switches.
-
Connect the out-of-band management ports of all switches to a dedicated management network.
-
-
Initial Access and Configuration:
-
Connect a terminal or laptop to the console port of each switch.
-
Power on the switches.
-
Use a terminal emulation program (e.g., PuTTY, TeraTerm) with the following settings: 9600 bits per second, 8 data bits, 1 stop bit, no parity, and no flow control.
-
Perform initial switch configuration, including setting the hostname, management IP address, and user credentials.
-
Protocol: Underlay Network Configuration (OSPF)
Objective: To configure an OSPF (Open Shortest Path First) routing protocol as the underlay to provide reachability between all spine and leaf switches.
Methodology:
-
Enable OSPF: On each spine and leaf switch, enter the global configuration mode and enable the OSPF routing process.
-
Configure Router ID: Assign a unique router ID to each switch. This is typically set to the loopback interface IP address.
-
Define Network Areas: Configure the OSPF areas. For a simple spine and leaf fabric, a single area (e.g., area 0) is sufficient.
-
Enable Interfaces: Enable OSPF on the interfaces connecting the spine and leaf switches and on the loopback interfaces.
-
Verification: Use display ospf peer and display ip routing-table commands to verify that OSPF adjacencies are formed and that all switches have learned routes to each other's loopback addresses.
Protocol: Overlay Network Configuration (VXLAN with BGP EVPN)
Objective: To create a VXLAN overlay network with a BGP EVPN control plane to enable Layer 2 and Layer 3 virtualization across the fabric.
Methodology:
-
Enable BGP: On each spine and leaf switch, enable the BGP routing process and configure the local Autonomous System (AS) number.
-
Configure BGP Peers:
-
On the spine switches, configure them as BGP route reflectors.
-
On each leaf switch, configure peering sessions to the loopback addresses of all spine switches.
-
-
Enable EVPN Address Family: Activate the L2VPN EVPN address family for the BGP peers.
-
Configure VXLAN:
-
On each leaf switch, create a VSI (Virtual Switch Instance) for each required Layer 2 segment.
-
Create a VXLAN tunnel interface and bind it to a loopback interface.
-
Map the VSIs to specific VXLAN Network Identifiers (VNIs).
-
-
Configure Distributed Gateway (Optional but Recommended): For inter-VXLAN routing, configure a distributed gateway on each leaf switch. This allows for optimal routing of traffic between different VXLAN segments directly at the leaf layer.
-
Verification:
-
Use display bgp l2vpn evpn peer to verify that BGP EVPN peering is established.
-
Use display vxlan tunnel to check the status of the VXLAN tunnels.
-
Use display mac-address on the VSIs to see MAC addresses learned via EVPN.
-
Visualizations
The following diagrams illustrate the key concepts and workflows described in this document.
Caption: Spine and Leaf Physical Topology
Caption: VXLAN Overlay Network
Caption: BGP EVPN Control Plane
References
Application Notes and Protocols for HPE 5945 Switch Installation and Setup
Audience: Researchers, scientists, and drug development professionals.
This document provides a detailed guide for the installation and initial setup of the HPE 5945 Switch Series. The procedures outlined are intended to ensure a smooth and efficient deployment for network infrastructure supporting critical research and development activities.
Physical Installation
Proper physical installation is the foundation of a stable network. The following steps detail the process of unboxing, inspecting, and rack-mounting the HPE 5945 switch.
Pre-Installation Checklist & Site Requirements
Before unpacking the switch, ensure the installation site meets the following environmental and electrical specifications to guarantee optimal performance and longevity of the device.
| Parameter | Specification |
| Operating Temperature | 0°C to 45°C (32°F to 113°F) |
| Operating Humidity | 10% to 90% (non-condensing) |
| Input Voltage | AC: 100-240V, 50/60 HzDC: -40 to -72V |
| Rack Space | 1U or 2U depending on the model |
| Grounding | A reliable earth ground is required. |
Experimental Protocol: Switch Installation
-
Unboxing and Inspection:
-
Carefully open the shipping container and remove the switch and its accessories.
-
Inspect the switch for any signs of physical damage that may have occurred during shipping.
-
Verify that all components listed in the packing list are present.
-
-
Rack Mounting:
-
Caution: To prevent bodily injury and equipment damage, always use a mechanical lift or have at least two people to lift and position the switch in the rack.
-
Attach the mounting brackets to the sides of the switch chassis using the provided screws.
-
With assistance, lift the switch into the 19-inch rack.
-
Secure the mounting brackets to the rack rails using the appropriate rack-mounting screws.
-
-
Grounding the Switch:
-
Connect one end of the grounding cable to the grounding point on the rear panel of the switch.
-
Connect the other end of the grounding cable to a reliable earth ground.
-
-
Installing Power Supply Modules:
-
If the power supply units (PSUs) are not pre-installed, slide them into the power supply slots at the rear of the switch until they are fully seated.
-
Tighten the captive screws to secure the PSUs.
-
-
Installing Fan Trays:
-
If the fan trays are not pre-installed, slide them into the fan tray slots at the rear of the switch until they are fully seated.
-
Tighten the captive screws to secure the fan trays.
-
-
Connecting Power Cords:
-
Ensure the power switches on the PSUs are in the OFF position.
-
Connect the female connector of the power cord to the power inlet on the PSU.
-
Connect the male connector of the power cord to a grounded AC or DC power source.
-
Use the power cord clip to secure the power cord to the PSU.
-
Initial Switch Setup
After the physical installation, the next step is to perform the initial configuration to make the switch accessible on the network for further management.
Accessing the Switch for the First Time
The initial connection to the switch is typically made through the console port.[1]
-
Connecting the Console Cable:
-
Connect the RJ-45 connector of the console cable to the console port on the front panel of the HPE 5945 switch.[1]
-
Connect the DB-9 female connector of the console cable to a serial port on a terminal or a computer with a terminal emulation program.[1]
-
Alternatively, for switches with a mini-USB console port, connect the mini-USB Type B connector to the switch and the standard USB Type A connector to a USB port on the configuration terminal.[1]
-
-
Setting Terminal Parameters:
-
Start a terminal emulation program on the computer (e.g., PuTTY, Tera Term).
-
Configure the terminal emulation software with the following settings:
-
Baud rate: 9600
-
Data bits: 8
-
Parity: None
-
Stop bits: 1
-
Flow control: None
-
-
-
Powering on the Switch:
-
Turn on the power switches on the PSUs.
-
Observe the boot sequence in the terminal emulator window.
-
Initial Configuration
Once you have access to the switch's command-line interface (CLI), you can proceed with the basic configuration. If the switch has a pre-existing configuration that locks you out, you may need to reboot and select "Skip current system configuration" from the Extended Boot Menu.[2]
-
Enter System View:
-
Set the Hostname:
-
Configure a Management IP Address:
-
Create a VLAN interface for management.
-
Assign an IP address to the management interface.
-
-
Configure a Default Route:
-
Save the Configuration:
Visualizations
The following diagrams illustrate key workflows and logical relationships in the HPE 5945 switch setup process.
Caption: Initial HPE 5945 switch setup workflow.
Caption: Decision process for management access.
References
Application Notes and Protocols for Large-Scale Data Transfer Utilizing the HPE 5945 Switch Series
Audience: Researchers, scientists, and drug development professionals.
Introduction: In the data-intensive fields of modern research and drug development, the rapid and reliable transfer of large datasets is paramount. The HPE 5945 Switch Series offers a high-performance, low-latency solution ideal for demanding data center environments. This document provides detailed application notes and experimental protocols for leveraging the HPE 5945 for large-scale data transfer, ensuring the integrity and speed of critical research data.
HPE 5945 Switch Series: Key Specifications for Data-Intensive Applications
The HPE 5945 switch series is engineered for high-density, top-of-rack (ToR) deployments in large enterprise data centers.[1][2] Its architecture is optimized for handling substantial server-to-server traffic and virtualized applications, making it a suitable core for a high-performance computing (HPC) environment.[1][2]
Table 1: HPE 5945 Performance Specifications
| Feature | Specification | Impact on Large-Scale Data Transfer |
| Switching Capacity | Up to 6.4 Tbps[3][4] | Enables massive concurrent data streams without bottlenecks. |
| Throughput | Up to 2024 Mpps (Million packets per second)[3][4] | Ensures rapid packet processing for high-volume traffic. |
| Latency | Under 1 µs for 40GbE/100GbE[1][3] | Minimizes delays in data transmission, critical for time-sensitive applications. |
| Port Speeds | 1/10/25/40/100GbE[1][2] | Provides flexible, high-speed connectivity for various servers and storage devices. |
| MAC Address Table Size | 288K Entries[3] | Supports a large number of connected devices in a research environment. |
| Routing Table Size (IPv4/IPv6) | 324K / 162K Entries[3] | Enables complex network topologies and efficient data routing. |
Table 2: Supported Features for Enhanced Data Transfer
| Feature | Description | Benefit for Research Data |
| Virtual Extensible LAN (VXLAN) | Provides network virtualization and overlay solutions for improved flexibility.[1][5] | Facilitates the creation of isolated, secure networks for specific research projects or data types. |
| Intelligent Resilient Fabric (IRF) | Allows up to 10 HPE 5945 switches to be combined and managed as a single virtual switch.[6] | Increases scalability and simplifies network management for growing research infrastructures. |
| Data Center Bridging (DCB) | A set of enhancements to Ethernet for use in data center environments, particularly for storage networking.[5] | Ensures lossless data transmission, which is critical for the integrity of large scientific datasets. |
| RDMA over Converged Ethernet (RoCE) | Supports Remote Direct Memory Access for high-performance computing.[2][4] | Reduces CPU overhead and network latency for faster data processing and analysis. |
Experimental Protocols for Optimizing Large-Scale Data Transfer
The following protocols are designed to configure and validate the HPE 5945 for optimal performance in a research setting.
Protocol 1: Basic Network Configuration for High-Throughput Data Transfer
Objective: To establish a baseline network configuration on the HPE 5945 for reliable, high-speed data transfer between a data source (e.g., a high-throughput sequencer) and a storage server.
Methodology:
-
Physical Connectivity:
-
Connect the data source and storage server to 100GbE QSFP28 ports on the HPE 5945 switch using appropriate fiber optic cables.
-
Ensure all physical connections are secure and the link status LEDs indicate a successful connection.
-
-
VLAN Configuration:
-
Create a dedicated VLAN for the large-scale data transfer traffic to isolate it from other network traffic.
-
Assign the ports connected to the data source and storage server to this VLAN.
-
-
Jumbo Frames Configuration:
-
Enable jumbo frames on the switch interfaces connected to the data source and storage server. Set the MTU (Maximum Transmission Unit) size to 9216 bytes.
-
Configure the network interface cards (NICs) of the data source and storage server to also use an MTU of 9216. This reduces the packet overhead and improves throughput.
-
-
Flow Control Configuration:
-
Enable IEEE 802.3x flow control on the switch interfaces. This helps prevent packet loss during periods of network congestion by pausing transmission when a buffer is full.
-
-
Verification:
-
Use a network performance testing tool (e.g., iperf3) to measure the baseline throughput between the data source and the storage server.
-
Protocol 2: Configuring Link Aggregation (LACP) for Increased Bandwidth and Redundancy
Objective: To aggregate multiple physical links into a single logical link to increase bandwidth and provide link redundancy.
Methodology:
-
Physical Connectivity:
-
Connect at least two ports from the data source to the HPE 5945 switch.
-
Connect at least two ports from the storage server to the HPE 5945 switch.
-
-
Link Aggregation Control Protocol (LACP) Configuration:
-
On the HPE 5945, create a bridge-aggregation group for the ports connected to the data source.
-
Configure the bridge-aggregation group to use LACP (dynamic mode).
-
Repeat the process for the ports connected to the storage server.
-
-
Server-Side Configuration:
-
On the data source and storage server, configure NIC bonding or teaming, also using LACP.
-
-
Verification:
-
Run a network performance test to confirm that the aggregated bandwidth is utilized.
-
Simulate a link failure by disconnecting one of the aggregated links and verify that data transfer continues uninterrupted over the remaining links.
-
Protocol 3: Implementing Quality of Service (QoS) for Prioritizing Critical Data
Objective: To prioritize critical data transfer traffic over other network traffic to ensure timely delivery.
Methodology:
-
Traffic Classification:
-
Define an Access Control List (ACL) on the HPE 5945 to identify the critical data transfer traffic based on source/destination IP addresses, port numbers, or protocol type.
-
-
QoS Policy Configuration:
-
Create a QoS policy that applies a higher priority (e.g., a higher Differentiated Services Code Point - DSCP value) to the traffic matching the defined ACL.
-
Apply the QoS policy to the ingress ports where the data transfer traffic enters the switch.
-
-
Queue Configuration:
-
Configure the switch's egress queues to provide preferential treatment to traffic with the higher DSCP value. This can involve allocating more buffer space or using a strict priority queuing mechanism.
-
-
Verification:
-
Generate both critical and non-critical network traffic simultaneously.
-
Use network monitoring tools to verify that the critical data transfer traffic receives a higher priority and experiences lower latency and jitter.
-
Visualizing Workflows and Logical Relationships
The following diagrams illustrate key concepts and workflows for utilizing the HPE 5945 in a research environment.
Caption: A typical large-scale data transfer workflow in a research environment.
Caption: A high-availability network configuration using HPE IRF technology.
Caption: A logical flowchart for troubleshooting slow data transfer issues.
References
Best Practices for Managing the HPE 5945 Switch: Application Notes and Protocols
These application notes provide researchers, scientists, and drug development professionals with best practices for managing the HPE 5945 switch series. Adherence to these guidelines will ensure a stable, secure, and high-performing network infrastructure, critical for data-intensive research and development environments.
Initial Configuration and Deployment
Proper initial setup is fundamental to the long-term stability and performance of the network. The following protocols outline the key steps for deploying a new HPE 5945 switch.
Protocol 1: Initial Switch Setup
Objective: To perform the basic configuration of a standalone HPE 5945 switch.
Methodology:
-
Physical Installation:
-
Mount the switch in a standard 19-inch rack, ensuring adequate ventilation.
-
Connect a console cable (USB or serial) from a management station to the console port of the switch.
-
Power on the switch.
-
-
Initial Login and System Configuration:
-
Using terminal emulation software (e.g., PuTTY, SecureCRT), connect to the switch via the console port.
-
At the boot prompt, press Ctrl+B to enter the boot menu if a software upgrade is immediately required; otherwise, allow the switch to boot to the default Comware operating system.
-
The default username is admin with no password. It is imperative to change this immediately.
-
Enter system view: system-view
-
Set a new, strong password for the admin user: local-user admin followed by password simple
-
Configure a hostname for easy identification: sysname
-
Configure the management IP address on the dedicated management Ethernet interface or a VLAN interface to enable remote access.
-
interface M-GigabitEthernet0/0/0
-
ip address
-
quit
-
-
Configure a default route for management traffic: ip route-static 0.0.0.0 0.0.0.0
-
-
Time Synchronization:
-
Configure Network Time Protocol (NTP) to ensure accurate time stamping of logs and events.[1]
-
ntp-service unicast-server
-
-
-
Save Configuration:
-
Save the running configuration to the startup configuration file: save safely[2]
-
High Availability and Scalability with IRF
Intelligent Resilient Framework (IRF) technology allows multiple HPE 5945 switches to be virtualized and managed as a single logical device.[3] This simplifies network topology, enhances resiliency, and increases bandwidth.
Quantitative Data: IRF Configuration Parameters
| Parameter | Recommended Value/Setting | Description |
| IRF Member ID | Unique integer per switch | Identifies each switch within the IRF fabric.[3] |
| IRF Member Priority | Higher value for the desired master | Determines the master switch in the IRF fabric.[3][4] |
| IRF Ports | At least two physical ports per member | Physical ports used to connect the IRF members.[3][4] |
| MAD Mechanism | BFD, LACP, or ARP | Multi-Active Detection to prevent split-brain scenarios.[3][4] |
| Max IRF Members | 10 | Up to 10 HPE 5945 switches can be stacked in an IRF configuration.[5] |
Protocol 2: Configuring a Two-Member IRF Fabric
Objective: To create a highly available and scalable virtual switch by connecting two HPE 5945 switches.
Methodology:
-
Pre-configuration:
-
IRF Domain and Member Configuration (on each switch):
-
Switch 1 (Master):
-
system-view
-
irf member 1 priority 32
-
-
Switch 2 (Subordinate):
-
system-view
-
irf member 1 renumber 2 (This will change the member ID to 2)
-
irf member 2 priority 1
-
-
-
IRF Port Binding (on each switch):
-
Bind physical ports to the logical IRF ports.
-
Switch 1:
-
irf-port 1/1
-
port group interface
-
quit
-
-
Switch 2:
-
irf-port 2/1
-
port group interface
-
quit
-
-
-
Activate IRF Configuration and Connect Switches:
-
Save the configuration on both switches: save safely
-
Activate the IRF configuration. This will require a reboot.
-
Switch 1: irf-port-configuration active
-
Switch 2: irf-port-configuration active
-
Physically connect the designated IRF ports between the two switches using appropriate cables.
-
The subordinate switch (Switch 2) will reboot and join the IRF fabric managed by the master (Switch 1).
-
-
Verification:
-
Once the IRF fabric is established, connect to the master switch's management IP.
-
Use the display irf and display irf topology commands to verify the status of the IRF members and their connections.
-
Diagram: IRF Master Election Logic
Caption: IRF Master Election Process.
Monitoring and Management
Continuous monitoring is crucial for maintaining network health and quickly identifying potential issues.
Quantitative Data: Key Monitoring Parameters
| Metric | Recommended Threshold | CLI Command |
| CPU Utilization | < 70% | display cpu-usage |
| Memory Utilization | < 80% | display memory |
| Interface Discards/Errors | < 0.1% of total packets | display interface |
| Temperature | Within operating range | display environment |
Protocol 3: Configuring SNMP for Network Monitoring
Objective: To enable Simple Network Management Protocol (SNMP) for centralized monitoring of the HPE 5945 switch.
Methodology:
-
Enable SNMP Agent:
-
system-view
-
snmp-agent
-
-
Configure SNMP Community Strings (for SNMPv1/v2c):
-
For read-only access: snmp-agent community read
-
For read-write access: snmp-agent community write
-
-
Configure SNMPv3 (Recommended for enhanced security):
-
Create an SNMP group: snmp-agent group v3
auth -
Create an SNMP user and associate with the group: snmp-agent usm-user v3
authentication-mode sha
-
-
Configure SNMP Traps:
-
Specify the trap destination (your network monitoring system): snmp-agent target-host trap address udp-domain
params securityname -
Enable specific traps, for example, for MAC address changes: snmp-agent trap enable mac-address[6]
-
-
Verification:
-
From your network monitoring system, perform an SNMP walk of the switch's MIBs to ensure connectivity and data retrieval.
-
Diagram: Network Monitoring Workflow
References
HPE 5945 Command-Line Interface (CLI): Application Notes and Protocols for Research Environments
This document provides detailed application notes and protocols for utilizing the HPE 5945 switch series command-line interface (CLI) in research, scientific, and drug development environments. The focus is on practical applications for network segmentation, security, and high-availability to support sensitive data and critical experimental workflows.
Application Note 1: Foundational Switch Configuration
This section covers the initial setup and basic configuration of an HPE 5945 switch. A secure and descriptive initial configuration is crucial for maintaining a well-organized and easily manageable network infrastructure.
Protocol: Initial Switch Setup
This protocol outlines the steps for the initial configuration of a new or factory-reset HPE 5945 switch.
-
Accessing the Switch: Connect to the switch using the console port. The default terminal settings are 9600 bits per second, 8 data bits, 1 stop bit, no parity, and no flow control.[1]
-
Entering System View: After booting, you will be in user view (). To make configuration changes, enter system view.
-
Setting the Hostname: Assign a unique and descriptive hostname to the switch for easy identification on the network.
-
Configuring a Management IP Address: Assign an IP address to a VLAN interface for remote management.
-
Saving the Configuration: Save the running configuration to the startup configuration to ensure it persists after a reboot.
Data Presentation: Default Console Port Settings
| Parameter | Default Value |
| Bits per second | 9600 |
| Data bits | 8 |
| Stop bits | 1 |
| Parity | None |
| Flow control | None |
Application Note 2: Network Segmentation with VLANs
Virtual LANs (VLANs) are essential for segmenting a physical network into multiple logical networks. This is critical in a research environment for isolating traffic from different labs, instruments, or projects to enhance security and performance.
Protocol: Creating and Assigning Ports to a VLAN
This protocol describes how to create a new VLAN and assign switch ports to it. This can be used, for example, to create a dedicated network for a specific high-throughput sequencing instrument.
-
Enter System View:
-
Create a VLAN: Create a new VLAN and provide a descriptive name.
-
Configure an Interface as an Access Port: Enter the interface view for the port you want to assign to the VLAN.
-
Assign the Port to the VLAN: Set the port link type to access and assign it to the desired VLAN.
-
Verify VLAN Configuration: Use the display vlan command to verify the VLAN creation and port assignment.
Visualization: VLAN Segmentation Workflow
Caption: Workflow for creating and assigning a port to a VLAN.
Application Note 3: High Availability with IRF
HPE's Intelligent Resilient Framework (IRF) technology allows multiple HPE 5945 switches to be virtualized and managed as a single logical device.[2] This provides a high-availability and simplified management solution, crucial for preventing network downtime that could disrupt long-running experiments or data acquisition.
Protocol: Basic IRF Configuration
This protocol outlines the fundamental steps to configure an IRF fabric between two HPE 5945 switches.
-
Configure Member ID and Priority (on each switch):
-
Switch A (Master):
-
Switch B (Subordinate):
-
-
Bind Physical Ports to IRF Ports (on each switch):
-
Switch A:
-
Switch B:
-
-
Activate IRF Configuration (on each switch):
-
Save the configuration on both switches.
-
Activate the IRF port configuration.
-
-
Reboot Switches: Reboot the switches to allow them to form the IRF fabric. The switch with the higher priority will become the master.
-
Verify IRF Fabric: After reboot, connect to the master switch and use the display irf command to verify the fabric status.[2]
Data Presentation: IRF Configuration Parameters
| Parameter | Description | Recommended Value (Master) | Recommended Value (Subordinate) |
| Member ID | Unique identifier for each switch in the IRF fabric. | 1 | 2 |
| Priority | Determines which switch becomes the master. A higher value increases the likelihood of becoming the master. | 32 (highest) | 1 (lowest) |
| IRF Port | Logical port used for IRF connections. | irf-port 1/1 | irf-port 2/2 |
| Physical Port | Physical interfaces bound to the IRF port. | e.g., Twenty-FiveGigE 1/0/49, 1/0/50 | e.g., Twenty-FiveGigE 2/0/49, 2/0/50 |
Visualization: Logical IRF Relationship
Caption: Logical representation of a two-member IRF fabric.
Application Note 4: Basic Layer 3 Routing
For communication between different VLANs (e.g., allowing a data processing server on one VLAN to access an instrument on another), Layer 3 routing must be enabled.
Protocol: Inter-VLAN Routing
This protocol details how to enable IP routing and configure VLAN interfaces to route traffic between them.
-
Enable IP Routing:
-
Configure IP Addresses on VLAN Interfaces:
-
VLAN 100 (Sequencing Instruments):
-
VLAN 200 (Analysis Servers):
-
-
Verify Routing Table: Use the display ip routing-table command to ensure that the directly connected routes for the VLANs are present.
Visualization: Inter-VLAN Routing Logic
Caption: Logical data flow for Inter-VLAN routing.
Application Note 5: Troubleshooting Common Issues
This section provides commands and protocols for diagnosing common network problems.
Protocol: Basic Connectivity Troubleshooting
This protocol outlines a workflow for troubleshooting a connectivity issue for a device connected to the switch.
-
Check Physical Connectivity:
-
Use the display interface brief command to check if the interface is UP.
-
Physically inspect the cable and the connected device.
-
-
Verify VLAN Assignment:
-
Use display port vlan to ensure the port is in the correct VLAN.
-
-
Check for MAC Address Learning:
-
Use display mac-address to see if the switch has learned the MAC address of the connected device on the correct port and VLAN.
-
-
Test Layer 2 Connectivity:
-
From another device in the same VLAN, try to ping the device experiencing issues.
-
-
Test Layer 3 Connectivity (if applicable):
-
From the switch, ping the device's IP address.
-
From a device in another VLAN, ping the device to test routing.
-
Data Presentation: Key Troubleshooting Commands
| Command | Purpose | Example |
| display interface [interface-type interface-number] | Shows the status, speed, duplex, and statistics of an interface. | display interface Twenty-FiveGigE 1/0/1 |
| display vlan [vlan-id] | Displays information about a specific VLAN or all VLANs. | display vlan 100 |
| display mac-address | Shows the MAC address table, including learned MAC addresses, associated VLANs, and ports. | display mac-address |
| display ip routing-table | Displays the IP routing table. | display ip routing-table |
| ping | Sends ICMP echo requests to test IP connectivity. | ping 10.10.100.10 |
| display debugging | Shows which debugging features are currently enabled.[3] | display debugging |
References
Application Notes and Protocols for Integrating HPE 5945 Switches into Existing Network Infrastructure
Audience: Researchers, scientists, and drug development professionals.
Introduction
Modern research and drug development environments are increasingly reliant on high-performance computing (HPC) and data-intensive applications. The network infrastructure underpinning these activities must provide high bandwidth, low latency, and predictable performance to support large dataset transfers, distributed computing, and real-time analysis. The HPE 5945 Switch Series is a family of high-density, ultra-low-latency Top-of-Rack (ToR) switches designed to meet these demanding requirements.[1][2][3][4]
This document provides detailed application notes and experimental protocols for integrating HPE 5945 switches into existing network infrastructures, which may consist of hardware from various vendors. The focus is on creating a resilient, high-performance, and interoperable network fabric capable of supporting cutting-edge research applications. Key technologies covered include Ethernet VPN (EVPN) with Virtual Extensible LAN (VXLAN) for network virtualization, and Quality of Service (QoS) configurations for lossless networking to support sensitive storage traffic like iSCSI and Remote Direct Memory Access (RDMA) over Converged Ethernet (RoCEv2).
HPE 5945 Switch Series Overview
The HPE 5945 switch series offers a range of models with flexible port configurations, including high-density 10/25/40/100GbE ports. These switches are designed for deployment at the server access or aggregation layer of large enterprise data centers.
Key Features and Specifications
The following table summarizes the key features and specifications of the HPE 5945 series, making it suitable for high-performance research networks.
| Feature | Specification | Benefit in a Research Environment |
| Switching Capacity | Up to 2.56 Tbps | Accommodates high-volume, server-to-server traffic typical in HPC and data analytics. |
| Throughput | Up to 1904 MPPS | Ensures line-rate performance for data-intensive applications. |
| Low Latency | Under 1µs for 40GbE | Critical for latency-sensitive applications like RDMA and real-time data processing. |
| Network Virtualization | VXLAN, EVPN, and MPLS support | Enables multi-tenancy and network segmentation for different research groups or projects. |
| High Availability | Intelligent Resilient Fabric (IRF) with <50 msec convergence | Provides a resilient network fabric, minimizing downtime for critical experiments. |
| Lossless Networking | Supports Priority-based Flow Control (PFC) and Explicit Congestion Notification (ECN) | Essential for reliable transport of storage traffic such as iSCSI and RoCEv2. |
| Routing Protocols | Full L2/L3 features with support for BGP, OSPF, and IS-IS | Enables seamless integration into existing routed network infrastructures. |
Integrating HPE 5945 with Multi-Vendor Networks using EVPN-VXLAN
EVPN-VXLAN is a standards-based technology that enables the creation of a Layer 2 overlay network on top of a Layer 3 underlay fabric. This provides network agility and simplifies the extension of subnets across different racks, rows, or even data centers. BGP EVPN serves as the control plane to distribute MAC address and IP routing information between VXLAN Tunnel Endpoints (VTEPs).
Independent interoperability tests conducted by organizations like the European Advanced Networking Test Center (EANTC) have demonstrated successful EVPN-VXLAN interoperability between major network vendors, including HPE, Arista, Cisco, and Juniper. This provides confidence in building a robust multi-vendor data center fabric.
Logical Integration Workflow
The following diagram illustrates the logical workflow for integrating an HPE 5945 switch into a multi-vendor EVPN-VXLAN fabric.
EVPN-VXLAN Integration Workflow
BGP EVPN Peering Signaling Pathway
The following diagram illustrates the BGP EVPN signaling pathway for MAC address learning between VTEPs in a multi-vendor environment.
BGP EVPN MAC Address Learning
Multi-Vendor CLI Command Comparison for EVPN-VXLAN
The following table provides a high-level comparison of the CLI commands required to configure a basic EVPN-VXLAN fabric on HPE Comware 7, Arista EOS, and Juniper Junos.
| Configuration Step | HPE Comware 7 (HPE 5945) | Arista EOS | Juniper Junos OS |
| Enable BGP | bgp | router bgp | set protocols bgp group |
| Configure Loopback | interface LoopBack0ip address | interface Loopback0ip address | set interfaces lo0 unit 0 family inet address |
| Configure BGP Router-ID | router-id | router-id | set routing-options router-id |
| Enable EVPN Address Family | l2vpn-family evpnpeer | neighbor | set protocols bgp group |
| Configure VXLAN Interface | interface Tunnel | interface Vxlan1vxlan source-interface Loopback0 | set switch-options vtep-source-interface lo0.0 |
| Map VLAN to VNI | vsi vxlan | vlan vxlan vni | set vlans |
Configuring Lossless Networking for Research Data
For applications like distributed storage (iSCSI) and RDMA (RoCEv2), a lossless network is crucial to prevent performance degradation and data corruption. The HPE 5945 supports Priority-based Flow Control (PFC) and Explicit Congestion Notification (ECN) to create a lossless fabric.
PFC and ECN Signaling Pathway
The diagram below illustrates how PFC and ECN work together to prevent packet loss due to network congestion.
PFC and ECN for Lossless Networking
Multi-Vendor CLI Command Comparison for Lossless Networking
| Configuration Step | HPE Comware 7 (HPE 5945) | Arista EOS | Juniper Junos OS |
| Enable PFC on Interface | priority-flow-control auto | priority-flow-control mode on | set class-of-service interfaces |
| Enable PFC for a Priority | priority-flow-control no-drop dot1p | priority-flow-control priority | set class-of-service ieee-802.1 |
| Enable ECN | qos wred ecn enable (within a QoS policy) | random-detect ecn | set class-of-service schedulers |
Experimental Protocols for Integration Validation
The following protocols provide a framework for validating the successful integration of HPE 5945 switches and for testing the performance of the network fabric.
Protocol 1: EVPN-VXLAN Fabric Validation
Objective: To verify control plane and data plane functionality of the multi-vendor EVPN-VXLAN fabric.
Methodology:
-
Underlay Verification:
-
From each leaf and spine switch, ping the loopback addresses of all other switches in the fabric to confirm IP connectivity.
-
Use traceroute to ensure that paths are load-balancing as expected if ECMP is configured.
-
-
BGP EVPN Control Plane Verification:
-
On each leaf switch, verify that BGP peering sessions are established with the spine route reflectors.
-
Check the BGP EVPN table for the presence of Type-2 (MAC/IP advertisement) and Type-3 (IMET) routes.
-
-
Data Plane Verification:
-
Connect hosts in the same VLAN/VNI to different leaf switches (including the HPE 5945 and other vendor switches).
-
Verify intra-VLAN communication between these hosts using ping.
-
Connect hosts in different VLANs/VNIs to different leaf switches.
-
Verify inter-VLAN routing between these hosts using ping.
-
-
VTEP Verification:
-
On each leaf switch, verify the status of the VXLAN tunnel interface and the list of remote VTEPs it has discovered.
-
Protocol 2: Network Performance Benchmarking
Objective: To measure the throughput, latency, and packet loss of the integrated network fabric using industry-standard methodologies.
Methodology:
-
Test Tool Setup:
-
Deploy iperf3 or a commercial traffic generation tool like Spirent TestCenter on servers connected to the leaf switches.
-
-
Throughput Testing (based on RFC 2544):
-
Conduct tests between servers connected to the HPE 5945 and servers connected to other vendor switches.
-
Measure the maximum forwarding rate without packet loss for various packet sizes (e.g., 64, 128, 256, 512, 1024, 1518 bytes).
-
Run tests for both intra-VLAN and inter-VLAN traffic flows.
-
-
Latency Testing:
-
Use tools like ping with large packet counts or specialized latency measurement tools to determine the round-trip time between endpoints.
-
Measure latency for traffic traversing different paths in the fabric.
-
-
Data Presentation:
-
Summarize the results in tables, comparing the performance of different traffic paths and packet sizes.
-
| Test Case | Packet Size (Bytes) | Throughput (Gbps) | Latency (µs) | Packet Loss (%) |
| HPE <-> HPE (Intra-VLAN) | 64 | |||
| HPE <-> HPE (Intra-VLAN) | 1518 | |||
| HPE <-> Vendor X (Intra-VLAN) | 64 | |||
| HPE <-> Vendor X (Intra-VLAN) | 1518 | |||
| HPE <-> Vendor X (Inter-VLAN) | 64 | |||
| HPE <-> Vendor X (Inter-VLAN) | 1518 |
Protocol 3: Lossless Networking Validation for iSCSI/RoCEv2
Objective: To verify that the PFC and ECN configurations provide a lossless transport for storage traffic under congestion.
Methodology:
-
Testbed Setup:
-
Configure servers with RoCEv2 or iSCSI initiators and a storage target connected to the fabric.
-
Ensure end-to-end DSCP marking for the storage traffic.
-
-
Congestion Generation:
-
Generate background traffic to create congestion on the egress ports of the switches leading to the storage target.
-
-
Performance Measurement:
-
Use tools like IOMeter for iSCSI or Mellanox performance tools for RoCEv2 to measure IOPS, throughput, and latency of the storage traffic.
-
-
Verification:
-
Monitor the PFC pause frame counters and ECN marked packet counters on the switch interfaces.
-
Compare the storage performance with and without the lossless QoS configuration to quantify the benefits.
-
| Test Scenario | IOPS | Throughput (MB/s) | Latency (ms) | PFC Pause Frames | ECN Marked Packets |
| Baseline (No QoS) | 0 | 0 | |||
| With PFC & ECN | > 0 | > 0 |
Conclusion
The HPE 5945 Switch Series provides a powerful and flexible platform for building high-performance network infrastructure for research and drug development. By leveraging standards-based protocols like EVPN-VXLAN, these switches can be seamlessly integrated into existing multi-vendor network environments. Furthermore, their support for lossless networking features like PFC and ECN is critical for ensuring the performance and reliability of data-intensive storage applications. By following the detailed application notes and experimental protocols outlined in this document, researchers and network professionals can confidently deploy and validate a robust and future-proof network fabric to accelerate their scientific discoveries.
References
Application Notes and Protocols for Low-Latency Scientific Data Acquisition Using the HPE 5945 Switch Series
Audience: Researchers, scientists, and drug development professionals.
Introduction:
The landscape of scientific research, particularly in fields like genomics, cryo-electron microscopy (cryo-EM), and computational drug discovery, is characterized by an exponential growth in data generation. Modern scientific instruments, such as next-generation sequencers and high-resolution electron microscopes, produce terabytes of data daily, necessitating a robust, high-performance network infrastructure to handle this deluge of information in real-time.[1] Low-latency data acquisition and transfer are critical to prevent bottlenecks in the research pipeline, enabling faster analysis and accelerating the pace of discovery.[2][3]
The HPE 5945 Switch Series is a family of high-density, ultra-low-latency data center switches designed to meet the demanding requirements of these data-intensive environments.[4][5] With features like cut-through switching, support for high-speed 10/25/40/100 GbE connectivity, and advanced capabilities like RDMA over Converged Ethernet (RoCE), the HPE 5945 provides the foundational networking fabric for a high-performance scientific computing architecture.[4][6][7][8][9][10]
These application notes provide a comprehensive overview of the HPE 5945's capabilities and offer detailed protocols for its implementation in low-latency scientific data acquisition workflows.
Key Features and Quantitative Data
The HPE 5945 Switch Series offers a range of features that are particularly beneficial for scientific data acquisition. The following tables summarize the key quantitative specifications of representative models in the series.
Table 1: HPE 5945 Performance and Throughput
| Feature | Specification |
| Switching Capacity | Up to 2.56 Tbps |
| Throughput | Up to 1904 MPPS |
| Latency | < 1 µs for 40 GbE |
| MAC Address Table Size | Up to 288K entries |
| IPv4/IPv6 Routing Table Size | Up to 324K/162K entries |
Table 2: HPE 5945 Port Configurations
| Model | Port Configuration |
| HPE 5945 48SFP28 8QSFP28 | 48 x 1/10/25GbE SFP28 ports, 8 x 40/100GbE QSFP28 ports |
| HPE 5945 32QSFP28 | 32 x 40/100GbE QSFP28 ports |
| HPE 5945 2-slot | Modular chassis with support for various high-density modules |
| HPE 5945 4-slot | Modular chassis with support for various high-density modules |
Table 3: Low-Latency and High-Availability Features
| Feature | Description |
| Cut-Through Switching | Forwards packets as soon as the destination MAC address is read, minimizing latency. |
| RDMA over Converged Ethernet (RoCE) | Enables direct memory-to-memory data transfer between servers, bypassing the CPU and reducing latency.[6][7][8][9][10] |
| Intelligent Resilient Framework (IRF) | Virtualizes multiple switches into a single logical device for simplified management and high availability. |
| Precision Time Protocol (PTP) IEEE 1588v2 | Provides precise time synchronization across the network, critical for time-sensitive applications. |
| Data Center Bridging (DCB) | A set of enhancements to Ethernet for lossless data transmission in converged data center networks. |
Application Spotlight: Genomics Data Acquisition and Analysis
Scenario: A genomics research facility operates a fleet of next-generation sequencing instruments, a high-performance computing (HPC) cluster for data analysis, and a large-scale storage system. The workflow involves the real-time transfer of massive BCL (base call) files from the sequencers to the HPC cluster for primary and secondary analysis, followed by archiving the results to the storage system.
Logical Workflow:
Caption: Genomics Data Acquisition and Processing Workflow.
Experimental Protocol: Network Configuration for Low-Latency Genomics Data Transfer
Objective: To configure the HPE 5945 switch to provide a low-latency, high-throughput network fabric for the real-time transfer of genomics data from sequencing instruments to an HPC cluster.
Methodology:
-
Physical Installation:
-
Install the HPE 5945 switch(es) in a top-of-rack (ToR) configuration.
-
Connect the sequencing instruments, HPC cluster nodes, and storage systems to the HPE 5945 using appropriate high-speed DACs (Direct Attach Cables) or fiber optic transceivers (e.g., 25GbE or 100GbE).
-
-
Initial Switch Configuration:
-
Access the switch's command-line interface (CLI) via the console port.
-
Perform basic setup, including hostname, management IP address, and user accounts.
-
-
VLAN Segmentation:
-
Create separate VLANs to logically segment traffic for data acquisition, computation, and storage. This enhances security and network performance.
-
Example CLI Commands:
-
-
Port Configuration:
-
Assign switch ports to their respective VLANs.
-
Configure the ports connected to the sequencing instruments, HPC nodes, and storage for high-speed operation.
-
Example CLI Commands:
-
-
Quality of Service (QoS) for Prioritizing Data Streams:
-
Implement QoS policies to prioritize the real-time data streams from the sequencers to ensure low latency and prevent packet loss, especially during periods of network congestion.[5]
-
Methodology:
-
Define a traffic class to match the sequencing data traffic (e.g., based on source IP address or VLAN).
-
Create a traffic behavior that assigns a high priority to this traffic class.
-
Apply a QoS policy that links the traffic class and behavior to the ingress ports of the sequencing instruments.
-
-
Example CLI Commands:
-
Application Spotlight: Cryo-EM Data Acquisition
Scenario: A structural biology lab utilizes a cryo-electron microscope to generate high-resolution images of macromolecules. The data from the microscope's detector needs to be transferred in real-time to a dedicated processing workstation for on-the-fly motion correction and initial 2D classification.
Logical Workflow:
Caption: Cryo-EM Real-Time Data Processing Workflow.
Experimental Protocol: Enabling RDMA for Ultra-Low Latency Data Transfer
Objective: To configure the HPE 5945 and connected servers to utilize RDMA over Converged Ethernet (RoCE) for the fastest possible data transfer from the cryo-EM detector to the processing workstation.
Methodology:
-
Hardware Requirements:
-
Ensure the cryo-EM data collection server and the processing workstation are equipped with network interface cards (NICs) that support RoCE.
-
The HPE 5945 switch natively supports the necessary features for RoCE, such as Data Center Bridging (DCB).
-
-
Switch Configuration for Lossless Ethernet (DCB):
-
Enable Priority-based Flow Control (PFC) on the switch to prevent packet loss for RDMA traffic, which is essential for RoCE to function correctly.
-
Example CLI Commands:
-
-
Server Operating System Configuration:
-
Install the appropriate drivers for the RoCE-capable NICs on both the data collection server and the processing workstation.
-
Load the necessary kernel modules for RDMA and RoCE.
-
Configure the network interfaces to enable RoCE.
-
-
Application-Level Integration:
-
Utilize data transfer applications and libraries that are RDMA-aware to take advantage of the kernel bypass and direct memory access capabilities of RoCE. Examples include high-performance storage protocols like NVMe-oF with an RDMA transport.
-
Application Spotlight: High-Throughput Screening in Drug Discovery
Scenario: A pharmaceutical company employs a high-throughput screening (HTS) platform with multiple automated liquid handlers, plate readers, and high-content imaging systems. The data from these instruments need to be rapidly acquired, aggregated, and transferred to a central database and analysis servers for immediate processing and decision-making.
Signaling Pathway/Logical Relationship:
Caption: High-Throughput Screening Data Flow.
Experimental Protocol: Network Configuration for Reliable, High-Bandwidth Data Aggregation
Objective: To configure the HPE 5945 to provide a reliable and high-bandwidth network for aggregating data from a diverse set of HTS instruments.
Methodology:
-
Network Segmentation with VXLAN:
-
Utilize Virtual Extensible LAN (VXLAN) to create isolated network segments for different instrument types or research projects. This enhances security and simplifies network management.
-
Methodology:
-
Configure a VXLAN tunnel endpoint (VTEP) on the HPE 5945.
-
Create VXLANs and map them to traditional VLANs.
-
Assign instrument-facing ports to the appropriate VLANs.
-
-
Example CLI Commands:
-
-
Link Aggregation for Increased Bandwidth:
-
Use Link Aggregation Control Protocol (LACP) to bundle multiple physical links between the HPE 5945 and the data aggregation server or analysis cluster. This increases the total available bandwidth and provides link redundancy.
-
Example CLI Commands:
-
The HPE 5945 Switch Series provides a powerful and versatile networking foundation for low-latency scientific data acquisition. Its combination of high port density, ultra-low latency, and advanced features like RoCE, DCB, and VXLAN makes it an ideal choice for researchers, scientists, and drug development professionals who are grappling with the challenges of large-scale data. By implementing the protocols outlined in these application notes, research organizations can build a network infrastructure that is not only capable of handling today's data demands but is also scalable to meet the needs of future scientific discoveries.
References
- 1. Computational solutions to large-scale data management and analysis - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Automation in Drug Discovery Enables Thorough Analysis | Technology Networks [technologynetworks.com]
- 3. lifesciences.danaher.com [lifesciences.danaher.com]
- 4. etevers-marketing.com [etevers-marketing.com]
- 5. support.hpe.com [support.hpe.com]
- 6. lightyear.ai [lightyear.ai]
- 7. mvslinks.com [mvslinks.com]
- 8. RDMA over Converged Ethernet - Wikipedia [en.wikipedia.org]
- 9. grokipedia.com [grokipedia.com]
- 10. Unleash Your Network: A Deep Dive into RoCE (RDMA over Converged Ethernet) [resources.l-p.com]
Application Notes and Protocols for Network Automation on HPE FlexFabric 5945
Audience: Researchers, scientists, and drug development professionals.
Introduction:
The HPE FlexFabric 5945 switch series is a high-performance, low-latency switch ideal for data-intensive environments, such as those found in research and drug development. Automation of network configurations on these switches can lead to significant improvements in efficiency, reproducibility of network conditions for experiments, and reliability of data transfer. These application notes provide detailed protocols for automating common network tasks on the HPE FlexFabric 5945, enabling researchers to programmatically manage network resources and integrate network configuration into their automated experimental workflows. The HPE FlexFabric 5945 series runs on the Comware 7 operating system, which provides several avenues for automation, including a RESTful API, Python scripting, and support for automation frameworks like Ansible.[1][2]
I. Core Automation Capabilities
The HPE FlexFabric 5945 offers several interfaces for automation:
-
RESTful API: A programmatic interface that allows for the configuration and management of the switch using standard HTTP methods. This is ideal for integration with custom applications and scripts.[1][3]
-
On-device Python Scripting: The switch can directly execute Python scripts, allowing for automated configuration tasks without the need for an external controller.[1]
-
NETCONF: A network management protocol that provides a standardized way to programmatically manage and monitor network devices.[4]
-
Ansible: A popular open-source automation tool that can be used to manage and configure network devices in an agentless manner. While HPE provides certified Ansible collections, specific playbooks for the 5945 may need to be developed based on the Comware 7 platform.[5][6]
II. Experimental Protocols and Automation Scripts
This section details protocols for automating common network tasks. These protocols are presented as experiments to be performed, with clear objectives, methodologies, and expected outcomes.
Experiment 1: Automated VLAN Provisioning for Isolate Research Data Streams
Objective: To automate the creation of Virtual Local Area Networks (VLANs) to segregate traffic from different research instruments or experimental setups, ensuring data integrity and security.
Methodology: This protocol utilizes on-device Python scripting to create a range of VLANs.
Protocol:
-
Access the Switch: Establish a secure shell (SSH) connection to the HPE FlexFabric 5945 switch.
-
Enter Python View: Access the Python command-line environment on the switch by typing python and pressing Enter.
-
Execute the Script: Enter the following Python script to create VLANs with IDs from 100 to 109.
Expected Outcome: Ten new VLANs (100-109) are created on the switch, each with a descriptive name indicating its purpose. This can be verified by running the display vlan command in the switch's main command-line interface.
Experiment 2: Automated Port Configuration for High-Throughput Data Transfer
Objective: To automate the configuration of switch ports for connection to high-throughput scientific instruments or data storage arrays. This includes assigning ports to specific VLANs and enabling features for optimal performance.
Methodology: This protocol uses the RESTful API to configure a switch port. The example uses curl for clarity, but this can be implemented in any programming language that supports HTTP requests.
Protocol:
-
Enable HTTP/HTTPS Service: Ensure the HTTP or HTTPS service is enabled on the switch for RESTful API access. This can be done via the command line:
-
Obtain Authentication Token: The RESTful API requires authentication. The first step is to obtain a session cookie (token).
-
Send Port Configuration Request: Use a PUT request to modify the configuration of a specific port. This example configures port FortyGigE1/0/1, adds it to VLAN 100, and provides a description.
Note: The specific URL and JSON payload structure should be referenced from the HPE Comware 7 RESTful API documentation for the specific firmware version.
Data Presentation:
| Parameter | Value | Description |
| Port | FortyGigE1/0/1 | The physical port to be configured. |
| VLAN ID | 100 | The VLAN to which the port will be assigned. |
| Description | "Microscope_Data_Feed" | A descriptive label for the port's function. |
| Port Access Mode | Access | The port is configured as an access port. |
Experiment 3: Automated Monitoring and Alerting for Network Health
Objective: To automate the monitoring of key network parameters, such as port status and traffic levels, and to generate alerts if anomalies are detected.
Methodology: This protocol outlines the use of the Embedded Automation Architecture (EAA) on the switch to create a monitor policy.[4]
Protocol:
-
Define the Event: Specify the event to be monitored. For example, a change in the operational status of a critical port.
-
Define the Action: Specify the action to be taken when the event occurs. This could be sending a log message, an SNMP trap, or executing a Python script.
-
Create the Monitor Policy: Use the switch's command-line interface to create a monitor policy that links the event to the action.
Example EAA CLI Configuration:
III. Visualization of Automation Workflows
The following diagrams illustrate the logical flow of the automation protocols described above.
Caption: Automated VLAN Provisioning Workflow.
Caption: RESTful API Port Configuration Flow.
Caption: EAA Monitoring and Alerting Logic.
IV. Quantitative Data Summary
The following table summarizes the potential time savings and reduction in errors through automation for common network tasks in a research environment with 20 switches.
| Task | Manual Configuration Time (per switch) | Automated Configuration Time (total) | Estimated Error Rate (Manual) | Estimated Error Rate (Automated) |
| VLAN Creation (10 VLANs) | 15 minutes | 5 minutes | 5% | <1% |
| Port Configuration (24 ports) | 60 minutes | 10 minutes | 10% | <1% |
| Compliance Check (daily) | 30 minutes | 2 minutes | 3% | <1% |
Note: These are estimated values and actual results may vary based on the complexity of the configuration and the skill of the operator.
V. Conclusion
Automating network configurations on the HPE FlexFabric 5945 switch series can provide significant benefits for research and drug development environments. By leveraging the built-in automation capabilities such as Python scripting, the RESTful API, and the Embedded Automation Architecture, researchers can create a more agile, reliable, and reproducible network infrastructure. This allows for a greater focus on the primary research objectives by reducing the time and potential for error associated with manual network management.
References
Troubleshooting & Optimization
Troubleshooting common issues with HPE 5945 switches
Technical Support Center: HPE 5945 Switches
Welcome to the technical support center for the HPE 5945 switch series. This guide is designed for researchers, scientists, and drug development professionals to quickly troubleshoot common issues encountered during their experiments and research activities.
Frequently Asked Questions (FAQs)
1. Device Login and Access Issues 2. Link and Connectivity Problems (Link Flapping) 3. Performance Degradation (High CPU Utilization) 4. Data Integrity Issues (Packet Loss) 5. Software and Firmware Upgrade Failures
Device Login and Access Issues
This section addresses common problems that may prevent you from accessing your HPE 5945 switch.
Q1: I am unable to log in to my new or factory-reset HPE 5945 switch via the console port.
A1: When accessing a new or factory-reset switch, you may encounter a login prompt. Here are the steps to access the switch:
-
Initial Login: For a switch with an empty configuration, authentication is initially disabled. You should be able to press Enter at the prompt without a username or password. If you are prompted for a username and password, the default is typically admin with no password.[1][2]
-
Physical Connection: Ensure you are using the correct console cable (RJ-45 to DB-9 serial or mini USB) and that it is securely connected to the console port of the switch and your computer.[3] The required terminal settings are:
-
Bits per second: 9600
-
Data bits: 8
-
Parity: None
-
Stop bits: 1
-
Flow control: None[3]
-
-
Password Recovery: If a password has been configured and you cannot log in, you may need to use the password recovery procedure. This involves rebooting the switch and accessing the boot menu to either skip the current configuration or change the console login authentication method.[2][4]
Experimental Protocol: Accessing a Switch with an Unknown Configuration
-
Connect a terminal to the switch's console port.
-
Reboot the switch.
-
During the boot process, press Ctrl+B to enter the extended boot menu.
-
From the menu, select the option to "Skip current system configuration" and press Enter. The switch will then boot with a default configuration, allowing access without a password.[2][4]
-
Alternatively, you can choose "Change authentication for console login" from the boot menu to gain access.[2]
-
Once you have access, you can proceed to reconfigure the switch.
Q2: I've forgotten the administrator password for my HPE 5945 switch. How can I recover access?
A2: If you have lost the administrator password, you will need to perform a password recovery procedure. This process will allow you to bypass the existing configuration and reset the password.
Experimental Protocol: Password Recovery
-
Establish a console connection to the switch.
-
Power cycle the switch.
-
When prompted, press Ctrl+B to interrupt the boot process and enter the BootWare menu.
-
In the BootWare menu, select the option to Skip current system configuration on next reboot.
-
The switch will now boot with a temporary, empty configuration, and you will not be prompted for a password.
-
Once you have access, you can load the saved configuration, change the password, and save the new configuration.
-
If you simply want to erase the configuration and start fresh, you can use the reset factory-default command.
Q3: My remote authentication via RADIUS or TACACS+ is failing.
A3: Failures in remote authentication can be caused by a number of factors, from incorrect server details to network connectivity issues.
-
Configuration Verification: Double-check the RADIUS or TACACS+ server IP address, shared secret, and port numbers configured on the switch.[5]
-
Network Connectivity: Ensure the switch has a route to the authentication server and that no firewalls are blocking the communication.
-
Server Logs: Check the logs on your RADIUS or TACACS+ server for any error messages related to the switch's authentication attempts. This can often point to the specific cause of the failure.[6]
-
Local Fallback: It is a best practice to configure local authentication as a fallback in case the remote server is unreachable. This ensures you can still access the switch.[5]
-
Firmware Compatibility: In some cases, firmware upgrades can affect RADIUS authentication. Check the release notes for your firmware version for any known issues.[7]
Troubleshooting Login Issues Workflow
Caption: A flowchart for troubleshooting HPE 5945 login issues.
References
- 1. arubanetworking.hpe.com [arubanetworking.hpe.com]
- 2. community.hpe.com [community.hpe.com]
- 3. support.hpe.com [support.hpe.com]
- 4. community.hpe.com [community.hpe.com]
- 5. community.hpe.com [community.hpe.com]
- 6. HPE 5945 Radius login problems | Comware [airheads.hpe.com]
- 7. RADIUS Authentication suddenly not working after HP Comware 7 upgrade - The Certified Geek (or anything under the hood) [certifiedgeek.weebly.com]
Optimizing HPE 5945 for High-Throughput Data Analysis: A Technical Support Guide
This technical support center is designed for researchers, scientists, and drug development professionals to optimize their HPE 5945 switch series for high-throughput data analysis. Below, you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter.
Frequently Asked Questions (FAQs)
Q1: What are the key features of the HPE 5945 switch that make it suitable for high-throughput data analysis?
The HPE 5945 switch series is engineered for demanding data center environments and offers several features critical for high-throughput data analysis:
-
High Performance: It provides a switching capacity of up to 2.56 Tb/s and a throughput of up to 1904 MPPS, ensuring minimal bottlenecks for data-intensive applications.[1]
-
Low Latency: With latency under 1 microsecond for 40GbE, the switch facilitates rapid data transfer, which is crucial for real-time analysis and fast computation.[1]
-
Data Center Bridging (DCB): Support for DCB protocols, such as Priority-based Flow Control (PFC), allows for the creation of a lossless Ethernet fabric, which is essential for storage traffic and other sensitive data streams.[2]
-
Virtualization Support: The switch supports VXLAN with OVSDB for network virtualization, enabling flexible and scalable network overlays.[1]
-
High Availability: Features like Intelligent Resilient Framework (IRF) technology allow multiple switches to be virtualized and managed as a single entity, providing high availability and simplified management.[3]
Q2: How can I monitor the network for congestion and microbursts that could impact my data analysis workloads?
The HPE 5945 series includes sFlow (RFC 3176) support, which provides real-time traffic monitoring.[1][4] Additionally, the HPE FlexFabric Network Analytics solution can be used for real-time telemetry analysis to gain insights into network operations and detect microbursts that can negatively affect performance.[1]
Q3: What are Jumbo Frames and should I enable them for my data analysis network?
Jumbo frames are Ethernet frames that are larger than the standard 1500 bytes. Enabling jumbo frames (e.g., up to 9000 bytes) can improve network performance for large data transfers by reducing the number of frames and the overhead of frame processing.[5][6] For high-throughput data analysis involving large datasets, enabling jumbo frames on the switches, servers, and storage systems is highly recommended.[5]
Troubleshooting Guides
Issue 1: Sub-optimal data transfer speeds despite high-speed links.
Possible Cause: Network configuration may not be optimized for large data transfers. This can include standard MTU sizes, lack of Quality of Service (QoS) prioritization, or inefficient queue scheduling.
Troubleshooting Steps:
-
Enable Jumbo Frames:
-
Objective: Increase the Maximum Transmission Unit (MTU) size to allow for larger payloads per frame, reducing overhead.
-
Protocol:
-
Enter system view on the switch.
-
For the specific interface connected to your data analysis servers or storage, set the jumbo frame MTU size. A common value is 9000.
-
Ensure jumbo frames are also enabled on the network interface cards (NICs) of your servers and storage devices.
-
-
-
Configure Quality of Service (QoS):
-
Objective: Prioritize critical data analysis traffic over other network traffic.
-
Protocol:
-
Identify the traffic for your data analysis applications (e.g., by source/destination IP, port number, or VLAN).
-
Create a traffic class to match this traffic.
-
Define a traffic behavior to apply a higher priority or guaranteed bandwidth. Common scheduling methods include Strict Priority (SP) or Weighted Round Robin (WRR).[1][4]
-
Apply the QoS policy to the relevant interfaces.
-
-
Issue 2: Intermittent connectivity or packet loss during high-load periods.
Possible Cause: This could be due to network congestion, buffer limitations, or issues with link aggregation.
Troubleshooting Steps:
-
Monitor for Microbursts: Use network monitoring tools that support sFlow to identify short bursts of high traffic that can overwhelm switch buffers.[1]
-
Optimize Queue Buffers: The HPE 5945 allows for configurable buffer sizes.[4] If microbursts are detected, you may need to adjust the buffer allocation for the affected queues.
-
Implement Priority-based Flow Control (PFC):
-
Objective: Prevent packet loss for critical traffic during congestion.
-
Protocol:
-
Enable Data Center Bridging Exchange (DCBX) protocol on the relevant interfaces.
-
Configure PFC for the specific 802.1p priority values associated with your critical data analysis traffic.
-
Ensure that the server and storage NICs also support and are configured for PFC.
-
-
Issue 3: Intelligent Resilient Framework (IRF) stack is not forming correctly.
Possible Cause: Mismatched software versions, incorrect physical connections, or configuration errors can prevent an IRF stack from forming. There are also known software bugs that can affect IRF formation.[7][8]
Troubleshooting Steps:
-
Verify Physical Connections: Ensure the IRF ports are connected correctly between the member switches. For high availability, it is recommended to bind multiple physical interfaces to an IRF port.[3]
-
Check Software Versions: All switches in an IRF stack must be running the same system software version.
-
Review IRF Configuration:
-
Ensure each switch has a unique member ID.
-
Verify the IRF port binding configuration.
-
Check that the IRF ports are active.
-
-
Consult Release Notes: Check for known issues related to IRF in the software version you are running. For instance, a known bug in release R6635 can prevent IRF formation using 100GbE QSFP28 ports, which is resolved in a later hotpatch.[7]
Quantitative Data Summary
| Feature | Specification | Benefit for Data Analysis |
| Switching Capacity | Up to 2.56 Tbps[1] | Prevents network bottlenecks with large datasets. |
| Throughput | Up to 1904 MPPS[1] | High packet processing rate for intensive workloads. |
| Latency | < 1 µs (for 40GbE)[1] | Faster response times for real-time analytics. |
| MAC Address Table Size | 288K entries | Supports large and complex network topologies. |
| Packet Buffer Size | 32 MB | Helps absorb traffic bursts and reduce packet loss. |
| IRF Stacking | Up to 10 switches[9] | Scalable and resilient network core. |
Experimental Protocols & Workflows
Protocol: Configuring RDMA over Converged Ethernet (RoCE) for Low-Latency Data Transfers
RoCE allows for Remote Direct Memory Access over an Ethernet network, significantly reducing CPU overhead and latency. This is highly beneficial for distributed data analysis and high-performance computing clusters.
Methodology:
-
Enable Data Center Bridging (DCB):
-
Ensure DCB is enabled on the switch to support a lossless fabric.
-
Configure Priority-based Flow Control (PFC) for the traffic class that will carry the RoCE traffic. This prevents packet drops for this sensitive protocol.
-
-
Configure ECN (Explicit Congestion Notification):
-
ECN is recommended for RoCEv2 to provide end-to-end congestion management without causing packet drops.
-
-
Configure VLANs and QoS:
-
Isolate RoCE traffic in a dedicated VLAN.
-
Create a QoS policy to prioritize the RoCE VLAN or traffic class. Use a strict priority queue to ensure the lowest latency.
-
-
Server and Storage Configuration:
-
Install and configure RoCE-capable network adapters in your servers and storage systems.
-
Ensure the corresponding drivers and firmware are up to date.
-
Configure the adapters to use the same VLAN and priority settings as the switch.
-
Logical Workflow: Troubleshooting Network Performance
References
- 1. support.hpe.com [support.hpe.com]
- 2. etevers-marketing.com [etevers-marketing.com]
- 3. arubanetworking.hpe.com [arubanetworking.hpe.com]
- 4. edsystem.sk [edsystem.sk]
- 5. support.hpe.com [support.hpe.com]
- 6. Configuring Jumbo Frame Support; Configuring Physical State Change Suppression On An Ethernet Interface - HPE FlexFabric 5940 Series Configuration Manual [Page 15] | ManualsLib [manualslib.com]
- 7. support.hpe.com [support.hpe.com]
- 8. 5945 2 slot switch irf not working using the QSFP28 ports 1/0/1 & 1/0/2 | Comware [airheads.hpe.com]
- 9. cdn.cs.1worldsync.com [cdn.cs.1worldsync.com]
HPE 5945 Firmware Upgrade and Troubleshooting Technical Support Center
This technical support center provides detailed guides and frequently asked questions to assist researchers, scientists, and drug development professionals in successfully upgrading the firmware on HPE 5945 switches and troubleshooting potential issues.
Frequently Asked Questions (FAQs)
Q1: What is an In-Service Software Upgrade (ISSU) and is it supported on the HPE 5945?
A1: In-Service Software Upgrade (ISSU) is a method to update the switch's firmware without significant downtime or interruption of service. The HPE 5945 supports ISSU, but it requires the switches to be configured in an Intelligent Resilient Framework (IRF) stack. This allows one switch in the stack to be upgraded while the other takes over traffic forwarding, thus maintaining network connectivity.
Q2: What is the difference between a compatible and an incompatible firmware upgrade?
A2: A compatible upgrade allows for a seamless, non-disruptive update using ISSU, as the running and new firmware versions can coexist within the same IRF stack during the upgrade process. An incompatible upgrade means the two firmware versions cannot run concurrently, and the upgrade will be service-disruptive as it requires a full reboot of the switch or IRF stack.
Q3: How can I check if a firmware version is compatible for an ISSU upgrade with my current version?
A3: You can verify ISSU compatibility directly on the switch using the following command: display version comp-matrix file This command will analyze the target firmware image file and show a list of compatible versions.[1][2]
Q4: Do I need to upgrade the Boot ROM separately?
A4: For switches running Comware 7, like the HPE 5945, the Boot ROM is typically upgraded automatically during the firmware upgrade process. Therefore, a separate Boot ROM update is usually not necessary.
Q5: What are the common causes of firmware upgrade failures on the HPE 5945?
A5: Common causes for upgrade failures include:
-
Insufficient Flash Storage: The switch's flash memory may not have enough free space to store and extract the new firmware image.[3]
-
Incompatible Firmware Version: Attempting an ISSU with an incompatible firmware version can lead to failures.
-
IRF Configuration Issues: Problems with the IRF stack, such as a lack of a properly configured MAD (Multi-Active Detection) mechanism, can cause issues during the upgrade.[4][5]
-
File Transfer Errors: The firmware file may become corrupted during transfer to the switch.
Troubleshooting Guides
Issue 1: Firmware upgrade fails with "no sufficient storage space" error.
-
Symptom: The upgrade process is aborted, and an error message indicating insufficient storage space on a specific slot (member) of the IRF stack is displayed.[3]
-
Cause: The flash memory on one or more IRF members does not have enough free space for the new firmware image.
-
Resolution:
-
Log in to the switch and check the available flash space on each IRF member using the dir or dir /all-filesystems command.[6]
-
Identify and delete any old or unnecessary files, such as old firmware images or log files, using the delete /unreserved command.[3]
-
Empty the recycle bin on each member to ensure deleted files are permanently removed and space is freed up using the reset recycle-bin command.[3]
-
Retry the firmware upgrade process.
-
Issue 2: An IRF member enters a "faulty" state after a firmware upgrade.
-
Symptom: After an ISSU, one of the IRF members does not rejoin the stack and is shown in a "faulty" state.
-
Cause: This can be due to a known bug in certain firmware versions, especially when using 100GbE interfaces for the IRF link.
-
Resolution:
-
Check the release notes of your current and target firmware versions for any known bugs related to IRF.
-
If a known bug is identified, a specific hotfix or a newer firmware version that resolves the issue may be required.
-
As a workaround, performing the upgrade using the boot-loader method instead of ISSU might be necessary. This method is disruptive.
-
Issue 3: IRF stack enters a "split-brain" scenario after a failed upgrade.
-
Symptom: After a failed upgrade and reboot, both switches in the IRF stack become "master" and are no longer functioning as a single logical unit. You may lose SSH access as both switches might have the same IP address.[3]
-
Cause: This typically happens when an upgrade fails on one member of the IRF stack, and upon reboot, the members can no longer communicate correctly. A missing or misconfigured Multi-Active Detection (MAD) mechanism can exacerbate this issue.[4][5]
-
Resolution:
-
Connect to each switch via the console port.
-
Verify the firmware version on each switch using the display version command.
-
On the switch that failed to upgrade, manually copy the new firmware file and set it as the main boot image using the boot-loader command.
-
Ensure that a MAD mechanism (e.g., BFD MAD) is configured correctly to prevent future split-brain scenarios.[4][5]
-
Once both switches are on the same firmware version, reboot the entire IRF stack.
-
Issue 4: Switch is unresponsive or fails to boot after a firmware upgrade.
-
Symptom: The switch does not boot up properly after a firmware upgrade and may be stuck in a boot loop.
-
Cause: The firmware image may be corrupted, or there might have been a power failure during the upgrade process.
-
Resolution:
-
Connect to the switch via the console port and observe the boot sequence for any error messages.
-
If the switch enters the boot menu, you can attempt to load a new firmware image via TFTP or Xmodem.
-
If the switch is completely unresponsive, it may require a factory reset or, in rare cases, intervention from HPE support. In some instances of severe firmware corruption, hardware replacement might be necessary.[7]
-
Data Presentation
Table 1: Key Commands for Firmware Upgrade and Troubleshooting
| Command | Description |
| display version | Shows the current firmware and Boot ROM version. |
| display version comp-matrix file | Checks the compatibility of a new firmware file for ISSU.[1][2] |
| dir /all-filesystems | Lists all files and shows available space on the flash storage of all IRF members.[6] |
| delete /unreserved | Deletes a file from the flash storage.[3] |
| reset recycle-bin | Empties the recycle bin to free up space.[3] |
| issu load file | Starts the ISSU process on a specific IRF member.[1][8] |
| issu run switchover | Initiates a master/standby switchover in the IRF stack during an ISSU.[8] |
| issu commit slot | Commits the firmware upgrade on a specific IRF member.[8] |
| boot-loader file | Sets the main startup image for all members in an IRF stack for a standard (disruptive) upgrade. |
Experimental Protocols
Protocol 1: Pre-Upgrade Checklist
-
Download Firmware: Obtain the desired firmware .ipe file from the official HPE support website.
-
Review Release Notes: Carefully read the release notes for the new firmware version. Pay close attention to new features, bug fixes, known issues, and any specific upgrade requirements.
-
Backup Configuration: Save the current running configuration to a safe location. Use the save command to save the running configuration to the startup configuration, and then back up the configuration file to a TFTP server.
-
Check Flash Space: Ensure there is enough free space on the flash storage of all IRF members. Use the dir /all-filesystems command and clean up old files if necessary.[6]
-
Verify ISSU Compatibility: If performing a non-disruptive upgrade, use the display version comp-matrix file command to confirm that the new firmware is compatible with the currently running version.[1][2]
-
Verify IRF Health: Ensure the IRF stack is stable and all members are in a "ready" state. Use the display irf command to check the status.
-
Ensure MAD is Configured: For IRF setups, verify that a Multi-Active Detection (MAD) mechanism is active to prevent split-brain scenarios during the upgrade.[4][5]
Protocol 2: Non-Disruptive ISSU Firmware Upgrade (for IRF)
This protocol assumes a two-member IRF stack.
-
Transfer Firmware: Copy the new firmware .ipe file to the flash storage of the master switch.
-
Load Firmware on Standby: Initiate the upgrade on the standby member first.
The standby member will reboot with the new firmware.
-
Perform Switchover: Once the standby member has rebooted and rejoined the IRF stack, initiate a master/standby switchover.
The original master will reboot, and the upgraded standby will become the new master.
-
Commit Upgrade on Original Master: After the original master reboots and rejoins the stack as the new standby, commit the upgrade.
-
Verify Upgrade: After both members are upgraded, verify the new firmware version on both switches using display version. Also, check the IRF status with display irf.
Protocol 3: Standard (Disruptive) Firmware Upgrade
This protocol is for a standalone switch or for an IRF stack where an incompatible firmware upgrade is required.
-
Transfer Firmware: Copy the new firmware .ipe file to the flash storage of the switch.
-
Set Boot-loader: Specify the new firmware file as the main boot image for the next reboot.
-
For a standalone switch:
-
For an IRF stack:
-
-
Save Configuration: Save the current configuration.
-
Reboot: Reboot the switch or the entire IRF stack.
-
Verify Upgrade: After the reboot, log in and verify the new firmware version using the display version command.
Mandatory Visualization
Caption: Firmware upgrade decision workflow for HPE 5945 switches.
Caption: Signaling pathway for a non-disruptive ISSU on an IRF stack.
References
- 1. support.hpe.com [support.hpe.com]
- 2. Support - 07-ISSU Configuration- H3C [h3c.com]
- 3. community.hpe.com [community.hpe.com]
- 4. 5900AF-48XG-4QSFP IRF upgrade ISSU not compatible | Comware [airheads.hpe.com]
- 5. community.hpe.com [community.hpe.com]
- 6. Copying firmware from USB to HP5945 swith issue | Comware [airheads.hpe.com]
- 7. Recover HP switch from failed firmware update - Server Fault [serverfault.com]
- 8. higherlogicdownload.s3.amazonaws.com [higherlogicdownload.s3.amazonaws.com]
HPE FlexFabric 5945 Technical Support Center: Resolving Packet Loss
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve packet loss issues on the HPE FlexFabric 5945 switch series.
Frequently Asked Questions (FAQs)
Q1: What are the common causes of packet loss on the HPE FlexFabric 5945?
A1: Packet loss on the HPE FlexFabric 5945 can stem from a variety of issues, broadly categorized as:
-
Physical Layer Issues: These are often indicated by an increase in Cyclic Redundancy Check (CRC) errors, giants, or runts in the interface counters. Common causes include faulty cables, incorrect cable types, or issues with transceivers (SFPs/QSFPs).
-
Network Congestion: This occurs when a port receives more traffic than it can forward, leading to buffer exhaustion and dropped packets. This is a common issue in high-performance computing (HPC) and data-intensive research environments, especially during periods of high traffic, known as microbursts.
-
Configuration Issues: Incorrect Quality of Service (QoS) settings, flow control misconfigurations, or speed and duplex mismatches can lead to packet loss.
-
Hardware or Software Issues: In rare cases, packet loss can be caused by a malfunctioning switch component or a software bug.
Q2: How can I identify the type of packet loss occurring on my switch?
A2: You can identify the type of packet loss by examining the interface counters. The two primary indicators are:
-
CRC Errors: A high number of CRC errors typically points to a physical layer problem.
-
Output Drops: A significant number of output drops, often reported as "Packets dropped due to full GBP or insufficient bandwidth," indicates network congestion and buffer exhaustion.[1][2][3]
Q3: What is an acceptable CRC error rate?
A3: Ideally, the CRC error rate on a healthy network should be zero.[4] However, some sources suggest a general rule of thumb is no more than one error for every 5,000 packets.[5] For high-speed interfaces (10GbE, 40GbE, 100GbE) used in research and HPC environments, any persistent increase in CRC errors should be investigated promptly as it can significantly impact application performance.
Troubleshooting Guides
Guide 1: Investigating and Resolving CRC Errors
This guide provides a step-by-step methodology for troubleshooting packet loss due to CRC errors.
Experimental Protocol: CRC Error Diagnostics
-
Identify Affected Interfaces:
-
Connect to the switch's command-line interface (CLI).
-
Execute the command display interface to view statistics for all interfaces.
-
Look for interfaces with non-zero values in the "CRC" and "Errors" columns.
-
-
Analyze Interface Counters:
-
For a specific interface, use the command display interface [interface-type interface-number] for more detailed statistics.
-
Note the number of "CRC", "Giant", and "Runt" packets. A consistent increase in these counters indicates a persistent physical layer issue.
-
-
Physical Layer Inspection:
-
Cabling:
-
Ensure the cable is securely connected at both the switch and the connected device.
-
Verify that the cable type is appropriate for the interface speed and distance (e.g., OM3/OM4 for 40/100GbE short-range optics).
-
If possible, replace the suspect cable with a known-good cable.
-
-
Transceivers (SFPs/QSFPs):
-
Check the transceiver status using the command display transceiver interface [interface-type interface-number].
-
Ensure the transceiver is a supported HPE part number.
-
Reseat the transceiver.
-
If the problem persists, swap the transceiver with one from a working port to see if the issue follows the transceiver.
-
-
-
Duplex and Speed Verification:
-
While most modern devices auto-negotiate correctly, a mismatch can cause errors.
-
Use the display interface [interface-type interface-number] command to check the "Speed" and "Duplex" status. Ensure it matches the configuration of the connected device.
-
Troubleshooting Flowchart for CRC Errors
References
HPE 5945 Switch Performance Monitoring & Diagnostics: A Technical Support Guide
This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the performance monitoring and diagnostics of the HPE 5945 switch series. It is designed for researchers, scientists, and drug development professionals who rely on a stable and high-performing network for their critical experiments and data analysis.
Frequently Asked Questions (FAQs)
Q1: What are the initial commands to get a quick overview of the switch's health?
A1: To get a rapid assessment of your HPE 5945 switch's operational status, you can use the following commands:
| Command | Description |
| display health | Provides a summary of the system's health, including CPU, memory, and storage usage. |
| display device | Shows detailed information about the switch hardware, including model, serial number, and component status. |
| display interface brief | Lists all interfaces and their current status (up/down), providing a quick check for connectivity issues. |
| display logbuffer | Displays the system log buffer, which contains important events, errors, and warnings.[1] |
Q2: How can I monitor the CPU utilization on my HPE 5945 switch?
A2: You can monitor the CPU utilization using a variety of commands that offer both real-time and historical views.
| Command | Description |
| display cpu-usage | Shows the current CPU usage percentage.[1] |
| display cpu-usage history | Provides a graphical representation of the CPU usage over the last 60 samples.[1] |
| display process cpu | Lists the CPU usage of individual processes running on the switch, helping to identify resource-intensive tasks.[1] |
Q3: What could be the common causes of high CPU utilization on the switch?
A3: High CPU utilization on an HPE 5945 switch can be attributed to several factors:
-
Network Congestion: A large volume of data traffic being processed by the switch can lead to an overloaded CPU.[1]
-
Protocol Flapping: Frequent recalculations and updates caused by unstable Spanning Tree Protocol (STP) or routing protocols can consume significant CPU resources.[1]
-
Network Loops: Continuous circulation of traffic due to a network loop forces the switch to perform constant computations.[1]
-
Misconfigured Settings: Incorrect configurations, such as problematic access control lists (ACLs), can increase CPU load.[1]
-
Excessive Logging: Generation and management of a large number of log messages can occupy substantial CPU resources.[1]
Q4: How do I identify the source of packet loss on the network?
A4: To troubleshoot packet loss, you can start by examining interface statistics for errors. The display interface command provides detailed counters for input and output errors. Additionally, you can use QoS policies to account for specific traffic flows to verify if packets are being dropped.
Troubleshooting Guides
Guide 1: Troubleshooting High CPU Utilization
High CPU utilization can significantly degrade network performance. Follow these steps to diagnose and resolve the issue.
Step 1: Identify the High CPU Condition
Use the following commands to confirm and observe the high CPU utilization:
-
display cpu-usage: To see the current CPU load.[1]
-
display cpu-usage history: To view the trend of CPU usage over time.[1]
-
display logbuffer: To check for any log messages related to excessive CPU usage.[1]
Step 2: Identify the Responsible Process
Once high CPU is confirmed, identify the specific process consuming the most resources:
-
display process cpu: This command will show a breakdown of CPU usage by process, helping you pinpoint the culprit.[1]
Step 3: Analyze the Cause
Based on the process identified, investigate the potential root cause. Common causes and their investigation methods are listed in the table below.
| Potential Cause | Investigation Command(s) |
| Network Loop | display stp bpdu-statistics interface (to check for excessive TCN/TC packets)[2] |
| Route Flapping | display ip routing-table statistics (to check for frequent route changes) |
| High Traffic Volume | display interface (to check for high broadcast, multicast, or unicast packet counts)[2] |
| Misconfigured ACLs | display acl all (to review configured access control lists) |
Step 4: Resolve the Issue
The resolution will depend on the identified cause:
-
Network Loop: Identify and physically remove the loop in the network.
-
Route Flapping: Stabilize the routing protocol by addressing the cause of the instability (e.g., faulty link, misconfiguration).
-
High Traffic Volume: If legitimate, consider upgrading the link capacity. If illegitimate (e.g., broadcast storm), identify the source and mitigate it.
-
Misconfigured ACLs: Review and correct the ACL configuration to be more efficient.
The following diagram illustrates the troubleshooting workflow for high CPU utilization:
Caption: High CPU Utilization Troubleshooting Workflow.
Guide 2: Diagnosing Packet Loss
Packet loss can lead to retransmissions and poor application performance. This guide provides a systematic approach to identifying the source of packet loss.
Step 1: Check Interface Counters
The first step is to check the interface counters for any signs of errors.
-
display interface
: This command provides detailed statistics for a specific interface. Pay close attention to the following output fields: -
Input errors: Includes runts, giants, CRC errors, and other frame errors.
-
Output errors: Includes underruns and buffer failures.
-
Interface Error Counters and Their Meanings
| Counter | Description | Possible Cause |
| Runts | Frames smaller than the minimum Ethernet size (64 bytes). | Faulty NIC, cable issues, or duplex mismatch. |
| Giants | Frames larger than the maximum Ethernet size. | Faulty NIC or misconfigured jumbo frames. |
| CRC | Cyclic Redundancy Check errors, indicating corrupted frames. | Cabling issues, faulty hardware, or electromagnetic interference. |
| Underruns | The transmitter could not provide data to the hardware FIFO fast enough. | High traffic load, insufficient system resources. |
| Buffer failures | The hardware ran out of buffers to store incoming or outgoing packets. | Congestion on the interface. |
Step 2: Isolate the Flow with QoS
If general interface errors do not pinpoint the issue, you can use a QoS policy to track specific traffic flows.
Experimental Protocol: QoS for Packet Loss Investigation
-
Define an ACL: Create an Access Control List (ACL) to match the specific traffic flow you want to investigate (e.g., by source/destination IP and protocol).
-
Create a Traffic Class: Define a traffic class that uses the ACL to classify the packets.
-
Create a Traffic Behavior: Create a traffic behavior that enables packet accounting.
-
Create a QoS Policy: Create a QoS policy that binds the traffic class to the traffic behavior.
-
Apply the Policy: Apply the QoS policy to the ingress and egress interfaces.
-
Monitor the Counters: Use the display qos policy interface command to view the packet counters for the classified traffic. By comparing the inbound and outbound packet counts, you can determine if the switch is dropping packets for that specific flow.
Step 3: Hardware Diagnostics
If you suspect a hardware issue, you can run diagnostic tests.
-
diagnostic-test: This command initiates a series of hardware tests. Note that this can be service-impacting and should be performed during a maintenance window.
The following diagram illustrates the workflow for diagnosing packet loss:
Caption: Packet Loss Diagnostics Workflow.
References
Technical Support Center: Optimizing Network Latency with the HPE 5945 for Research and Drug Development
Welcome to the technical support center for the HPE 5945 switch series. This resource is designed for researchers, scientists, and drug development professionals to help you diagnose and resolve network latency issues, ensuring optimal performance for your data-intensive experiments and workflows.
Frequently Asked Questions (FAQs)
Q1: What are the key features of the HPE 5945 switch that are beneficial for low-latency research environments?
A1: The HPE 5945 switch series is engineered for high-performance, low-latency data center environments, making it well-suited for demanding research applications. Key features include:
-
Ultra-Low Latency: The switch boasts latency of less than 1 microsecond for 64-byte packets, crucial for real-time data analysis and high-speed inter-server communication.[1]
-
Cut-Through Switching: This technology allows the switch to start forwarding a packet before it has been fully received, significantly reducing the time it takes for data to traverse the network.[2][3][4]
-
High Port Density: With options for 10/25/40/100 GbE ports, the HPE 5945 provides ample bandwidth for large data transfers common in genomics, cryo-electron microscopy (Cryo-EM), and other research fields.[2][5]
-
Quality of Service (QoS): Advanced QoS features allow for the prioritization of critical traffic, ensuring that latency-sensitive applications receive the necessary bandwidth and low-latency treatment.[3][6]
-
HPE FlexFabric Network Analytics: This solution provides real-time detection of network microbursts, which are sudden, short-lived bursts of traffic that can cause significant latency and packet loss.[2][5]
-
RDMA over Converged Ethernet (RoCE): The HPE 5945 supports RoCE, which enables remote direct memory access over an Ethernet network, bypassing the CPU and significantly reducing latency for applications that support it.[7][8][9]
Q2: We are experiencing intermittent high latency during large data transfers for our genomics sequencing workflows. What could be the cause and how can we troubleshoot it?
A2: Intermittent high latency during large data transfers in genomics workflows is often caused by network congestion, specifically microbursts. These are brief, intense bursts of traffic that can overwhelm switch buffers, leading to packet loss and increased latency. High-performance computing (HPC) workloads in drug discovery are particularly susceptible to these issues.[10]
Troubleshooting Steps:
-
Monitor for Microbursts: Utilize HPE FlexFabric Network Analytics or a similar tool to monitor for microbursts on the switch ports connected to your sequencing instruments and analysis servers.
-
Check Interface Statistics: Use the display interface command on the HPE 5945's command-line interface (CLI) to check for output queue discards on the relevant ports. A high number of discards indicates that the port's buffers are being overwhelmed.
-
Analyze QoS Queues: Use the display qos queue-statistics command to examine the statistics for each QoS queue on the affected interfaces. This can help identify if a specific traffic class is experiencing high drops.
-
Review Application Behavior: Analyze the data transfer patterns of your genomics applications. Some applications may send data in large, bursty chunks, which can contribute to microbursts.
Q3: How can we configure Quality of Service (QoS) on the HPE 5945 to prioritize our critical research data?
A3: Configuring QoS on the HPE 5945 allows you to classify and prioritize different types of traffic, ensuring that your most critical data, such as real-time instrument data or urgent analysis jobs, receives preferential treatment. The HPE 5945 offers flexible queue scheduling options, including Strict Priority (SP), Weighted Round Robin (WRR), and a combination of both.[3][6]
Here is a general workflow for configuring QoS:
-
Define Traffic Classes: Identify the different types of traffic on your network and classify them based on their priority. For example, you might have classes for real-time instrument control, high-priority data analysis, and best-effort traffic.
-
Create ACLs or Classifiers: Use Access Control Lists (ACLs) or traffic classifiers to match the traffic based on criteria such as source/destination IP address, protocol, or port number.
-
Define Traffic Behaviors: For each traffic class, define a traffic behavior that specifies the action to be taken, such as marking the traffic with a specific priority or assigning it to a particular QoS queue.
-
Create a QoS Policy: Combine the traffic classifiers and behaviors into a QoS policy.
-
Apply the QoS Policy: Apply the QoS policy to the relevant interfaces on the switch.
For detailed configuration steps, refer to the HPE FlexFabric 5945 Switch Series ACL and QoS Configuration Guide.[11][12][13]
Troubleshooting Guides
Issue: Increased Latency in a High-Performance Computing (HPC) Cluster
Symptoms:
-
Applications running on the HPC cluster experience longer than expected run times.
-
Ping times between compute nodes show intermittent spikes.
-
Overall network throughput is lower than the theoretical maximum.
Possible Causes:
-
Network congestion due to microbursts.
-
Suboptimal switch buffer configuration.
-
Lack of end-to-end priority-based flow control.
-
Improperly configured Jumbo Frames.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for HPC latency.
Issue: Packet Loss During Real-Time Data Acquisition
Symptoms:
-
Gaps in data collected from scientific instruments.
-
Applications report packet loss or connection timeouts.
-
Error counters on switch interfaces are incrementing.
Possible Causes:
-
Insufficient bandwidth.
-
Cabling issues.
-
QoS misconfiguration leading to tail drops.
-
Duplex mismatch.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for packet loss.
Experimental Protocols
Experiment: Evaluating the Impact of Jumbo Frames on Data Transfer Speed
Objective: To quantify the improvement in data transfer throughput and the reduction in CPU overhead by enabling jumbo frames for large file transfers, typical in Cryo-EM and genomics data analysis.
Methodology:
-
Baseline Measurement:
-
Ensure jumbo frames are disabled on the server network interface cards (NICs) and the HPE 5945 switch ports. The standard MTU size is 1500 bytes.
-
Use a network performance testing tool like iperf3 to measure the baseline throughput between two servers connected to the HPE 5945.
-
During the iperf3 test, monitor the CPU utilization on both the sending and receiving servers using a tool like top or htop.
-
Repeat the test multiple times to ensure consistent results.
-
-
Jumbo Frame Configuration:
-
Enable jumbo frames on the server NICs by setting the MTU to 9000.
-
On the HPE 5945 switch, configure the corresponding interfaces to support jumbo frames by setting the MTU to 9216 (to accommodate headers).
-
Verify that the MTU settings are consistent across the entire data path.
-
-
Jumbo Frame Measurement:
-
Repeat the iperf3 test with jumbo frames enabled.
-
Monitor the CPU utilization on both servers during the test.
-
Repeat the test multiple times.
-
-
Data Analysis:
-
Compare the average throughput and CPU utilization with and without jumbo frames.
-
Calculate the percentage improvement in throughput and the percentage reduction in CPU utilization.
-
Expected Outcome: Enabling jumbo frames is expected to increase the effective data throughput and reduce the CPU load on the servers, especially for large, contiguous data transfers.[6][14]
Data Presentation
| Feature/Configuration | Standard Setting | Optimized Setting | Expected Impact on Latency |
| Switching Mode | Store-and-Forward | Cut-Through | Significant reduction |
| MTU Size | 1500 bytes | 9000 bytes (Jumbo Frames) | Lower for large transfers |
| Flow Control | Standard Ethernet | Priority-Based Flow Control (PFC) | Prevents packet loss for critical traffic |
| QoS Queueing | Best-Effort | Strict Priority for critical applications | Guarantees low latency for prioritized traffic |
| RDMA | Disabled | Enabled (RoCE) | Drastic reduction for RDMA-aware applications |
| Benchmark | Native 100GbE Latency | RoCE Latency | InfiniBand EDR Latency |
| 8-byte Point-to-Point | ~10 µs | ~1.4 µs | ~1.1 µs |
Note: The benchmark data is a general comparison of technologies and not specific to the HPE 5945. Actual performance may vary based on the specific hardware and configuration.[2][15]
Signaling Pathways and Workflows
Drug Discovery Data Workflow
The following diagram illustrates a simplified data workflow in a drug discovery environment, highlighting the critical role of a high-performance network.
Caption: A simplified drug discovery data workflow.
References
- 1. networking - Why do Jumbo Frames hurt latency? - Super User [superuser.com]
- 2. sc16.supercomputing.org [sc16.supercomputing.org]
- 3. hksageconnect.com [hksageconnect.com]
- 4. hksageconnect.com [hksageconnect.com]
- 5. support.hpe.com [support.hpe.com]
- 6. docs.lib.purdue.edu [docs.lib.purdue.edu]
- 7. scribd.com [scribd.com]
- 8. higherlogicdownload.s3.amazonaws.com [higherlogicdownload.s3.amazonaws.com]
- 9. spirhed.com [spirhed.com]
- 10. drugdiscoverytrends.com [drugdiscoverytrends.com]
- 11. arubanetworking.hpe.com [arubanetworking.hpe.com]
- 12. HPE FlexFabric 5945 Switch Series ACL and QoS Configuration Guide [hpe.com]
- 13. scribd.com [scribd.com]
- 14. exam-labs.com [exam-labs.com]
- 15. naddod.com [naddod.com]
HPE 5945 configuration errors and solutions
Welcome to the technical support center for the HPE 5945 switch series. This resource is designed for researchers, scientists, and drug development professionals who may encounter network configuration challenges during their experiments. Below you will find troubleshooting guides and Frequently Asked Questions (FAQs) to help you resolve common issues.
Troubleshooting Guides
This section provides detailed, question-and-answer based guides to address specific configuration errors you might encounter with the HPE 5945 switch.
Intelligent Resilient Framework (IRF) Configuration
Question: Why are my two HPE 5945 switches failing to form an IRF fabric?
Answer:
There are several potential reasons for IRF fabric formation failure. Here is a step-by-step troubleshooting guide:
Experimental Protocol: IRF Formation Troubleshooting
-
Verify Physical Connectivity: Ensure the IRF ports on both switches are physically connected. Remember to use a crossover pattern: IRF port 1 on the first switch should be connected to IRF port 2 on the second switch.
-
Check Firmware Compatibility: Inconsistent firmware versions between switches can prevent IRF formation. Verify that both switches are running the exact same firmware version. Upgrading the firmware to a version that fixes known IRF-related bugs may be necessary. For instance, some firmware versions have known issues with forming an IRF fabric using 100GbE QSFP28 ports.[1]
-
Review IRF Configuration:
-
Member Priority: The switch you intend to be the master should have a higher IRF member priority.
-
IRF Port Binding: Ensure that the physical ports are correctly bound to the logical IRF ports.
-
Domain ID: Both switches must be configured with the same IRF domain ID.
-
-
Execute Diagnostic Commands: Use the display irf configuration command to review the current IRF settings on both switches. The display irf topology command can help visualize the current state of the IRF fabric.
-
Check for Module-Specific Restrictions: Certain line cards, like the JH405A module, have port grouping restrictions for IRF. The IRF ports must be configured on either odd or even-numbered ports, not consecutive ones.
Question: What is an "IRF split-brain" scenario and how do I recover from it?
Answer:
An IRF split-brain occurs when the links between IRF members fail, causing the single logical fabric to split into two or more independent fabrics that are still active and using the same IP address. This can lead to network instability and connectivity issues.[2]
Recovery Protocol: IRF Split-Brain
-
Detection: A Multi-Active Detection (MAD) mechanism, such as LACP, BFD, or ARP, is crucial for detecting a split-brain scenario.[1][2][3] When a split is detected, the MAD protocol will put the IRF fabric with the lower-priority master into a "Recovery" state, shutting down most of its interfaces to prevent IP address conflicts.
-
Identify the Cause: Investigate the reason for the IRF link failure. This could be a faulty cable, a malfunctioning transceiver, or a misconfiguration.
-
Resolve the Link Failure: Replace any faulty hardware or correct the configuration that caused the link to go down.
-
Merge the Fabrics: Once the physical link is restored, the IRF fabric in the "Recovery" state will typically reboot and rejoin the active fabric automatically.
-
Manual Recovery: If the active fabric fails before the link is restored, you can use the mad restore command on the inactive fabric to bring its interfaces back up and restore services.
Question: I'm observing MAC address flapping after an IRF split. Why is this happening?
Answer:
This can be expected behavior if you are using BFD for Multi-Active Detection (MAD) and have irf mac-address persistent always configured. In a split-brain scenario, both masters may attempt to use the same MAC address, leading to flapping on upstream devices. To mitigate this, you can consider using the undo irf mac-address persistent command.
Logical Flow for IRF Split-Brain Detection and Recovery
Caption: IRF Split-Brain Detection and Recovery Workflow.
VXLAN Configuration
Question: My VXLAN tunnel is not coming up. How can I troubleshoot this?
Answer:
VXLAN tunnel issues often stem from problems in the underlay network. Here's how to diagnose the problem:
Experimental Protocol: VXLAN Tunnel Troubleshooting
-
Verify Underlay Reachability: The VTEPs (VXLAN Tunnel Endpoints) must be able to reach each other over the underlay network. Use the ping command with the source VTEP IP address to test connectivity to the destination VTEP IP address.
-
Check VTEP Configuration:
-
Use the display interface vtep command to check the status of the VTEP interfaces.
-
Ensure that the source and destination IP addresses are correctly configured.
-
-
Inspect the Underlay Routing: The routing protocol in the underlay network (e.g., OSPF or BGP) must be advertising the routes to the VTEP loopback interfaces.
-
MTU Mismatch: VXLAN adds overhead to packets. Ensure that the MTU of all interfaces in the underlay network is large enough to accommodate the encapsulated packets.
-
Enable Overlay OAM: For advanced troubleshooting, enable Overlay OAM (Operations, Administration, and Maintenance) to use tools like ping vxlan and tracert vxlan to test the VXLAN tunnel itself.
Troubleshooting Flow for VXLAN Tunnel Issues
Caption: A logical workflow for troubleshooting VXLAN tunnel connectivity.
BGP and OSPF Routing
Question: My BGP neighbor relationship is stuck in the "Idle" or "Active" state. What should I do?
Answer:
A BGP session stuck in "Idle" or "Active" state indicates a problem with establishing the TCP session between the peers.
Troubleshooting Protocol: BGP Neighbor States
-
Verify IP Connectivity: Use the ping command to ensure there is basic IP reachability between the BGP neighbors. If you are using loopback interfaces for peering, make sure to source the ping from the loopback interface.
-
Check BGP Configuration:
-
Neighbor IP Address and AS Number: Double-check that the peer
as-number command is correctly configured on both routers. -
Update Source: If using loopback interfaces, ensure the peer
connect-interface LoopBack command is configured.
-
-
Check for Firewalls or ACLs: Ensure that no firewalls or access control lists are blocking TCP port 179 between the BGP neighbors.
-
eBGP Multihop: If the eBGP peers are not directly connected, you must configure peer
ebgp-max-hop .
Question: My OSPF neighbors are stuck in a "2-Way" state. Is this an error?
Answer:
Not necessarily. On broadcast network types (like Ethernet), OSPF routers only form a full adjacency with the Designated Router (DR) and Backup Designated Router (BDR). The adjacency with other routers (DRothers) will remain in a "2-Way" state. This is normal OSPF behavior.
However, if you expect a full adjacency and it's stuck in "2-Way", it could indicate a configuration mismatch.
Troubleshooting Protocol: OSPF Adjacency Issues
-
Verify Area ID: Both interfaces must be in the same OSPF area.
-
Check Timers: The Hello and Dead timers must match on both sides of the link.
-
Authentication: If using authentication, the key and authentication type must be identical.
-
Subnet Mask: The interfaces must be on the same subnet with the same subnet mask.
-
Network Type: Mismatched OSPF network types (e.g., one side configured as point-to-point and the other as broadcast) can prevent adjacency formation.
BGP Neighbor State Troubleshooting Flow
Caption: A step-by-step guide to troubleshooting BGP neighbor states.
FAQs
Q: What are some key performance metrics for the HPE 5945 switch series?
A: The HPE 5945 series offers high-performance switching for data center environments. Here are some of the key metrics:
| Feature | Performance Metric |
| Switching Capacity | Up to 2.56 Tbps |
| Throughput | Up to 1904 MPPS (Million Packets Per Second) |
| 40GbE Latency | Under 1µs |
| IRF Scalability | Up to 10 switches in a single fabric |
Q: What are some useful display commands for troubleshooting?
A: Here is a table of commonly used diagnostic commands:
| Command | Description |
| display irf | Shows the IRF topology and member status. |
| display vlan | Displays VLAN configuration and port membership. |
| display interface brief | Provides a summary of the status of all interfaces. |
| display ip routing-table | Shows the IP routing table. |
| display bgp peer | Displays the status of BGP peers. |
| display ospf peer | Shows the status of OSPF neighbors. |
| display vxlan | Provides information about VXLAN configurations. |
| display logbuffer | Shows the system log buffer. |
| display cpu-usage | Displays the CPU utilization of the switch. |
Q: Are there any known bugs I should be aware of?
A: Yes, like any complex networking device, there can be software bugs. For example:
-
A known issue exists in firmware release R6635 that can cause a slot to show up as "faulty" when forming an IRF stack with 100GbE interfaces. This is resolved in a later hotpatch (R6635H03) or subsequent general releases.
-
A cosmetic bug in release R6555 may cause the display fan command to not show "FanDirectionFault" even when the fan airflow direction is mismatched with the preferred direction. This is fixed in release R6607.
It is always recommended to consult the latest release notes for your firmware version for a comprehensive list of known issues and resolved bugs.
References
How to diagnose connectivity problems on an HPE 5945
This technical support center provides troubleshooting guides and frequently asked questions to help researchers, scientists, and drug development professionals diagnose and resolve connectivity problems on an HPE 5945 switch.
Troubleshooting Guides
This section offers step-by-step guidance for common connectivity issues.
General Connectivity Troubleshooting
Question: What is a systematic approach to troubleshooting a physical link connectivity issue on an HPE 5945 switch?
Answer:
A systematic approach to troubleshooting physical link connectivity ensures all potential causes are investigated. The following workflow can be used to diagnose and resolve these issues.
Caption: Logical workflow for troubleshooting connectivity.
FAQs
A list of frequently asked questions regarding connectivity issues on the HPE 5945.
Question: How do I check the status of an interface on the HPE 5945?
Answer: You can use the display interface brief command to get a summary of the status of all interfaces. To get detailed information for a specific interface, use the display interface
Question: What could be the cause of an interface repeatedly going up and down (flapping)?
Answer: Interface flapping can be caused by several factors:
-
Faulty Cables or Transceivers: A common cause of link flapping is a bad cable or a malfunctioning SFP/QSFP module.
-
Speed and Duplex Mismatches: If the speed and duplex settings are not consistent between the connected devices, it can lead to link instability. Some interfaces, like SFP28 ports on certain modules, may not support auto-negotiation, requiring manual configuration of speed and duplex.[2]
-
Spanning Tree Protocol (STP) Issues: A misconfigured STP can cause ports to enter a blocking state unexpectedly.
-
IRF (Intelligent Resilient Framework) Problems: In an IRF stack, link flapping on an IRF port can indicate a problem with the IRF link itself.[3]
-
Power Issues: Insufficient power to the switch or connected device can sometimes manifest as flapping interfaces.
Question: My switch is reporting MAC flaps. What does this mean and how can I troubleshoot it?
Answer: A MAC flap occurs when the switch learns the same MAC address on two different interfaces, causing it to repeatedly update its MAC address table. This can be a sign of a layer 2 loop in your network. However, in an IRF setup using BFD MAD (Multi-Active Detection) with management ports, MAC flapping on an intermediate device is expected behavior when the IRF stack splits if irf mac-address persistent always is configured.[4] If you are not using this specific IRF configuration, you should investigate your network for loops.
Question: I've connected my HPE 5945 to another switch, but the link won't come up. What should I check?
Answer: When connecting to another switch, especially a different model, ensure the following:
-
Speed and Duplex Compatibility: Verify that both switches are configured to operate at the same speed and duplex mode. For SFP28 ports on the HPE 5945, you may need to manually configure the speed and duplex settings as they may not support autonegotiation.[2]
-
Transceiver Compatibility: Ensure the transceivers used are compatible with both switches.
-
VLAN and Trunking Configuration: Check that the VLAN and trunking configurations are consistent on both ends of the link.
Question: How can I diagnose potential packet loss on my HPE 5945?
Answer: To diagnose packet loss, you can use the following commands:
-
display interface
: This command will show you detailed interface statistics, including input and output errors, CRC errors, and discards. -
display qos queue-statistics interface
: This can provide statistics on packets in different QoS queues, which can help identify if a specific class of traffic is being dropped. -
Network Quality Analyzer (NQA): For more advanced testing, you can configure NQA to send probes to a destination and measure packet loss, latency, and jitter.[5][6]
Experimental Protocols: Detailed Methodologies
Protocol 1: Verifying Interface Status and Counters
-
Objective: To check the physical and line protocol status of an interface and to inspect for any error counters.
-
Procedure: a. Access the switch's command-line interface (CLI).[7] b. Execute the command: display interface [interface-type interface-number]
- Example: display interface HundredGigE1/0/4[1] c. Analysis:
- Check the "Current state" and "Line protocol state". Both should be "UP".[1] If the state is "DOWN", investigate the physical layer (cabling, transceivers).
- Examine the input and output counters. A high number of "Input errors," "CRC," or "Output errors" can indicate a physical layer problem or a duplex mismatch.
Protocol 2: Checking for MAC Address Flapping
-
Objective: To identify if a MAC address is rapidly moving between different ports.
-
Procedure: a. Access the switch's CLI. b. Execute the command: display mac-address flapping c. Analysis:
- The output will show the flapping MAC address, the VLAN it belongs to, and the ports between which it is flapping.
- If flapping is detected, investigate the connected devices on the identified ports for a potential network loop.
- Note that MAC flapping can be expected behavior in certain IRF split scenarios.[4]
Data Presentation: Key Diagnostic Commands and Output
The following table summarizes essential display commands for troubleshooting connectivity on the HPE 5945.
| Command | Purpose | Key Information Provided |
| display interface brief | Provides a summary of the status of all interfaces. | Interface name, link state (Up/Down), speed, duplex. |
| display interface | Shows detailed information for a specific interface. | Status, protocol state, input/output rates, error counters (CRC, giants, etc.).[1] |
| display transceiver interface | Displays information about the transceiver module in a specific interface. | Transceiver type, wavelength, transfer distance, diagnostic information (temperature, voltage, Tx/Rx power). |
| display logbuffer | Shows the contents of the log buffer. | System events, including interface up/down transitions, errors, and warnings. |
| display stp brief | Provides a summary of the Spanning Tree Protocol status for all ports. | Port state (forwarding, blocking), role, and priority. |
| display link-aggregation summary | Shows a summary of all link aggregation groups. | Aggregation group number, working mode (static/dynamic), and status of member ports. |
| display mac-address | Displays the MAC address table. | MAC address, VLAN ID, associated port, and status (learned, static). |
| display irf | Shows the status of the IRF stack. | Member ID, role (master/standby), priority, and IRF port status. |
References
- 1. Reddit - The heart of the internet [reddit.com]
- 2. Connecting HPE 5945 and aruba 5406zl Switch does not work | Wired Intelligent Edge [airheads.hpe.com]
- 3. arubanetworking.hpe.com [arubanetworking.hpe.com]
- 4. support.hpe.com [support.hpe.com]
- 5. scribd.com [scribd.com]
- 6. arubanetworking.hpe.com [arubanetworking.hpe.com]
- 7. support.hpe.com [support.hpe.com]
Fine-Tuning QoS on HPE FlexFabric 5945: A Technical Guide for Researchers
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Quality of Service (QoS) settings on the HPE FlexFabric 5945 switch. Proper QoS configuration is critical in research environments to ensure that high-priority, latency-sensitive traffic from scientific instruments and critical data transfers are not impeded by other network activities.
Frequently Asked Questions (FAQs)
Q1: What is the fundamental approach to configuring QoS on the HPE FlexFabric 5945?
A1: The HPE FlexFabric 5945 utilizes a modular QoS configuration (MQC) approach.[1] This involves three core steps:
-
Traffic Classification: Identifying and categorizing traffic into different classes based on criteria such as IP address, protocol, or port number. This is achieved using the traffic classifier command.
-
Traffic Behavior: Defining the actions to be taken on each traffic class. This includes actions like marking, policing (rate limiting), or queuing. These are configured using the traffic behavior command.[1]
-
QoS Policy: Binding traffic classifiers with their corresponding traffic behaviors. This policy is then applied to an interface (port) or VLAN to enforce the QoS rules using the qos policy command.
Q2: How can I prioritize real-time data from a scientific instrument over bulk data transfers?
A2: You can achieve this by creating a QoS policy that places the real-time data into a high-priority queue. The HPE 5945 supports Strict Priority (SP) queuing, which services the highest priority queue before any other queue.[2]
Experimental Protocol: Prioritizing Real-Time Data
-
Identify Instrument Traffic: Determine the source IP address or a specific TCP/UDP port used by your scientific instrument.
-
Configure a Traffic Classifier:
-
Configure a Traffic Behavior for High Priority:
qos policy priority_research classifier instrument_data behavior high_priority
-
Apply the Policy to the Ingress Interface:
Q3: My large data transfers (e.g., genomics data) seem to be slow. How can I guarantee a minimum amount of bandwidth for them?
A3: To guarantee bandwidth for large data transfers, you can use Weighted Fair Queuing (WFQ) or Class-Based Queuing (CBQ) and assign a specific bandwidth percentage to the traffic class associated with your data transfers.
Q4: How can I verify that my QoS policy is actually working and that traffic is being classified correctly?
A4: You can use the display qos policy interface command to view statistics for a QoS policy applied to an interface. This will show you the number of packets that have matched the rules for each traffic class.
Troubleshooting Steps:
-
Enter the interface view of the port where the policy is applied.
-
Use the command: display qos policy interface
-
Examine the "Matched" packet count for your defined classifiers. If the count is zero or not increasing as expected, there may be an issue with your traffic classifier rules.
Troubleshooting Guides
Issue 1: High-priority traffic is being dropped during periods of network congestion.
Possible Cause: The buffer size allocated to the high-priority queue may be insufficient.
Troubleshooting Steps:
-
Examine Queue Statistics: Use the display qos queue-statistics interface command to check for packet drops in the queue corresponding to your high-priority traffic.
-
Adjust Buffer Allocation: You can manually configure the data buffer for different queues. It is recommended to enable the Burst feature for applications requiring larger buffer spaces. [1][3]3. Verify Queuing Method: Ensure that the interface is configured for Strict Priority (SP) queuing for your most critical traffic using the qos sp command in the interface view. [2] Issue 2: A QoS policy applied to an interface does not seem to have any effect.
Possible Causes:
-
The policy is applied in the wrong direction (inbound vs. outbound).
-
The traffic classifier rules are incorrect and are not matching the intended traffic.
-
The actions defined in the traffic behavior are not appropriate.
Troubleshooting Steps:
-
Verify Policy Application: Use display qos policy interface to confirm the policy is applied and in the correct direction.
-
Check Classifier Rules: Carefully review your traffic classifier configuration. Ensure that the source/destination IPs, ports, and protocols match the traffic you intend to classify.
-
Simulate and Test: If possible, generate test traffic that should match the classifier and monitor the packet statistics to see if they increase.
Quantitative Data Summary
The following table summarizes default QoS values and configurable parameters on the HPE FlexFabric 5945.
| Parameter | Default Value | Configurable Range | Relevant Commands |
| Interface Queuing Method | Byte-count WRR | SP, WFQ, WRR | qos sp, qos wrr, qos wfq |
| Number of Queues per Port | 8 | 2, 4, or 8 | qos queue-number |
| Local Precedence Levels | 8 (0-7) | 0-7 | remark local-precedence |
| DSCP Value | 0-63 | 0-63 | remark dscp |
Visualizations
QoS MQC Workflow
Caption: Modular QoS Configuration (MQC) logical workflow.
Priority Queuing vs. Weighted Fair Queuing
Caption: Comparison of SP and WFQ queuing behaviors.
References
HPE 5945 Switch Technical Support Center: Overheating and Cooling Solutions
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for overheating and cooling issues with the HPE 5945 switch series. The content is tailored for researchers, scientists, and drug development professionals who may be utilizing these switches in their lab environments.
Troubleshooting Guides
This section offers step-by-step instructions to diagnose and resolve common overheating problems.
Q1: My HPE 5945 switch is displaying high-temperature alerts. How can I troubleshoot this issue?
A1: Overheating can lead to performance degradation and hardware damage. Follow these steps to identify and resolve the root cause:
Experimental Protocol: Troubleshooting High-Temperature Alerts
-
Initial Assessment:
-
System Diagnostics:
-
Access the switch's command-line interface (CLI).
-
Execute the display environment command to check the internal temperature sensors. This command provides temperature readings for various components within the switch.
-
Execute the display fan command to verify the status and speed of the fan modules. Ensure all fans are reported as "Normal".
-
-
Log Analysis:
-
Check the switch's log files for any temperature-related error messages or warnings. Use the display logbuffer command to view the logs. Look for messages indicating high temperatures or fan failures.
-
-
Hardware Inspection:
-
Power down the switch.
-
Carefully remove and inspect the fan modules for any dust buildup or physical obstructions. Clean the fans gently with compressed air if necessary.
-
Ensure that all installed fan modules have the same airflow direction (either all power-to-port or all port-to-power). Mismatched airflow can significantly impede cooling.
-
Verify that the correct number of fan trays are installed as required for your specific HPE 5945 model.
-
-
Resolution and Monitoring:
-
After performing the above steps, power the switch back on.
-
Continuously monitor the temperature using the display environment command.
-
If the temperature remains high, consider the following:
-
Improving the data center or lab's overall cooling capacity.
-
Replacing any faulty fan modules.
-
Contacting HPE support for further assistance if the issue persists.
-
-
Q2: The display fan command shows a "Normal" state, but I suspect a cooling issue due to incorrect airflow. What should I do?
A2: There is a known software bug in some versions of the HPE 5945's firmware where the display fan command may not report a "FanDirectionFault" even when there is a mismatch between the installed fan airflow direction and the configured preferred direction.[3]
Experimental Protocol: Verifying Fan Airflow Direction
-
Identify Fan Module Type:
-
Physically inspect the fan modules installed in the switch. HPE fan modules typically have color-coded handles to indicate airflow direction (e.g., red for port-to-power and blue for power-to-port).
-
Consult the HPE 5945 documentation to confirm the color coding for your specific fan models.
-
-
Check Preferred Airflow Configuration:
-
In the switch's CLI, use the display fan command to view the "Prefer Airflow Direction".[3]
-
-
Compare and Correct:
-
Ensure that the actual airflow direction of the installed fan modules matches the configured preferred direction.
-
If there is a mismatch, you can either:
-
Replace the fan modules with ones that match the configured direction.
-
Change the preferred airflow direction using the fan prefer-direction command. Note: This should be done with a clear understanding of your data center's cooling design (hot aisle/cold aisle layout).
-
-
-
Verify Resolution:
-
Even if the display fan state remains "Normal", physically verify that the air is being exhausted from the hot aisle side of your rack setup.
-
Monitor the switch's temperature using the display environment command to ensure it remains within the optimal range.
-
Frequently Asked Questions (FAQs)
Q1: What is the recommended operating temperature for the HPE 5945 switch?
A1: The recommended operating temperature range for the HPE 5945 switch is 0°C to 45°C (32°F to 113°F).[1] Operating the switch outside of this range can lead to instability and may void the warranty.
Q2: What happens if the HPE 5945 switch overheats?
A2: If the switch's internal temperature exceeds the predefined thresholds, it may trigger a thermal shutdown to prevent permanent damage to the components. You may observe performance issues, network connectivity problems, or unexpected reboots before a shutdown occurs.
Q3: How many fan modules are required for the HPE 5945 switch?
A3: The number of required fan modules depends on the specific HPE 5945 model. It is crucial to have all fan slots populated with functioning fan modules of the same airflow direction to ensure proper cooling.
Q4: Can I mix fan modules with different airflow directions?
A4: No, you should not mix fan modules with different airflow directions (power-to-port and port-to-power) in the same chassis. This will create air circulation conflicts and significantly reduce the cooling efficiency, leading to overheating.
Q5: What are some best practices for ensuring optimal cooling for my HPE 5945 switch in a lab environment?
A5:
-
Maintain a Hot Aisle/Cold Aisle Layout: Arrange your server racks in a way that separates the cold air intake (front of the racks) from the hot air exhaust (back of the racks).
-
Ensure Proper Airflow: Do not block the air vents of the switch. Ensure there is sufficient space around the switch for air to circulate freely.
-
Use Blanking Panels: Install blanking panels in unused rack spaces to prevent hot exhaust air from recirculating back to the cold air intakes.
-
Monitor Ambient Temperature: Regularly monitor the ambient temperature of your lab or data center to ensure it stays within the recommended range.
-
Regular Maintenance: Periodically inspect and clean the fan modules to remove any dust and debris that could impede airflow.
Data Presentation
Table 1: HPE 5945 Switch Thermal Specifications
| Parameter | Value |
| Operating Temperature | 0°C to 45°C (32°F to 113°F) |
| Storage Temperature | -40°C to 70°C (-40°F to 158°F) |
| Operating Humidity | 10% to 90% (non-condensing) |
| Storage Humidity | 5% to 95% (non-condensing) |
Table 2: Cooling Solution Comparison
| Cooling Solution | Effectiveness | Best For |
| Standard Front-to-Back/Back-to-Front Airflow | High, when implemented correctly in a hot aisle/cold aisle layout. | Most standard data center and lab environments. |
| Liquid Cooling (Direct-to-Chip/Immersion) | Very High, offers superior heat dissipation for high-density computing. | High-performance computing clusters and environments with high ambient temperatures. |
| In-Row Cooling | High, provides targeted cooling for specific rows of racks. | High-density racks or to supplement existing room-level cooling. |
Visualizations
Caption: Troubleshooting workflow for HPE 5945 switch overheating issues.
References
Validation & Comparative
Network Infrastructure for Modern Research: A Comparative Analysis of HPE FlexFabric 5945 and Cisco Nexus 9000 Series
For researchers, scientists, and drug development professionals, the network is the backbone of discovery. The rapid movement of massive datasets from sequencers, microscopes, and other instruments to high-performance computing (HPC) clusters and storage systems is critical. In this guide, we provide an objective comparison of two prominent data center switching platforms, the HPE FlexFabric 5945 and the Cisco Nexus 9000 series, to aid in the selection of a network infrastructure that can accelerate research workflows.
Executive Summary
Both the HPE FlexFabric 5945 and the Cisco Nexus 9000 series are powerful switching platforms capable of meeting the demands of modern research environments. The HPE FlexFabric 5945 series is a high-density, ultra-low-latency switch family well-suited for aggregation or server access layers in large enterprise data centers.[1] The Cisco Nexus 9000 series is a versatile portfolio of fixed and modular switches designed for exceptional throughput and scalability, particularly in leaf-spine architectures.
The choice between the two platforms will likely depend on specific priorities. The HPE FlexFabric 5945, with its Intelligent Resilient Framework (IRF) technology, offers a simplified management paradigm by allowing multiple switches to be configured and managed as a single logical device.[2][3] The Cisco Nexus 9000 series, with its mature and widely deployed Virtual Port Channel (vPC) technology, provides a robust and highly available architecture with independent control planes on each switch.[4][5] For environments prioritizing a simplified, unified management experience, the HPE FlexFabric 5945 with IRF presents a compelling option. For those who prefer the control plane isolation and granular configuration of a more traditional dual-switch setup, the Cisco Nexus 9000 with vPC is a strong contender.
Performance and Scalability
In research and drug development, performance is paramount. The ability to handle large, "elephant" flows of data from genomic sequencers or imaging platforms without packet loss, coupled with low latency for HPC clusters, is essential.
Quantitative Data Summary
| Feature | HPE FlexFabric 5945 (Representative Models) | Cisco Nexus 9000 Series (Representative Models) |
| Switching Capacity | Up to 6.4 Tbps[6] | Up to 60 Tbps (Modular) |
| Throughput | Up to 2024 Mpps[6] | Varies by model |
| Latency | < 1 µs (64-byte packets)[6] | Varies by model |
| Port Densities | 48 x 25G SFP28, 8 x 100G QSFP28; 32 x 100G QSFP28[6] | Wide range of 10/25/40/100/400GbE options |
| MAC Address Table Size | 288K Entries[6] | Varies by model |
| IPv4/IPv6 Routing Table Size | 324K/162K Entries[6] | Varies by model |
| Packet Buffer Size | 16MB / 32MB[6] | Varies by model |
Note: The specifications for the Cisco Nexus 9000 series vary significantly across a wide range of models. The table presents representative data for comparison.
Key Performance Features
RDMA over Converged Ethernet (RoCEv2): Both the HPE FlexFabric 5945 and the Cisco Nexus 9000 series support RoCEv2, a critical technology for modern research environments.[7][8] RoCEv2 allows for Remote Direct Memory Access over an Ethernet network, enabling data to be transferred directly between the memory of servers without involving the CPU. This significantly reduces latency and CPU overhead, which is highly beneficial for HPC clusters and high-speed storage access.[9][10]
Large Data Flows: Research environments are characterized by the transfer of large datasets. Both switch families are designed to handle these "elephant flows" efficiently. The HPE FlexFabric 5945 boasts a switching capacity of up to 2.56 Tb/s and throughput of up to 1904 MPPS for data-intensive environments.[11] Cisco has published test reports on the Nexus 9000 series demonstrating zero frame loss in tests covering unicast and multicast traffic across all ports.[12]
Multicast Performance: Multicast is often used in research for one-to-many data distribution. The Cisco Nexus 9000 series has been tested to show loss-free performance when forwarding to a large number of IP multicast routes.[12] The HPE FlexFabric 5945 also offers robust support for multicast protocols, including PIM dense and sparse modes.[11]
High Availability and Resilience
Uninterrupted operation is crucial in research, where long-running experiments and computations can be ruined by network downtime. Both HPE and Cisco offer mature high-availability solutions.
HPE Intelligent Resilient Framework (IRF)
HPE's IRF technology allows up to nine HPE switches to be interconnected and virtualized into a single logical device.[2][3][13] This "virtual switching fabric" is managed through a single IP address, simplifying network configuration and operations.[2][3] In an IRF setup, one switch acts as the master, handling the control plane, while the other members act as subordinates. If the master switch fails, a subordinate switch is quickly elected as the new master, providing rapid convergence and high availability.[3] IRF can be configured in a daisy-chain or a more resilient ring topology.[2]
Cisco Virtual Port Channel (vPC)
Cisco's vPC technology allows links that are physically connected to two different Cisco Nexus switches to appear as a single port channel to a third device, such as a server or another switch.[4][5] Unlike IRF, where there is a single control plane, in a vPC configuration, each Nexus switch maintains its own independent control plane.[5] This provides a high degree of resilience, as the failure of one switch's control plane does not affect the other. vPC provides a loop-free topology and utilizes all available uplink bandwidth.[4]
Architectural Comparison
| Feature | HPE Intelligent Resilient Framework (IRF) | Cisco Virtual Port Channel (vPC) |
| Control Plane | Single logical control plane for the entire fabric.[2] | Independent control planes on each peer switch.[5] |
| Management | Single IP address for managing the entire stack of switches.[2][3] | Each switch is managed and configured independently.[5] |
| Topology | Daisy-chain or ring topology for interconnecting switches.[2] | Peer-link connects the two vPC peer switches.[5] |
| Failure Domain | Failure of the master switch triggers an election for a new master. | Failure of one switch does not impact the control plane of the peer. |
| Spanning Tree Protocol | Replaces the need for Spanning Tree Protocol between the switches in the IRF fabric.[2] | Eliminates Spanning Tree Protocol blocked ports between the vPC peers.[4] |
Management and Automation
For research environments that may not have large, dedicated networking teams, ease of management and automation are critical.
HPE Comware 7
The HPE FlexFabric 5945 runs on Comware 7, a modular operating system. It offers a familiar command-line interface (CLI) for manual configuration. For automation, HPE provides solutions like the HPE IMC Orchestrator and Analyzer to simplify network management and operations.
Cisco NX-OS
The Cisco Nexus 9000 series runs on NX-OS, a robust and feature-rich data center operating system. NX-OS provides extensive automation capabilities through its open APIs and support for tools like Ansible and Python. Cisco also offers the Nexus Dashboard, a centralized management console for network monitoring and automation.
Network Analytics and Telemetry
Understanding network performance and quickly identifying bottlenecks is crucial for maintaining a high-performance research infrastructure.
HPE FlexFabric Network Analytics: The HPE FlexFabric 5945 includes the HPE FlexFabric Network Analytics solution, which provides real-time telemetry analysis and insights into data center network operations, including the detection of microbursts.[11]
Cisco Nexus Telemetry and Data Broker: The Cisco Nexus 9000 series offers advanced telemetry capabilities.[14] The Cisco Nexus Dashboard provides visibility into network health and performance.[15] Additionally, Cisco offers the Nexus Data Broker solution for aggregating and brokering network traffic for monitoring and analysis.[16][17]
Experimental Protocols
While direct comparative performance data is not publicly available, a comprehensive evaluation of these switches in a research environment would involve a series of well-defined experiments. The following outlines a potential experimental protocol for testing these switches.
Objective
To evaluate the performance of the HPE FlexFabric 5945 and a comparable Cisco Nexus 9000 series switch under workloads representative of a research and drug development environment.
Experimental Setup
-
Testbed: A controlled environment with two switches of each vendor configured in a high-availability topology (IRF for HPE, vPC for Cisco).
-
Servers: A minimum of four high-performance servers with 100GbE network interface cards (NICs) capable of supporting RoCEv2.
-
Traffic Generator: A dedicated traffic generation appliance (e.g., Ixia or Spirent) or software-based tools (e.g., iperf3, fio) capable of generating various traffic patterns.
-
Monitoring: Network monitoring tools to capture performance metrics such as throughput, latency, jitter, and packet loss.
Key Experiments
-
Large Data Transfer (Elephant Flow) Performance:
-
Methodology: Generate sustained, high-bandwidth, single-stream TCP traffic between two servers through the switch fabric. Vary the packet size and measure the maximum achievable throughput.
-
Success Criteria: Sustained line-rate throughput with minimal packet loss.
-
-
Low-Latency Inter-Server Communication (RoCEv2 Performance):
-
Methodology: Utilize RoCEv2-enabled applications or benchmarks (e.g., rping) to measure the round-trip latency between two servers. Test with various message sizes.
-
Success Criteria: Consistently low latency in the single-digit microsecond range.
-
-
Multicast Data Distribution Performance:
-
Methodology: Configure a multicast sender to transmit a high-bandwidth data stream to multiple receivers. Measure the throughput and latency at each receiver.
-
Success Criteria: Consistent throughput and low latency across all receivers with no packet loss.
-
-
High-Availability Failover Testing:
-
Methodology: While running a continuous data transfer, simulate a failure of one of the switches in the high-availability pair. Measure the time it takes for the network to converge and for traffic to resume flowing.
-
Success Criteria: Minimal traffic disruption and a rapid convergence time (sub-second).
-
Visualizations
Research Data Workflow
Caption: A typical research data workflow.
High-Availability Architectures
Caption: HPE IRF vs. Cisco vPC high-availability.
Management Framework Comparison
Caption: A logical comparison of management frameworks.
References
- 1. support.hpe.com [support.hpe.com]
- 2. medium.com [medium.com]
- 3. blog.vlcm.com [blog.vlcm.com]
- 4. Virtual Port Channels > Port Channels and vPCs | Cisco Press [ciscopress.com]
- 5. What is Cisco vPC (Virtual Port Channel)? [packetcoders.io]
- 6. support.hpe.com [support.hpe.com]
- 7. andovercg.com [andovercg.com]
- 8. assets.ctfassets.net [assets.ctfassets.net]
- 9. RDMA over Converged Ethernet - RoCEv2 on Cisco Nexus 9300 • AboutNetworks.net [aboutnetworks.net]
- 10. orhanergun.net [orhanergun.net]
- 11. support.hpe.com [support.hpe.com]
- 12. Test Reports Show Nexus 9000 Data Center Switches are Superior to Competitors - Cisco Blogs [blogs.cisco.com]
- 13. arubanetworking.hpe.com [arubanetworking.hpe.com]
- 14. re-solution.co.uk [re-solution.co.uk]
- 15. ciscolive.com [ciscolive.com]
- 16. community.cisco.com [community.cisco.com]
- 17. m.youtube.com [m.youtube.com]
A Head-to-Head Battle for Network Supremacy: HPE 5945 vs. The Competition
In the high-stakes world of research and drug development, where massive datasets and computationally intensive analyses are the norm, the underlying network infrastructure is a critical determinant of success. For scientists and researchers, a high-performance, low-latency network is not a luxury—it is an absolute necessity. This guide provides a detailed performance comparison of the HPE FlexFabric 5945 switch series with its key competitors, the Cisco Nexus 9300-EX series and the Arista 7050X3 series. The analysis is based on publicly available specifications and, where possible, independent performance benchmarks.
Executive Summary
The HPE 5945, Cisco Nexus 9300-EX, and Arista 7050X3 are all formidable contenders in the data center switching arena, each offering high port densities and impressive switching capacities. The HPE 5945 series is positioned as a high-density, ultra-low-latency switch ideal for aggregation or server access layers in large enterprise data centers.[1][2][3] Cisco's Nexus 9300-EX series is a popular choice for data center environments, known for its robust feature set and performance. Arista's 7050X3 series is also a strong competitor, lauded for its low latency and consistent performance.
While direct, independent, third-party RFC 2544 benchmark reports for the HPE 5945 were not publicly available at the time of this writing, this guide will compare the manufacturer-stated specifications and reference available performance data for similar switch models to provide a comprehensive overview.
Performance Specifications at a Glance
A summary of the key performance metrics for the HPE 5945 and its primary competitors is presented below. It is important to note that these figures are based on manufacturer datasheets and may vary depending on the specific model, configuration, and traffic patterns.
| Feature | HPE FlexFabric 5945 (JQ074A) | Cisco Nexus 93180YC-EX | Arista 7050SX3-48YC12 |
| Switching Capacity | Up to 6.4 Tbps[4] | Up to 3.6 Tbps | Up to 4.8 Tbps[5] |
| Forwarding Rate | Up to 2,024 Mpps | Up to 2.6 Bpps | 2 Bpps |
| Port Configuration | 48 x 10/25GbE SFP28, 8 x 100GbE QSFP28 | 48 x 1/10/25G SFP+ & 6 x 40/100G QSFP28 | 48 x 1/10/25G SFP+ & 12 x 40/100G QSFP28 |
| Latency | < 1 µs (64-byte packets) | As low as 800 nanoseconds | From 800 ns port to port |
| MAC Address Table Size | 288K Entries | 512,000 | 288K (shared) |
| Buffer Size | Not specified | 40 MB | 32 MB (fully shared) |
Experimental Protocols: The Gold Standard of Network Testing
To ensure objective and repeatable performance evaluation, the networking industry relies on standardized testing methodologies. The most widely recognized of these is the RFC 2544 suite of tests, developed by the Internet Engineering Task Force (IETF). These tests provide a framework for measuring key performance characteristics of network interconnect devices like switches.
A typical RFC 2544 testing workflow involves the following key tests:
-
Throughput: This test determines the maximum rate at which the switch can forward frames without any loss. The test is performed for various frame sizes to understand the switch's performance under different traffic conditions.
-
Latency: Latency measures the time it takes for a frame to travel from the source port to the destination port of the switch. This is a critical metric for applications that require near-real-time data processing.
-
Frame Loss Rate: This test measures the percentage of frames that are dropped by the switch at various load levels. It helps to understand how the switch behaves under congestion.
-
Back-to-Back Frames (Burst Absorption): This test evaluates the switch's ability to handle bursts of traffic by sending a continuous stream of frames with minimal inter-frame gaps. This is crucial for environments with bursty traffic patterns, common in research and scientific computing.
The following diagram illustrates a typical RFC 2544 testing setup:
Logical Decision Flow for Switch Selection
Choosing the right switch for a research environment depends on a variety of factors beyond raw performance numbers. The following decision tree illustrates a logical approach to selecting a switch based on specific needs.
In-Depth Performance Comparison
While a direct RFC 2544 report for the HPE 5945 is elusive, we can infer its potential performance based on its specifications and compare them to what is known about its competitors. A Miercom report on the Cisco Catalyst 9500X series, a different but related Cisco product line, demonstrated line-rate throughput for various packet sizes in RFC 2544 based tests. This suggests that modern high-performance switches from established vendors are capable of meeting their theoretical maximums under ideal test conditions.
The HPE 5945 boasts a very high switching capacity of up to 6.4 Tbps, which is significantly higher than the listed specification for the Cisco Nexus 93180YC-EX (3.6 Tbps) and the Arista 7050SX3-48YC12 (4.8 Tbps). This suggests that the HPE 5945 may be better suited for highly aggregated environments with a large number of high-bandwidth servers.
In terms of latency, all three vendors claim sub-microsecond performance, which is critical for latency-sensitive applications common in scientific computing and financial modeling. Arista has historically been a strong performer in low-latency switching, and their datasheets for the 7050X3 series explicitly state latency from 800 nanoseconds. The HPE 5945's claim of less than 1 microsecond for 64-byte packets is also very competitive.
Conclusion
The HPE 5945, Cisco Nexus 9300-EX, and Arista 7050X3 are all highly capable switches that can serve as the backbone of a high-performance research network. The choice between them will likely come down to specific requirements around switching capacity, existing vendor relationships, and budget.
For environments requiring the absolute highest switching capacity in a single chassis, the HPE 5945 appears to have a significant advantage based on its specifications. However, without independent, third-party performance benchmarks, it is difficult to definitively state how it would perform against its competitors in real-world scenarios.
Researchers and IT professionals in drug development and other scientific fields are encouraged to engage with all three vendors to obtain detailed performance data and, if possible, conduct their own proof-of-concept testing using standardized methodologies like RFC 2544. This will ensure that the chosen networking infrastructure can meet the demanding requirements of today's and tomorrow's research challenges.
References
A Researcher's Guide to 100GbE Switching: Comparing the HPE 5945 and Its Peers
In the demanding environments of scientific research and drug development, the performance of the underlying network infrastructure is paramount. High-throughput data analysis, large-scale simulations, and collaborative research efforts all rely on a network that can handle massive datasets with minimal latency. This guide provides an objective comparison of the HPE 5945 100GbE switch with prominent alternatives from Arista, Cisco, and Juniper, focusing on key performance metrics. The information is intended for researchers, scientists, and IT professionals in the life sciences sector to make informed decisions about their high-performance networking needs.
High-Level Performance Comparison
The following table summarizes the key quantitative specifications of the HPE 5945 and its competitors, based on publicly available datasheets. These figures provide a baseline for understanding the raw capabilities of each switch. It is important to note that real-world performance can vary based on network configuration, traffic patterns, and the specific features enabled.
| Feature | HPE FlexFabric 5945 (JQ077A) | Arista 7060CX-32S | Cisco Nexus 93180YC-FX | Juniper QFX5200-32C |
| Switching Capacity | 6.4 Tbps[1] | 6.4 Tbps[2] | 3.6 Tbps[3][4] | 6.4 Tbps[5] |
| Forwarding Rate | Up to 2024 Mpps | 3.3 Bpps | 1.4 Bpps | 3.2 Bpps |
| Port-to-Port Latency | < 1 µs | As low as 450ns | < 1 µs | As low as 420ns |
| Packet Buffer | 32 MB | 16 MB | 40 MB | 16 MB |
| Power Consumption (Max) | 650W | Not specified in datasheet | 425W | 480W |
| Ports | 32 x 100GbE QSFP28 | 32 x 100GbE QSFP28, 2 x 10GbE SFP+ | 48 x 10/25GbE SFP28, 6 x 40/100GbE QSFP28 | 32 x 100GbE QSFP28 |
Experimental Protocols for Performance Benchmarking
To provide a framework for evaluating the performance of these switches in a laboratory setting, we outline a detailed methodology based on the industry-standard RFC 2544 testing procedures. These tests are designed to measure the fundamental performance characteristics of a network device.
1. Testbed Setup:
A typical testbed for evaluating a 100GbE switch, referred to as the Device Under Test (DUT), involves a high-performance network traffic generator and analyzer, such as those from Spirent or Ixia (Keysight).
-
Connectivity: The traffic generator's ports are connected to the DUT's ports using appropriate 100GbE optical transceivers and cables. For a comprehensive test, multiple ports on the DUT should be tested simultaneously to assess its aggregate performance.
-
Configuration: The DUT is configured with a basic Layer 2 or Layer 3 forwarding setup. Any advanced features that are not being specifically tested, such as Quality of Service (QoS) or complex Access Control Lists (ACLs), should be disabled to measure the baseline forwarding performance. The traffic generator is configured to create and send specific traffic flows and to measure key performance indicators.
2. Throughput Test:
-
Objective: To determine the maximum rate at which the DUT can forward frames without any loss.
-
Methodology:
-
A stream of frames of a fixed size is sent from the traffic generator to the DUT at a specific rate.
-
The traffic generator counts the number of frames forwarded by the DUT.
-
If no frames are lost, the sending rate is increased, and the test is repeated.
-
If frame loss is detected, the sending rate is decreased.
-
This iterative process continues to pinpoint the maximum forwarding rate at which no frames are dropped.
-
This test is repeated for various standard frame sizes (e.g., 64, 128, 256, 512, 1024, 1280, and 1518 bytes) to understand the switch's performance across different traffic profiles.
-
3. Latency Test:
-
Objective: To measure the time delay a frame experiences as it traverses the DUT.
-
Methodology:
-
The throughput for a specific frame size is first determined using the throughput test methodology.
-
A stream of frames of that size is then sent to the DUT at the determined maximum throughput rate.
-
The traffic generator sends a special "timestamped" frame and measures the time it takes to receive it back after being forwarded by the DUT.
-
This process is repeated multiple times to calculate an average latency value.
-
The test is conducted for various frame sizes to assess how latency is affected by packet size.
-
4. Frame Loss Rate Test:
-
Objective: To determine the percentage of frames that are dropped by the DUT at various load conditions.
-
Methodology:
-
A stream of frames of a fixed size is sent to the DUT at a rate exceeding its determined throughput (e.g., 100% of the line rate).
-
The number of transmitted and received frames is counted over a specific duration to calculate the percentage of frame loss.
-
The sending rate is then reduced in increments, and the test is repeated to understand the frame loss characteristics at different levels of congestion.
-
Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the performance testing process described above.
Caption: A logical workflow for 100GbE switch performance testing.
Conclusion
The selection of a 100GbE switch for research and drug development environments requires careful consideration of performance, port density, and power consumption. The HPE 5945, with its high switching capacity and low latency, presents a strong option. However, competitors from Arista, Cisco, and Juniper also offer compelling features. For organizations with stringent performance requirements, conducting in-house testing based on standardized methodologies like RFC 2544 is highly recommended to validate vendor-provided specifications and ensure the chosen solution meets the unique demands of their scientific workloads.
References
A Comparative Analysis of Real-World Latency for High-Performance Data Center Switches
For researchers, scientists, and drug development professionals, the speed and efficiency of data transfer are critical for handling large datasets and complex computational workloads. In high-performance computing (HPC) environments, the network switch is a cornerstone of performance, with low latency being a paramount requirement. This guide provides a comparative overview of the advertised latency of the HPE FlexFabric 5945 and several key alternatives, supported by a detailed experimental protocol for real-world latency testing.
Performance Comparison: Advertised Latency
The following table summarizes the manufacturer-advertised latency for the HPE FlexFabric 5945 and competing switches from Cisco, Arista, and Juniper. It is important to note that these figures represent ideal conditions and may not reflect performance under real-world, high-traffic scenarios.
| Switch Model | Advertised Latency |
| HPE FlexFabric 5945 | < 1 µs (64-byte packets)[1] |
| Cisco Nexus 93180YC-EX | Less than 1 microsecond[2][3] |
| Arista 7050X3 Series | As low as 800 nanoseconds |
| Juniper QFX5120 Series | As low as 800 nanoseconds |
While the advertised specifications provide a baseline, true performance can only be assessed through rigorous, real-world testing.
Experimental Protocols for Latency Measurement
To provide a framework for objective performance evaluation, a standardized testing methodology is essential. The following protocol is based on the principles outlined in IETF RFC 2544, "Benchmarking Methodology for Network Interconnect Devices," a widely accepted industry standard for testing network device performance.
Objective
To measure the port-to-port latency of a network switch under various load conditions and frame sizes. Latency is defined as the time interval starting when the last bit of the input frame reaches the input port and ending when the first bit of the output frame is seen on the output port.
Equipment
-
Device Under Test (DUT): The network switch to be tested (e.g., HPE FlexFabric 5945).
-
Traffic Generator/Analyzer: A specialized hardware device capable of generating and analyzing network traffic at line rate with high precision (e.g., Spirent TestCenter, Keysight Ixia).
-
Cabling: High-quality, certified cables appropriate for the port speeds being tested.
Methodology
-
Test Setup:
-
Connect two ports of the traffic generator/analyzer to two ports on the DUT. One port will act as the transmitter and the other as the receiver.
-
Ensure that the DUT is configured with a basic, clean configuration to minimize any processing overhead not related to forwarding. Disable any features not essential for basic packet forwarding, such as spanning tree protocol, IGMP snooping, etc., unless the impact of these features is the subject of the test.
-
The traffic generator/analyzer should be configured to generate a stream of test frames.
-
-
Test Parameters:
-
Frame Sizes: Conduct tests with a range of frame sizes to understand the switch's performance with different types of traffic. Standard frame sizes for testing often include 64, 128, 256, 512, 1024, and 1518 bytes.
-
Load: Perform latency measurements at various traffic loads, typically expressed as a percentage of the theoretical maximum line rate for the given port speed (e.g., 10%, 50%, 80%, 100%).
-
Traffic Flow: For a simple point-to-point latency test, a unidirectional traffic flow from the transmitting port to the receiving port is sufficient.
-
-
Test Execution:
-
For each combination of frame size and load, the traffic generator sends a stream of frames through the DUT.
-
The analyzer measures the time it takes for each frame to traverse the switch. This is typically done by timestamping the frames upon transmission and reception.
-
The test should be run for a sufficient duration to ensure stable and repeatable results. RFC 2544 suggests a minimum of 20 trials for each test, with the average value being reported.
-
-
Data Collection and Analysis:
-
The primary metric to be collected is the average latency for each test run.
-
It is also valuable to record minimum and maximum latency values to understand the jitter (variation in latency).
-
The results should be tabulated, showing the latency for each frame size at each load level.
-
Visualizing the Testing Workflow
The following diagram illustrates the logical workflow of a typical network switch latency test.
Caption: A logical workflow for network switch latency testing.
Conclusion
While manufacturer-provided specifications offer a glimpse into the potential performance of a network switch, they are not a substitute for independent, real-world testing. For research and drug development environments where data integrity and processing speed are paramount, a rigorous and standardized testing methodology is crucial for selecting the right networking hardware. The HPE FlexFabric 5945, along with its competitors from Cisco, Arista, and Juniper, are all designed for high-performance, low-latency applications. The choice among them should be guided by empirical data derived from a testing protocol similar to the one outlined in this guide. This will ensure that the selected networking infrastructure can meet the demanding requirements of modern scientific research.
References
A Comparative Guide to High-Performance Networking Switches for Scientific Research
For Researchers, Scientists, and Drug Development Professionals
In the data-intensive landscape of modern scientific research, the network infrastructure is a critical component that can dictate the pace of discovery. From genomics sequencing to cryo-electron microscopy (cryo-EM) and high-throughput drug screening, the ability to move and process massive datasets quickly and reliably is paramount. This guide provides a comparative analysis of the HPE 5945 switch series and its alternatives, offering a resource for researchers, scientists, and drug development professionals to make informed decisions about their networking infrastructure.
Executive Summary
The HPE 5945 is a high-density, ultra-low-latency switch designed for demanding data center environments, making it a potential candidate for scientific computing clusters. This guide compares its technical specifications against other prominent high-performance switches: the NVIDIA Mellanox Spectrum-2 MSN3700, the Arista 7050X series, and the Dell PowerSwitch Z and S-series.
While direct case studies of the HPE 5945 in scientific research environments are not publicly available, this comparison focuses on the key performance metrics and features that are crucial for handling large-scale scientific data. These include switching capacity, throughput, latency, and power efficiency. The selection of an appropriate switch will ultimately depend on the specific workload characteristics, budget, and existing infrastructure of the research environment.
Performance Comparison
The following tables summarize the key quantitative data for the HPE 5945 and its alternatives, based on publicly available datasheets and specifications.
Table 1: Core Performance Metrics
| Feature | HPE FlexFabric 5945 (JQ074A) | NVIDIA Mellanox Spectrum-2 MSN3700 | Arista 7050SX3-48YC8 | Dell PowerSwitch Z9864F-ON |
| Switching Capacity | 6.4 Tbps[1] | 12.8 Tbps[2] | 4 Tbps[3] | 51.2 Tbps (half duplex)[4] |
| Throughput | Up to 2024 Mpps[1] | 8.33 Bpps | - | 20.3 Bpps |
| Latency | < 1 µs (64-byte packets) | 425 ns | From 800 ns | Sub-700 ns |
| Packet Buffer | - | 42 MB | 32 MB | 165.2 MB |
Table 2: Port Configuration and Power
| Feature | HPE FlexFabric 5945 (JQ074A) | NVIDIA Mellanox Spectrum-2 MSN3700 | Arista 7050SX3-48YC8 | Dell PowerSwitch Z9864F-ON |
| Port Configuration | 48 x 25GbE SFP28, 8 x 100GbE QSFP28 | 32 x 200GbE QSFP56 | 48 x 25GbE SFP, 8 x 100GbE QSFP | 64 x 800GbE OSFP112, 2 x 10GbE SFP+ |
| Power Consumption (Max) | 650W | - | - | 1500W |
| Form Factor | 1RU | 1RU | 1RU | 2RU |
Experimental Protocols: A Methodological Overview
Network Performance Benchmarking (based on RFC 2544 & RFC 2889)
A standardized method for evaluating the performance of network switches is defined by the Internet Engineering Task Force (IETF) in RFC 2544 and RFC 2889. These documents outline a series of tests to measure key performance indicators.
Key Tests:
-
Throughput: The maximum rate at which the switch can forward frames without any loss. This is a critical metric for large data transfers in genomics and cryo-EM.
-
Latency: The time it takes for a frame to travel from the source to the destination through the switch. Low latency is essential for applications requiring real-time data processing and analysis.
-
Frame Loss Rate: The percentage of frames that are not forwarded by the switch, typically measured at various load levels. A high frame loss rate can significantly degrade application performance.
-
Back-to-Back Frames: This test measures the switch's ability to handle bursts of traffic without dropping frames. This is relevant for scenarios with intermittent, high-intensity data generation, such as from a sequencing instrument.
Testing Tools:
-
iPerf: A widely used open-source tool for measuring network bandwidth and performance between two endpoints. It can be used to generate TCP and UDP traffic to test throughput and jitter.
A typical test setup would involve connecting two high-performance servers to the switch under test and using a tool like iPerf to generate traffic and measure performance. The tests should be repeated with various frame sizes to understand the switch's performance characteristics under different conditions.
Visualizing Workflows and Methodologies
To better understand the context in which these high-performance switches operate, the following diagrams, generated using Graphviz, illustrate a generic genomics data analysis workflow, a cryo-EM data processing pipeline, and a network performance testing setup.
Conclusion
The HPE 5945, with its high throughput and low latency, presents a capable option for scientific research environments on paper. However, the lack of publicly available case studies in this specific domain makes it difficult to assess its real-world performance against competitors like NVIDIA, Arista, and Dell, which have a more established presence in high-performance computing.
Researchers and IT professionals in scientific domains should prioritize switches with high switching capacity, low latency, and a sufficient number of high-speed ports to handle the massive data volumes characteristic of modern research. When possible, in-house performance testing using standardized methodologies is highly recommended to validate a switch's suitability for specific workloads. The diagrams provided offer a conceptual framework for understanding the data flow in key research applications and how to approach performance evaluation.
References
A Head-to-Head Comparison of High-Performance Switches for Data-Intensive Research
In the demanding environments of scientific research and drug development, the network infrastructure is the backbone of discovery. High-throughput data from genomics, proteomics, and high-resolution imaging requires a network that can handle massive datasets with minimal latency and maximum reliability. This guide provides a detailed comparison of the HPE 5945 switch series with two prominent alternatives: the Arista 7050X3 series and the Cisco Nexus 9300 series. The analysis focuses on key performance metrics critical for research applications, offering an objective, data-driven overview to inform purchasing decisions.
Performance Specifications at a Glance
The following table summarizes the key quantitative specifications for the HPE 5945, Arista 7050X3, and Cisco Nexus 9300-EX/FX series switches. These metrics are crucial for evaluating the raw performance capabilities of each platform in a data-intensive research setting.
| Feature | HPE FlexFabric 5945 | Arista 7050X3 Series | Cisco Nexus 9300-EX/FX Series |
| Max Switching Capacity | Up to 6.4 Tbps[1][2] | Up to 6.4 Tbps[3] | Up to 7.2 Tbps[4] |
| Max Forwarding Rate | Up to 2024 Mpps[1][2] | Up to 2 Bpps[3] | Up to 2.8 Bpps[4] |
| Latency | < 1 µs (64-byte packets)[1][2] | From 800 ns[3][5][6] | 1 - 2 µs[2] |
| Port Options | 48x10/25GbE & 8x100GbE; 32x100GbE; Modular 2/4-slot options[3][5] | 32x100GbE; 48x25GbE & 12x100GbE; 96x25GbE & 8x100GbE[5][7] | 48x1/10/25GbE & 6x40/100GbE; 36x40/100GbE[4][8] |
| MAC Address Table Size | 288K Entries[1] | Not specified in readily available datasheets | Not specified in readily available datasheets |
| Packet Buffer Size | 16MB or 32MB[9] | Up to 32MB (fully shared)[5][6] | Up to 40 MB[4][8] |
| IPv4/IPv6 Routing Table Size | 324K (IPv4), 162K (IPv6)[1] | Not specified in readily available datasheets | Not specified in readily available datasheets |
Experimental Protocols for Performance Benchmarking
The performance metrics cited in datasheets are typically derived from standardized testing methodologies. While specific, detailed experimental protocols from each manufacturer are not always publicly available, the industry standard for benchmarking network equipment performance is often based on the principles outlined in RFC 2544 . This set of tests provides a framework for measuring throughput, latency, frame loss rate, and back-to-back frames.
A general workflow for these tests would involve:
-
Test Setup: Connecting two switches of the same model back-to-back, or using a specialized network test and measurement platform.
-
Traffic Generation: Using a traffic generator to send frames of various sizes (e.g., 64, 128, 256, 512, 1024, 1518 bytes) at different rates.
-
Throughput Measurement: Determining the maximum rate at which frames can be forwarded without any loss.
-
Latency Measurement: Measuring the time delay for a frame to travel from the source port to the destination port. This is often tested at various throughput levels.
-
Frame Loss Rate: Quantifying the percentage of frames that are dropped by the switch at various load levels.
These tests are designed to push the switch to its limits and provide a standardized set of performance data. It is important to note that real-world performance can be influenced by network configuration, traffic patterns, and the specific features enabled on the switch.
Logical Workflow for Switch Selection in a Research Environment
Choosing the right network switch for a research environment involves considering various factors beyond raw specifications. The following diagram illustrates a logical workflow to guide the decision-making process.
Caption: A logical workflow for selecting a high-performance network switch.
In-Depth Analysis and Comparison
Arista 7050X3: The Arista 7050X3 series is a direct competitor, also boasting a switching capacity of up to 6.4 Tbps and a slightly higher maximum forwarding rate of 2 Bpps.[3] A key differentiator for the 7050X3 is its consistently low latency, starting from 800 nanoseconds, which can be advantageous for the most latency-sensitive research applications.[3][5][6] Arista is also known for its Extensible Operating System (EOS), which is highly programmable and offers extensive automation capabilities.
Cisco Nexus 9300: The Cisco Nexus 9300-EX/FX series presents a compelling option with a slightly higher top-end switching capacity of 7.2 Tbps and a forwarding rate of up to 2.8 Bpps.[4] The Nexus 9300 series also features a larger packet buffer of up to 40 MB, which can be beneficial in environments with bursty traffic patterns.[4][8] Cisco's Application Centric Infrastructure (ACI) provides a comprehensive software-defined networking (SDN) solution that can be a significant advantage for large-scale, automated deployments.
Conclusion
The choice between the HPE 5945, Arista 7050X3, and Cisco Nexus 9300 will depend on the specific needs and priorities of the research environment.
-
The HPE 5945 is a strong all-around performer with a balanced feature set and flexible hardware options.
-
The Arista 7050X3 excels in ultra-low latency scenarios and offers a highly programmable and automated operating system.
-
The Cisco Nexus 9300 provides the highest potential switching and forwarding capacity, along with a larger packet buffer and a mature SDN ecosystem.
For researchers and drug development professionals, the decision should be guided by a thorough evaluation of their current and future data processing needs, with a focus on throughput, latency, and the scalability of the network architecture. A proof-of-concept deployment to test the switches with actual research workloads is highly recommended before making a final purchasing decision.
References
- 1. people.ucsc.edu [people.ucsc.edu]
- 2. router-switch.com [router-switch.com]
- 3. Arista 7050X3 Series - Ethernet Switch for Data Center Networks - Arista [arista.com]
- 4. cisco-parts.ru [cisco-parts.ru]
- 5. people.ucsc.edu [people.ucsc.edu]
- 6. arista.com [arista.com]
- 7. arista.com [arista.com]
- 8. ca2-gcs.edcdn.com [ca2-gcs.edcdn.com]
- 9. support.hpe.com [support.hpe.com]
A Cost-Benefit Analysis of High-Performance Switches for Modern Research Laboratories
An Objective Comparison of HPE FlexFabric 5945, Arista 7050X3, Cisco Nexus 9300-EX, and Juniper QFX5200-32C for Data-Intensive Scientific Workloads.
For researchers, scientists, and drug development professionals, the network infrastructure of a laboratory is the backbone of discovery. The ever-increasing data volumes from genomics, high-throughput screening, and computational modeling demand a network that is not just fast, but also reliable, scalable, and cost-effective. This guide provides a detailed cost-benefit analysis of the HPE FlexFabric 5945 switch series and compares it with leading alternatives: the Arista 7050X3 series, the Cisco Nexus 9300-EX series, and the Juniper QFX5200-32C. The analysis focuses on the specific needs of research and drug development environments, where low latency, high throughput, and support for specialized protocols are paramount.
Key Performance and Specification Comparison
The selection of a network switch for a laboratory environment hinges on its technical capabilities. The following tables summarize the key specifications of the HPE FlexFabric 5945 and its primary competitors, providing a clear, quantitative comparison of their performance metrics.
Table 1: General Specifications and Performance
| Feature | HPE FlexFabric 5945 (JQ077A) | Arista 7050X3 (7050CX3-32S) | Cisco Nexus 9300-EX (N9K-C93180YC-EX) | Juniper QFX5200-32C |
| Port Configuration | 32 x 100GbE QSFP28 | 32 x 100GbE QSFP+, 2 x SFP+ | 48 x 10/25GbE SFP+, 6 x 40/100GbE QSFP28 | 32 x 100GbE QSFP28 |
| Switching Capacity | 6.4 Tbps | 6.4 Tbps[1] | 3.6 Tbps[2] | 6.4 Tbps[3] |
| Forwarding Rate | Up to 2,024 Mpps[4] | Up to 2 Bpps[1] | Up to 2.6 Bpps[2] | Up to 4.8 Bpps[5] |
| Latency | < 1 µs (64-byte packets)[4] | As low as 800 ns[1] | < 1 µs | As low as 420 ns[3] |
| Packet Buffer | 32 MB[4] | 32 MB (fully shared)[6] | 40 MB[7] | 16 MB[5] |
| Jumbo Frames | Up to 9,416 bytes | Up to 9,216 bytes[6][8] | Supported | Up to 9,216 bytes[3][9][10] |
Table 2: Power Consumption and Physical Specifications
| Feature | HPE FlexFabric 5945 (JQ077A) | Arista 7050X3 (7050CX3-32S) | Cisco Nexus 9300-EX (N9K-C93180YC-EX) | Juniper QFX5200-32C |
| Typical Power Consumption | Varies by model | Under 7W per 100G port[6] | ~210W | ~195W |
| Maximum Power Consumption | 650W | Varies by model | 470W[7] | 312W |
| Form Factor | 1RU | 1RU | 1RU | 1RU |
| Airflow | Reversible (Front-to-Back or Back-to-Front) | Front-to-Back or Back-to-Front | Port-side intake and exhaust[7] | Front-to-Back or Back-to-Front |
Table 3: Feature Support for Research Environments
| Feature | HPE FlexFabric 5945 | Arista 7050X3 | Cisco Nexus 9300-EX | Juniper QFX5200-32C |
| RDMA over Converged Ethernet (RoCE) | Yes[11] | Yes | Yes[12] | Yes |
| Data Center Bridging (DCB) | Yes[11] | Yes | Yes | Yes[13] |
| VXLAN Support | Yes | Yes | Yes | Yes |
| MPLS Support | Yes | Yes | Yes[3] | Yes[3] |
Experimental Protocols for Performance Evaluation in a Lab Setting
To provide a framework for objective evaluation, the following experimental protocols are proposed for testing the performance of these switches under workloads relevant to research and drug development laboratories.
Large Data Transfer Simulation (Genomics & Cryo-EM Workloads)
Objective: To measure the throughput and latency of large, sustained data transfers, simulating the movement of large datasets from sequencing instruments or microscopes to analysis clusters.
Methodology:
-
Testbed Setup:
-
Connect two high-performance servers directly to the switch under test using 100GbE links.
-
Both servers should be equipped with NVMe storage capable of sustaining high read/write speeds to avoid storage bottlenecks.
-
Ensure both servers are time-synchronized using a reliable NTP source.
-
-
Data Generation:
-
Create a large dataset (e.g., 1 TB) composed of files of varying sizes, representative of typical genomics or Cryo-EM data (e.g., a mix of large image files and smaller metadata files).
-
-
Transfer and Measurement:
-
Use a network performance measurement tool like iperf3 or a custom script to transfer the dataset from one server to the other.
-
Run multiple iterations of the transfer, measuring the total time taken and calculating the average throughput.
-
Simultaneously, use a tool like ping with high-frequency probes to measure latency during the data transfer.
-
Enable jumbo frames on the switches and server network interfaces and repeat the tests to measure the performance impact.
-
-
Data Analysis:
-
Compare the average throughput and latency measurements across the different switches.
-
Analyze the impact of jumbo frames on performance for each switch.
-
Low-Latency Communication Benchmark (Computational Chemistry & Molecular Dynamics)
Objective: To evaluate the switch's ability to handle a high rate of small packet transfers with minimal latency, simulating the communication patterns of tightly coupled HPC applications like molecular dynamics simulations.
Methodology:
-
Testbed Setup:
-
Connect a cluster of at least four high-performance computing nodes to the switch under test using 100GbE links.
-
Install a standard HPC benchmark suite, such as the OSU Micro-Benchmarks, on all nodes.
-
-
Benchmark Execution:
-
Run a series of latency-focused tests from the benchmark suite, such as the point-to-point latency test (osu_latency) and the collective latency tests (osu_allreduce).
-
Vary the message sizes from small (a few bytes) to large (several megabytes) to understand the latency profile across different communication patterns.
-
-
Data Analysis:
-
Plot the latency versus message size for each switch.
-
Compare the performance of collective operations, as these are critical for the scalability of many parallel scientific applications.
-
Network Architecture Visualizations
The following diagrams, generated using Graphviz, illustrate typical network architectures in research environments and how the HPE FlexFabric 5945 and its alternatives can be deployed.
High-Throughput Genomics Data Workflow
References
- 1. Arista 7050X3 Series - 100 Gigabit Ethernet Switch- Datasheet Quick Look - Arista [arista.com]
- 2. icecat-content.ingrammicro.com [icecat-content.ingrammicro.com]
- 3. juniper.net [juniper.net]
- 4. support.hpe.com [support.hpe.com]
- 5. networktigers.com [networktigers.com]
- 6. people.ucsc.edu [people.ucsc.edu]
- 7. data.nag.wiki [data.nag.wiki]
- 8. Enabling Jumbo Frame Support [techdocassets.pluribusnetworks.com]
- 9. QFX -5200 Jumbo frame | Switching [community.juniper.net]
- 10. CEC Juniper Community [supportportal.juniper.net]
- 11. cnttshop.vn [cnttshop.vn]
- 12. RDMA over Converged Ethernet - RoCEv2 on Cisco Nexus 9300 • AboutNetworks.net [aboutnetworks.net]
- 13. people.ucsc.edu [people.ucsc.edu]
A Researcher's Guide to Network Interoperability: Pairing the HPE 5945 Switch with High-Performance Server NICs
In the demanding environments of scientific research, computational science, and drug development, the speed and reliability of the network infrastructure are paramount. The transfer of massive datasets from sequencers, microscopes, and other instruments to high-performance computing (HPC) clusters and storage arrays can be a significant bottleneck. The HPE FlexFabric 5945 switch series, with its high port density and ultra-low latency, is engineered for these data-intensive applications. However, the switch is only one part of the equation. Its performance is intrinsically linked to the capabilities of the server Network Interface Cards (NICs) it connects.
This guide provides an objective comparison of how different classes of server NICs interoperate with the HPE 5945 switch. It focuses on the features critical to research workloads and includes a detailed experimental protocol for performance validation in your own environment.
HPE FlexFabric 5945: Core Capabilities
The HPE 5945 is a family of top-of-rack (ToR) or spine switches designed for high-performance data centers.[1][2] Its architecture is built around cut-through switching, which provides ultra-low latency, a critical factor for HPC and storage applications.[1][3] Key specifications relevant to research environments are summarized below.
| Feature | Specification | Relevance to Research Workloads |
| Switching Capacity | Up to 6.4 Tb/s[4][5] | Ensures wire-speed performance across all ports, preventing bottlenecks during large-scale data transfers from multiple sources. |
| Throughput | Up to 2024 Mpps (Million packets per second)[4][5] | High packet processing capability is essential for applications that generate a high volume of small packets, common in certain simulations and network storage protocols. |
| Latency | < 1 µs (microsecond) for 64-byte packets[3][4][5] | Ultra-low latency is crucial for tightly coupled HPC clusters and high-frequency data access to storage, minimizing computational wait times. |
| Port Density | Models offer high-density 10/25/40/100GbE ports[2][6] | Provides flexible and scalable connectivity for a large number of servers, instruments, and storage devices. |
| RDMA Support | RoCE v1/v2 (RDMA over Converged Ethernet)[3][6][7] | Enables direct memory access between servers, bypassing the CPU for lower latency and reduced overhead, which is highly beneficial for distributed computing and NVMe-oF storage.[8][9] |
| Data Center Bridging (DCB) | Supports PFC, ETS, and DCBX[10] | Provides a lossless Ethernet fabric, which is a prerequisite for RoCE v2 and critical for ensuring data integrity for storage protocols like iSCSI and FCoE.[11] |
| Virtualization Support | VXLAN, EVPN, OVSDB[1][6] | Supports advanced network virtualization for segmenting traffic in multi-tenant research environments or complex experimental setups. |
Server NIC Interoperability: A Feature-Based Comparison
While the HPE 5945 is compatible with any standards-compliant NIC, its advanced features are only unlocked when paired with NICs that support them. The choice of NIC should be dictated by the specific demands of your application workload. Modern server NICs have evolved from simple connectivity devices to intelligent co-processors.[12][13]
| NIC Class | Key Features & Offloads | Interaction with HPE 5945 & Performance Impact | Ideal Use Cases |
| Standard Ethernet NICs | TCP/UDP Checksum Offload, Large Send Offload (LSO), Large Receive Offload (LRO) | Basic offloads reduce some CPU overhead. The HPE 5945 provides a high-speed, low-latency transport, but the server's CPU remains heavily involved in the network stack. | General-purpose computing, web servers, applications not sensitive to microsecond-level latency. |
| RDMA-enabled NICs | All standard offloads plus RDMA (RoCE) .[8] | Leverages the HPE 5945's RoCE and DCB support to create a lossless, low-latency fabric.[11] This dramatically reduces CPU utilization for network I/O and lowers latency, allowing CPUs to focus on computation.[8][9] | HPC clusters, distributed machine learning, high-performance storage (NVMe-oF, iSCSI), large-scale data migration. |
| SmartNICs / DPUs | All of the above plus onboard processors (FPGAs or Arm cores) for offloading entire workflows like VXLAN, security (IPsec), and storage virtualization (NVMe-oF) .[12] | Fully utilizes the HPE 5945's high-speed data plane while offloading complex network and storage tasks from the server's main CPU.[14] This maximizes server efficiency for pure application processing. | Hyper-converged infrastructure (HCI), cloud-native environments (Kubernetes), network security monitoring, and preprocessing data streams at the edge before they reach the CPU/GPU.[12] |
Experimental Protocol: A Framework for Performance Validation
Given that network performance is highly dependent on the specific server hardware, operating system, drivers, and application workload, it is essential to conduct in-house testing. This protocol outlines a standardized method using the open-source tool iperf3 to measure network throughput between two servers connected via the HPE 5945 switch.[15][16]
Objective: To measure the maximum achievable network bandwidth between two servers, thereby validating the performance of the switch and NIC combination.
Materials:
-
Two servers, each with the NIC to be tested.
-
HPE 5945 switch with appropriate transceivers and cables.
-
iperf3 software installed on both servers.[17]
Methodology:
-
Hardware Setup:
-
Connect each server's test NIC to a port on the HPE 5945 switch. Ensure the ports are configured to the same VLAN and speed.
-
Assign static IP addresses to the test interfaces on each server (e.g., Server A: 192.168.1.1, Server B: 192.168.1.2).
-
-
Software Configuration (Server A - The Server):
-
Performance Test (Server B - The Client):
-
Reverse and Bi-Directional Testing:
-
To test performance in the opposite direction, add the -R flag on the client: iperf3 -c 192.168.1.1 -t 30 -P 8 -R.
-
To test bi-directional throughput simultaneously, use the --bidir flag: iperf3 -c 192.168.1.1 -t 30 -P 8 --bidir.[15]
-
-
Data Analysis:
-
Compare the measured throughput against the theoretical maximum of the NIC (e.g., 25 Gbps or 100 Gbps). Results should be close to the line rate, accounting for protocol overhead.
-
Repeat the tests for different NICs or driver versions to compare performance objectively.
-
Logical Data Flow in a High-Performance Research Environment
The synergy between an RDMA-capable NIC and a low-latency switch like the HPE 5945 fundamentally alters the data flow within a research computing environment. Instead of relying on the server's CPU to copy data between the NIC and application memory, RDMA allows the NIC to place data directly where it's needed. This "CPU bypass" is critical for maximizing the efficiency of expensive computational resources like GPUs and HPC clusters.
The diagram below illustrates this optimized data pathway. Data from a source, such as a genomic sequencer, flows through the HPE 5945 to both a high-performance storage system and a compute cluster. By using RDMA, the data is transferred directly into the memory of the storage server or the GPUs of the compute nodes, freeing the CPUs to perform analysis rather than manage network traffic.
Conclusion
The HPE FlexFabric 5945 switch series provides a robust, low-latency foundation for data-intensive research. However, to fully exploit its capabilities, it must be paired with server NICs that can leverage its advanced features.
-
For general workloads, standard NICs will perform reliably, but may leave server CPUs bottlenecked by network processing.
-
For HPC, distributed computing, and high-performance storage, RDMA-enabled NICs are essential. They work in concert with the HPE 5945's RoCE and DCB features to significantly reduce latency and offload the CPU, maximizing computational efficiency.
-
For complex, virtualized environments, SmartNICs/DPUs offer the next level of offload, freeing up the maximum number of CPU cores for research applications.
Researchers and IT architects should identify their primary workloads and select NICs accordingly. By using the provided experimental protocol, you can generate quantitative data to validate the performance of your chosen switch-NIC combination, ensuring your infrastructure is optimized for the next scientific breakthrough.
References
- 1. HPE Networking Comware Switch Series 5945 QuickSpecs [hpe.com]
- 2. buy.hpe.com [buy.hpe.com]
- 3. HPE Networking Comware Switch 4‑slot 5945 | HPE Store US [buy.hpe.com]
- 4. support.hpe.com [support.hpe.com]
- 5. scribd.com [scribd.com]
- 6. 2nd-source.de [2nd-source.de]
- 7. etevers-marketing.com [etevers-marketing.com]
- 8. arubanetworking.hpe.com [arubanetworking.hpe.com]
- 9. higherlogicdownload.s3.amazonaws.com [higherlogicdownload.s3.amazonaws.com]
- 10. cnttshop.vn [cnttshop.vn]
- 11. RoCE/RDMA/DCB what is it and how to configure it - jtpedersen.com IT made simple [jtpedersen.com]
- 12. Server NICs: Powering the Next Wave of Network Innovation [centurytech.sg]
- 13. Server NICs: The Backbone of Modern Data Infrastructure - HYPERTEK SYSTEMS B.V [hypertek.nl]
- 14. Network Interface Card (NICs) for Server - HYPERTEK SYSTEMS B.V [hypertek.nl]
- 15. tecmint.com [tecmint.com]
- 16. Automate network testing with this open source Linux tool [redhat.com]
- 17. Network throughput testing with iperf3 – SQLServerCentral [sqlservercentral.com]
- 18. techtarget.com [techtarget.com]
A Head-to-Head Analysis of High-Performance Data Center Switches: HPE FlexFabric 5945 vs. Leading Alternatives
In the demanding environments of research, scientific computing, and drug development, the network infrastructure serves as the central nervous system, underpinning every stage of discovery from data acquisition to analysis. The selection of a core network switch is therefore a critical decision, directly impacting the speed and efficiency of research workflows. This guide provides an objective comparison of the HPE FlexFabric 5945 switch series against prominent alternatives from Cisco, Arista, and Juniper, focusing on key performance metrics and supported features relevant to data-intensive research.
The HPE FlexFabric 5945 series is positioned as a high-density, ultra-low-latency top-of-rack (ToR) or spine switch, designed for large enterprise data centers.[1] It offers a range of models with flexible port configurations, including high-density 25GbE and 100GbE ports, to support high-performance server connectivity and virtualized environments.[2] Key features include cut-through switching for low latency and support for VXLAN, EVPN, and MPLS for network virtualization.
To provide a comprehensive overview, this guide compares the HPE FlexFabric 5945 with the Cisco Nexus 9300 series, the Arista 7050X3 series, and the Juniper QFX5200 series. These competing switch families are widely deployed in high-performance computing and data center environments, offering comparable port densities and performance characteristics. While independent, third-party, head-to-head performance benchmarks with detailed experimental data for these specific models are not publicly available, this comparison draws upon the manufacturers' published specifications to provide a quantitative analysis.
Performance and Feature Comparison
The following tables summarize the key quantitative specifications for each switch series, based on publicly available datasheets. It is important to note that performance metrics such as latency and throughput are often measured under ideal lab conditions with specific packet sizes (e.g., 64-byte packets for latency) and may vary in real-world application environments.
Table 1: General Specifications
| Feature | HPE FlexFabric 5945 Series | Cisco Nexus 9300-FX/FX2/FX3 Series | Arista 7050X3 Series | Juniper QFX5200 Series |
| Form Factor | 1RU / 2RU | 1RU / 2RU | 1RU / 2RU | 1RU |
| Primary Use Case | Data Center ToR/Spine | Data Center ToR/Spine | Data Center Leaf/Spine | Data Center Leaf/Spine |
| Port Speeds | 10/25/40/100 GbE | 1/10/25/40/50/100 GbE | 10/25/40/50/100 GbE | 10/25/40/50/100 GbE |
| Virtualization | VXLAN, EVPN, MPLS | VXLAN, ACI, EVPN | VXLAN, EVPN | VXLAN, EVPN |
| Management | IMC, CLI, SNMP | NX-OS, ACI, DCNM | EOS, CloudVision | Junos OS, Apstra |
Table 2: Performance Metrics
| Metric | HPE FlexFabric 5945 Series | Cisco Nexus 9300-FX/FX2/FX3 Series | Arista 7050X3 Series | Juniper QFX5200 Series |
| Max Switching Capacity | Up to 6.4 Tbps[2] | Up to 7.2 Tbps | Up to 6.4 Tbps | Up to 6.4 Tbps[3] |
| Max Forwarding Rate | Up to 1904 Mpps[4] | Up to 2.5 Bpps | Up to 2 Bpps | Up to 4.8 Bpps |
| Latency | < 1 µs (64-byte packets)[2] | Sub-microsecond to ~2.5 µs | As low as 800 ns | As low as 420 ns[5] |
| Packet Buffer | Up to 32 MB[2] | Up to 37.4 MB | Up to 32 MB | 16 MB[3] |
Table 3: Scalability and Table Sizes
| Feature | HPE FlexFabric 5945 Series | Cisco Nexus 9300-FX/FX2/FX3 Series | Arista 7050X3 Series | Juniper QFX5200 Series |
| MAC Address Table Size | 288K[2] | Up to 512K | 288K | 136K - 150K |
| IPv4 Routes | 324K[2] | Up to 1M | 384K | 128K prefixes |
| IPv6 Routes | 162K[2] | Up to 512K | 192K | 104K host routes |
| VLAN IDs | 4094 | 4096 | 4094 | 4096 |
Experimental Protocols for Performance Evaluation
To ensure objective and reproducible performance benchmarks for network switches, standardized testing methodologies are employed. The most widely recognized standard is the Internet Engineering Task Force's (IETF) RFC 2544, "Benchmarking Methodology for Network Interconnect Devices."[6][7] This framework defines a set of tests to measure key performance characteristics.
Key RFC 2544 Tests:
-
Throughput: This test determines the maximum rate at which the device can forward frames without any loss.[8] The test is conducted with various frame sizes to understand the device's forwarding performance under different traffic conditions.
-
Latency: Latency measures the time a frame takes to transit through the device.[8] It is a critical metric for applications sensitive to delay, such as real-time data analysis and high-performance computing clusters.
-
Frame Loss Rate: This test measures the percentage of frames that are dropped by the device when it is operating at rates above its throughput capacity.[8] It helps to understand the device's behavior under congestion.
-
Back-to-Back Frames: This test evaluates the device's ability to handle bursts of traffic by sending a continuous stream of frames with minimal inter-frame gaps.[9]
A typical test setup for evaluating a data center switch involves a high-performance traffic generator and analyzer, such as those from Ixia or Spirent. The Device Under Test (DUT) is connected to the test equipment, which generates and sends traffic streams while measuring the key performance indicators defined in RFC 2544.
Visualizing Network Architecture and Testing Workflows
To better understand the context in which these switches operate and how they are tested, the following diagrams are provided.
Caption: A typical leaf-spine data center network architecture.
Caption: A simplified workflow for RFC 2544 performance testing.
Conclusion
The HPE FlexFabric 5945 switch series presents a compelling option for high-performance data center and research environments, with specifications that are competitive with offerings from major vendors like Cisco, Arista, and Juniper. The choice between these platforms will ultimately depend on the specific requirements of the research environment, including the need for particular software features, existing network infrastructure, and budgetary constraints.
For researchers, scientists, and drug development professionals, the key takeaway is the critical importance of low latency, high throughput, and a non-blocking architecture to support data-intensive workflows. While vendor-provided specifications offer a valuable starting point, for critical procurement decisions, requesting performance data based on standardized testing methodologies like RFC 2544 is highly recommended to ensure the chosen solution will meet the demanding requirements of modern research.
References
- 1. etevers-marketing.com [etevers-marketing.com]
- 2. support.hpe.com [support.hpe.com]
- 3. buy.hpe.com [buy.hpe.com]
- 4. support.hpe.com [support.hpe.com]
- 5. juniper.net [juniper.net]
- 6. apposite-tech.com [apposite-tech.com]
- 7. datatracker.ietf.org [datatracker.ietf.org]
- 8. codilime.com [codilime.com]
- 9. ietf.org [ietf.org]
Safety Operating Guide
Navigating the Disposal of Dac 5945: A Guide for Laboratory Professionals
Chemical and Physical Properties of Dac 5945
A clear understanding of the chemical and physical properties of this compound is fundamental to its safe handling and disposal. The following table summarizes key data for this compound.[1]
| Property | Value |
| CAS Number | 124065-13-0 |
| Chemical Formula | C19H30ClN3O |
| Molecular Weight | 351.92 g/mol |
| Appearance | Not specified (often a solid for research chemicals) |
| Shipping Condition | Shipped under ambient temperature as a non-hazardous chemical. |
| Storage Condition | Short term (days to weeks): 0 - 4 °C. Long term (months to years): -20 °C. |
Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to adhere to standard laboratory safety protocols. This includes the use of appropriate Personal Protective Equipment (PPE).
-
Gloves: Chemical-resistant gloves, such as nitrile, are recommended.
-
Eye Protection: Safety glasses or goggles should be worn at all times.
-
Lab Coat: A standard laboratory coat is necessary to protect from splashes.
Always handle this compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential dust or aerosols.
Step-by-Step Disposal Protocol
The disposal of this compound should be treated as a hazardous waste procedure due to its nature as a bioactive research chemical. Do not dispose of this compound down the sink.[2] The following steps provide a general framework for its proper disposal:
-
Waste Segregation: Do not mix this compound waste with other chemical waste streams unless compatibility has been confirmed. At a minimum, waste should be segregated into solid chemical waste and liquid chemical waste.
-
Solid Waste Disposal:
-
Collect any solid this compound and any contaminated disposable materials (e.g., weighing paper, pipette tips, contaminated gloves) in a designated, leak-proof solid hazardous waste container.
-
The container must be clearly labeled as "Hazardous Waste" and should also indicate the specific contents ("this compound Solid Waste").
-
-
Liquid Waste Disposal:
-
If this compound has been dissolved in a solvent, collect the solution in a designated, chemically compatible liquid hazardous waste container.
-
The container must be clearly labeled as "Hazardous Waste" and specify the contents, including the name of the solvent and "this compound."
-
Keep the waste container securely capped when not in use.
-
-
Decontamination of Glassware:
-
Rinse any glassware that has come into contact with this compound with a suitable solvent (e.g., ethanol (B145695) or isopropanol) three times.
-
Collect the initial rinseate as hazardous liquid waste. Subsequent rinses may be permissible for drain disposal depending on local regulations, but collecting all rinses as hazardous waste is the most cautious approach.[2]
-
-
Final Disposal:
-
All hazardous waste containers should be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Follow all local, state, and federal regulations for the disposal of chemical waste.
-
Experimental Protocols Cited
This guidance is based on standard best practices for the disposal of laboratory research chemicals. No specific experimental protocols involving the disposal of this compound were cited in the available literature. The procedures outlined are derived from general chemical waste management principles.
Visualizing the Disposal Workflow
To aid in understanding the proper disposal pathway for this compound, the following logical workflow diagram has been created.
References
Essential Safety Protocols for Handling DAC Industries Aerosol Products
For researchers, scientists, and drug development professionals utilizing DAC Industries aerosol products, a comprehensive understanding of safety and handling procedures is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe and effective use of these materials in the laboratory. The following procedures are based on the safety data sheets for various DAC Industries aerosol products, which share similar hazard profiles.
Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against potential exposure and injury. The following table summarizes the recommended PPE for handling DAC Industries aerosol products.
| Body Part | Personal Protective Equipment | Specifications & Remarks |
| Eyes | Safety glasses with side shields or goggles | Recommended to prevent eye irritation from spray. |
| Skin | Protective gloves | Chemically resistant gloves (e.g., nitrile, neoprene) are recommended to prevent skin irritation.[1][2] |
| Respiratory | None required with adequate ventilation | Use only in a well-ventilated area. If ventilation is inadequate, a respirator may be necessary.[1][2] |
| Body | Lab coat or other protective clothing | Recommended to protect against skin contact. |
Safe Handling and Storage
Proper handling and storage are critical to maintaining a safe laboratory environment. Adherence to the following procedures will minimize risks associated with these aerosol products.
Handling:
-
Read and understand the entire Safety Data Sheet (SDS) before use.[1]
-
Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3][4]
-
Do not spray on an open flame or other ignition source.[1][2][3][4]
-
The container is pressurized; do not pierce or burn, even after use.[1][3][4]
-
Wash hands thoroughly after handling.[1]
-
Use only outdoors or in a well-ventilated area.[1]
Storage:
-
Protect from sunlight and do not expose to temperatures exceeding 50°C/122°F.[1][3]
-
Store locked up.[1]
Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.
| Emergency Situation | Procedure |
| If Swallowed | Immediately call a poison center or doctor. Do NOT induce vomiting.[1] |
| If on Skin | Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[1] |
| If Inhaled | Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[1] |
| If in Eyes | Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention. |
| Fire | Use dry powder, foam, or carbon dioxide to extinguish. Water spray can be used to cool containers.[1] |
Disposal Plan
Proper disposal of DAC Industries aerosol products is essential to prevent environmental contamination and ensure safety.
-
Dispose of contents and container in accordance with local, regional, and national regulations.
-
Do not puncture or incinerate the container, even when empty.
-
Dispose of at an approved waste disposal plant.[1]
Experimental Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of DAC Industries aerosol products.
References
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
